(S)-sn-1,2-Dioctanoyl-3-benzylglycerol

• CAS: 688021-88-7

Core Science & Biosynthesis

Chemical structure and properties of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

An In-Depth Technical Guide to (S)-sn-1,2-Dioctanoyl-3-benzylglycerol: A Metabolically Stabilized Diacylglycerol Analog for Signal Transduction Research

Introduction: The Need for Precision in Second Messenger Research

In the intricate world of cellular signaling, second messengers like sn-1,2-diacylglycerol (DAG) play a pivotal role in translating extracellular signals into intracellular responses. A primary effector of DAG is Protein Kinase C (PKC), a family of serine/threonine kinases that regulate a vast array of cellular processes, from proliferation and differentiation to apoptosis. The transient nature of endogenous DAG, however, presents a significant challenge for researchers seeking to dissect its downstream effects. Natural DAG is rapidly metabolized, primarily through phosphorylation by diacylglycerol kinases (DGKs) into phosphatidic acid, which effectively terminates the signal. This metabolic instability complicates the interpretation of experimental results and limits the ability to sustain pathway activation for detailed study.

To overcome this limitation, synthetic DAG analogs have been developed. Among these, (S)-sn-1,2-Dioctanoyl-3-benzylglycerol emerges as a sophisticated tool for researchers in cell biology and drug development. By strategically placing a benzyl group at the sn-3 position, this molecule is designed to resist phosphorylation by DGKs, thereby providing a more stable and prolonged activation of DAG-dependent signaling pathways. This guide provides a comprehensive overview of the chemical structure, properties, synthesis, and application of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol, offering field-proven insights for its effective use in research.

Chemical Structure and Physicochemical Properties

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a chiral glycerolipid characterized by a glycerol backbone esterified with two octanoyl (C8:0) fatty acids at the sn-1 and sn-2 positions and a benzyl ether linkage at the sn-3 position. The "(S)" designation refers to the stereochemistry at the C2 position of the glycerol backbone, which is the naturally occurring and biologically active enantiomer for activating PKC.[1]

Structural Analysis

The key structural features of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol are:

• Glycerol Backbone: The three-carbon scaffold to which the functional groups are attached.

• sn-1 and sn-2 Dioctanoyl Esters: These medium-chain fatty acids confer lipophilicity to the molecule, allowing it to intercalate into cellular membranes. The presence of two acyl chains is critical for the activation of PKC.[2][3]

• sn-3 Benzyl Ether: This bulky, chemically stable group serves two primary purposes:

  • Metabolic Stability: It sterically hinders and prevents the phosphorylation of the sn-3 hydroxyl group by diacylglycerol kinases, the primary route of metabolic inactivation for natural DAG.[4]

  • Hydrophobicity: The benzyl group increases the overall hydrophobicity of the molecule, which may influence its membrane dynamics.

The structure of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol is depicted below:

Caption: Chemical structure of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol and its essential precursor, (S)-3-O-Benzyl-sn-glycerol.

Property	(S)-sn-1,2-Dioctanoyl-3-benzylglycerol	(S)-3-O-Benzyl-sn-glycerol
Molecular Formula	C₂₆H₄₂O₅	C₁₀H₁₄O₃[5]
Molecular Weight	434.61 g/mol	182.22 g/mol [5]
CAS Number	100356-32-3	56552-80-8[5]
Appearance	Clear, colorless oil	Oily product[5]
Solubility	Soluble in Dichloromethane, Ether, Ethyl Acetate, Methanol	Information not readily available
Storage	Recommended long-term storage at -20°C. May be stored at room temperature for short periods.	Store at 0-8°C[5]

Synthesis and Characterization

The synthesis of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a multi-step process that requires careful control of stereochemistry to ensure the final product is biologically active. The general strategy involves the synthesis of the chiral backbone, (S)-3-O-Benzyl-sn-glycerol, followed by the esterification of the remaining two hydroxyl groups.

Workflow for the Synthesis of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

Caption: Synthetic workflow for (S)-sn-1,2-Dioctanoyl-3-benzylglycerol.

Experimental Protocol: Synthesis

This protocol is a representative method based on established organic chemistry principles for glycerolipid synthesis.

Part 1: Synthesis of (S)-3-O-Benzyl-sn-glycerol (Precursor) [6]

• Reaction Setup: In a round-bottom flask, combine isopropylideneglycerol (1 equivalent), a 50% (w/v) aqueous solution of sodium hydroxide, benzyl chloride (1 equivalent), and a phase-transfer catalyst such as benzyltri-n-butylammonium chloride.

• Benzylation: Stir the mixture vigorously at 100°C for 5 hours. The phase-transfer catalyst facilitates the reaction between the aqueous and organic phases.

• Workup: Cool the reaction to room temperature, dilute with water, and extract the product with diethyl ether. Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Deprotection: Remove the solvent under reduced pressure. To the resulting residue, add a 15% (w/v) solution of sulfuric acid and stir at 100°C for 2.5 hours to hydrolyze the isopropylidene protecting group.

• Purification: After cooling, extract with petroleum ether to remove any unreacted starting material. Neutralize the aqueous layer and extract the product with ethyl acetate. Wash the organic layer with brine, dry, and concentrate to yield (S)-3-O-Benzyl-sn-glycerol as an oil.

Part 2: Acylation to (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

• Reaction Setup: Dissolve (S)-3-O-Benzyl-sn-glycerol (1 equivalent) in anhydrous pyridine under an inert atmosphere (e.g., argon or nitrogen). Cool the solution to 0°C in an ice bath.

• Esterification: Add octanoyl chloride (2.2 equivalents) dropwise to the cooled solution while stirring. The pyridine acts as both a solvent and a base to neutralize the HCl byproduct.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Quench the reaction by adding cold water. Extract the product into an organic solvent like ethyl acetate. Wash the organic layer sequentially with dilute HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate as the eluent.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Mechanism of Action and Biological Significance

The primary mechanism of action of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol is the activation of Protein Kinase C (PKC) isoforms. It functions as a structural and functional mimic of endogenous sn-1,2-diacylglycerol.

The DAG-PKC Signaling Axis

The activation of PKC by DAG is a cornerstone of cellular signal transduction. The process can be summarized as follows:

• Signal Reception: An extracellular signal (e.g., a hormone or growth factor) binds to a G-protein coupled receptor (GPCR) or a receptor tyrosine kinase (RTK).

• PLC Activation: This binding activates Phospholipase C (PLC) at the plasma membrane.

• PIP₂ Hydrolysis: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂), a minor phospholipid component of the inner leaflet of the plasma membrane.

• Second Messenger Generation: This hydrolysis generates two second messengers: inositol 1,4,5-trisphosphate (IP₃) and DAG.

• PKC Activation: IP₃ diffuses into the cytoplasm and binds to receptors on the endoplasmic reticulum, causing the release of Ca²⁺. The increase in intracellular Ca²⁺ and the presence of DAG in the membrane synergistically recruit and activate conventional PKC isoforms.[4]

Caption: The canonical DAG/IP₃ signaling pathway activated by the DAG analog.

The Advantage of the Benzyl Group: Prolonging the Signal

As previously mentioned, the action of endogenous DAG is transient due to its rapid conversion to phosphatidic acid by DGKs. The sn-3 benzyl group of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol makes the molecule resistant to this phosphorylation. This metabolic stability transforms it from a transient activator into a sustained one, allowing researchers to study the longer-term consequences of PKC activation without the confounding effects of rapid signal termination. This is particularly valuable in studies of gene expression, cell differentiation, and chronic pathway activation in disease models.

Applications in Research and Drug Development

The unique properties of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol make it a valuable tool in several areas of biomedical research.

• Dissecting PKC Isoform-Specific Functions: By providing a sustained activation signal, this molecule can be used to study the specific downstream targets and cellular outcomes of activating different PKC isoforms.

• Cancer Research: Dysregulation of the PKC signaling pathway is implicated in many cancers. This stable DAG analog can be used to investigate the role of chronic PKC activation in tumor promotion, proliferation, and metastasis.

• Neuroscience: PKC plays a critical role in neuronal signaling, synaptic plasticity, and memory formation. (S)-sn-1,2-Dioctanoyl-3-benzylglycerol can be used to explore the long-term effects of PKC activation on these processes.

• Immunology: DAG signaling is essential for T-cell activation and immune responses. This tool can help elucidate the role of sustained PKC signaling in immune cell function and dysfunction.

• Drug Screening: It can be used as a positive control in high-throughput screening assays designed to identify inhibitors of the PKC pathway.

Experimental Protocols: Application of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

Protocol 1: In Vitro Protein Kinase C Activity Assay

This protocol describes a method to measure the ability of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol to activate purified PKC in a cell-free system.

• Preparation of Lipid Vesicles:

  • In a glass vial, mix phosphatidylserine (PS) and (S)-sn-1,2-Dioctanoyl-3-benzylglycerol in chloroform at a molar ratio of 4:1.

  • Evaporate the chloroform under a stream of nitrogen to form a thin lipid film.

  • Resuspend the lipid film in a kinase assay buffer (e.g., 20 mM HEPES, pH 7.4) by vortexing.

  • Sonicate the suspension briefly in a bath sonicator to create small unilamellar vesicles.

• Kinase Reaction:

  • In a microcentrifuge tube, combine the kinase assay buffer, the prepared lipid vesicles, CaCl₂, a specific PKC peptide substrate, and purified PKC enzyme.

  • Initiate the reaction by adding ATP (spiked with [γ-³²P]ATP).

  • Incubate the reaction at 30°C for 10-20 minutes.

• Termination and Detection:

  • Stop the reaction by spotting the mixture onto phosphocellulose paper.

  • Wash the paper extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.

  • Quantify the incorporated radioactivity on the peptide substrate using a scintillation counter. Increased radioactivity compared to a control without the DAG analog indicates PKC activation.

Protocol 2: Cell-Based Assay for PKC Translocation

This protocol uses immunofluorescence to visualize the translocation of PKC from the cytosol to the plasma membrane upon activation.

• Cell Culture: Plate cells (e.g., HeLa or COS-7) on glass coverslips and grow to 70-80% confluency.

• Treatment:

  • Prepare a stock solution of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol in DMSO.

  • Dilute the stock solution in serum-free media to the desired final concentration (e.g., 1-10 µM).

  • Replace the culture medium with the treatment medium and incubate for various time points (e.g., 5, 15, 30, 60 minutes).

• Immunofluorescence Staining:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS.

  • Block non-specific binding with a blocking buffer (e.g., 1% BSA in PBS).

  • Incubate with a primary antibody specific for the PKC isoform of interest.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Mount the coverslips on microscope slides with a mounting medium containing a nuclear counterstain (e.g., DAPI).

• Imaging and Analysis:

  • Visualize the cells using a fluorescence microscope.

  • In untreated cells, PKC should show a diffuse cytosolic staining. Upon activation by (S)-sn-1,2-Dioctanoyl-3-benzylglycerol, a significant portion of the fluorescence signal should translocate to the plasma membrane.

Conclusion

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol represents a significant advancement in the toolset available to researchers studying DAG-mediated signal transduction. Its key innovation, the metabolically stable benzyl group at the sn-3 position, allows for the sustained and controlled activation of PKC and other DAG effectors. This property enables a more precise interrogation of the downstream consequences of this critical signaling pathway, paving the way for new discoveries in a wide range of biological processes and disease states. As with any powerful tool, a thorough understanding of its chemical properties, mechanism of action, and appropriate experimental application is paramount to its successful implementation in the laboratory.

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• Wender, P. A., Koehler, K. F., Sharkey, N. A., Dell'Aquila, M. L., & Blumberg, P. M. (1986). Analysis of the phorbol ester pharmacophore on protein kinase C as a guide to the rational design of new classes of analogs. Proceedings of the National Academy of Sciences, 83(12), 4214-4218.
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• TRACE: Tennessee Research and Creative Exchange. (n.d.). Switching palmitoyl and oleoyl positions in sn-2 and sn-3 of a triacylglycerol led to differential body weight gain rates and he. Retrieved from [Link]

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An In-Depth Technical Guide to the Biological Activity of Benzyl-Protected Diacylglycerol Analogues

For Researchers, Scientists, and Drug Development Professionals

Section 1: Introduction to Diacylglycerol Signaling and the Role of Synthetic Analogues

1.1. The Central Role of Diacylglycerol (DAG) as a Second Messenger Diacylglycerol (DAG) is a pivotal lipid second messenger generated at the cell membrane in response to extracellular signals.[1] Its production is most commonly initiated by the receptor-activated hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) by phospholipase C (PLC), which also yields inositol 1,4,5-trisphosphate (IP₃). While IP₃ mobilizes intracellular calcium, DAG remains within the membrane to engage a host of downstream effector proteins. This simple diglyceride, composed of a glycerol backbone with two fatty acid chains, is a master regulator of numerous cellular processes, including proliferation, differentiation, apoptosis, and metabolism.[2]

1.2. The Imperative for Synthetic DAG Analogues in Research Endogenous DAG is transient and rapidly metabolized, primarily through phosphorylation by diacylglycerol kinases (DGKs) to form phosphatidic acid (PA) or by hydrolysis via DAG lipases.[3][4] This short half-life makes it challenging to study its downstream effects with precision. Consequently, researchers rely on synthetic DAG analogues that offer greater metabolic stability and allow for controlled experimental manipulation. These tools, which range from simple cell-permeable molecules like 1-oleoyl-2-acetyl-sn-glycerol (OAG) to highly potent mimics like the phorbol esters, have been indispensable for dissecting DAG-mediated signaling pathways.[3][5]

1.3. The Benzyl Group: A Strategic Tool in Synthesis and Its Biological Implications The benzyl group (Bn) is a widely used protecting group in organic synthesis due to its stability across a broad range of reaction conditions.[6][7] In the context of DAG analogues, benzyl ethers are employed to mask hydroxyl groups on the glycerol backbone, enabling regioselective modifications and the introduction of specific fatty acid chains.[8][9]

The presence of a benzyl group on the final molecule is not always intended for biological assays; it is often a remnant of the synthetic route or a deliberate modification to alter physicochemical properties such as lipophilicity. Its removal typically requires conditions like catalytic hydrogenolysis.[10] However, the development of milder deprotection methods, such as visible-light-mediated oxidative debenzylation, has expanded the synthetic toolkit.[6][7] When retained in the final analogue, the bulky, non-polar benzyl group can influence the molecule's interaction with its protein targets, potentially altering binding affinity, isoform selectivity, and overall biological activity.

Section 2: Synthesis and Chemical Properties

2.1. Rationale for Benzyl Group Protection in DAG Analogue Synthesis The synthesis of structurally defined DAG analogues, especially those with different fatty acids at the sn-1 and sn-2 positions, necessitates a robust protecting group strategy. The benzyl group is ideal for protecting the primary hydroxyl group of the glycerol backbone, allowing for sequential acylation of the remaining hydroxyls. Its key advantages include:

• Stability: It is resistant to a wide range of acidic, basic, and nucleophilic conditions used during acylation steps.[6]

• Orthogonality: It can be removed under conditions (e.g., hydrogenolysis) that do not affect common ester linkages of the fatty acid chains, assuming the chains are saturated.[10] For analogues with unsaturated fatty acids, alternative protecting groups like p-methoxybenzyl (PMB), which can be cleaved under mild oxidative conditions, are often preferred.[8]

2.2. General Synthetic Strategies A common approach begins with a protected glycerol derivative, such as solketal, which is benzylated at the free primary hydroxyl group. Following deprotection of the acetonide, the two remaining hydroxyls can be sequentially acylated with the desired fatty acids. The final step involves the debenzylation of the primary position to yield the target 1,2-diacylglycerol. This strategic use of protection and deprotection ensures the precise placement of acyl chains, which is critical as only the sn-1,2-DAG isomer is the biologically active form for activating protein kinase C (PKC).[11]

Section 3: Core Mechanism of Action: Protein Kinase C Activation

3.1. The Protein Kinase C (PKC) Family: Structure and Regulation The PKC family comprises serine/threonine kinases that are central effectors of DAG signaling.[12] These enzymes are broadly classified into three groups: conventional (cPKC), novel (nPKC), and atypical (aPKC). Both cPKC and nPKC isoforms are directly activated by DAG. A key feature of their regulatory domain is the C1 domain, which serves as the recognition module for DAG and its mimics like phorbol esters.[3][13]

3.2. The C1 Domain: The High-Affinity DAG Binding Site The C1 domain is a small, cysteine-rich zinc-finger motif. Novel and conventional PKCs contain a tandem repeat of these domains (C1A and C1B). Upon generation of DAG in the membrane, the C1 domain binds to it with high affinity. This interaction is not merely a simple binding event; it alters the physical properties of the membrane and stabilizes the enzyme in an active conformation at the membrane surface.[1] This membrane translocation is a hallmark of PKC activation.[13]

3.3. Signaling Pathway Diagram

Caption: Canonical DAG/PKC Signaling Pathway.

Section 4: Beyond PKC: Other Cellular Targets of DAG Analogues

While PKC is the most studied effector, DAG analogues can modulate other important signaling proteins that contain homologous C1 domains or other DAG-responsive elements.

• Transient Receptor Potential Canonical (TRPC) Channels: Several members of the TRPC family of cation channels, particularly TRPC3/6/7, are directly gated by DAG, leading to calcium and sodium influx.[14] Photoswitchable DAG analogues have been developed to study TRPC channel functions with high temporal and spatial precision.[15]

• Ras Guanyl Nucleotide-Releasing Proteins (RasGRPs): These proteins act as guanine nucleotide exchange factors for Ras and Rap small GTPases. Their activation by DAG links lipid signaling to the canonical MAPK/ERK pathway.

• Munc13: In neurons, Munc13 proteins are essential for priming synaptic vesicles for release. DAG binding to the Munc13 C1 domain is a critical step in potentiating neurotransmitter exocytosis.[16]

Section 5: Experimental Protocols for Assessing Biological Activity

Trustworthy protocols are self-validating systems. The inclusion of appropriate controls is non-negotiable for interpreting results with confidence.

5.1. Protocol 1: Cellular PKC Translocation Assay using Fluorescence Microscopy

This protocol assesses the ability of a DAG analogue to induce the translocation of a PKC isoform from the cytosol to a cellular membrane, a key indicator of its activation.

Methodology:

• Cell Culture and Transfection:

  • Plate cells (e.g., HEK293T or HeLa) on glass-bottom dishes suitable for microscopy.

  • Transfect cells with a plasmid encoding a fluorescently-tagged PKC isoform (e.g., PKCδ-GFP) using a suitable transfection reagent. Allow 20-24 hours for protein expression.[16]

• Cell Starvation (Causality Note):

  • Prior to the experiment, starve the cells in a low-serum medium (e.g., 0.5% FBS) for 2-4 hours. This crucial step reduces basal signaling activity, ensuring a low, diffuse cytoplasmic signal for the PKC-GFP fusion protein before stimulation.

• Compound Preparation and Treatment:

  • Prepare a stock solution of the benzyl-protected DAG analogue in an appropriate solvent (e.g., DMSO).

  • Dilute the stock solution to the final desired concentration in a serum-free medium.

  • Acquire a baseline image ("pre-treatment") of the transfected cells.

  • Carefully replace the medium with the one containing the DAG analogue.

• Live-Cell Imaging:

  • Immediately begin acquiring images every 15-30 seconds for 10-20 minutes using a confocal or widefield fluorescence microscope equipped with a live-cell incubation chamber (37°C, 5% CO₂).

• Controls (Self-Validation):

  • Vehicle Control: Treat cells with the same concentration of the solvent (e.g., DMSO) to ensure it does not induce translocation.

  • Positive Control: Use a known potent PKC activator, such as Phorbol 12-Myristate 13-Acetate (PMA) at ~100 nM, to confirm that the cellular machinery for PKC translocation is intact.

  • Negative Control: If available, use a biologically inactive isomer (e.g., 1,3-diacylglycerol) to demonstrate structural specificity.[11]

• Data Analysis:

  • Quantify the change in fluorescence intensity at the plasma membrane versus the cytosol over time. A successful activator will show a rapid increase in membrane fluorescence and a corresponding decrease in cytosolic fluorescence.

5.2. Workflow Diagram for Cellular Translocation Assay

Caption: Experimental Workflow for PKC Translocation Assay.

5.3. Protocol 2: In Vitro Diacylglycerol Kinase Assay

This protocol measures the activity of diacylglycerol kinase (DGK), the enzyme that terminates DAG signaling by converting it to phosphatidic acid (PA). It can be adapted to screen for DGK inhibitors or to quantify the amount of a DAG analogue in a sample.

Methodology:

• Reagent Preparation:

  • Prepare a 10X Assay Buffer (e.g., 500 mM MOPS, pH 7.2, containing MgCl₂ and EGTA).

  • Prepare ATP solution.

  • Prepare the DAG analogue substrate, typically solubilized in a detergent like Triton X-100 to form micelles.

  • Obtain purified, recombinant DGK enzyme.

• Enzymatic Reaction (based on kit ab242293):

  • In a 96-well plate, add Assay Buffer, the DAG analogue substrate, and purified DGK enzyme.

  • Initiate the reaction by adding ATP. Incubate at 37°C. The DGK will phosphorylate the DAG to produce PA.

• Coupled Detection Reaction:

  • Stop the kinase reaction.

  • Add a lipase that specifically hydrolyzes PA to glycerol-3-phosphate.

  • Add glycerol-3-phosphate oxidase (GPO), which oxidizes the glycerol-3-phosphate, producing hydrogen peroxide (H₂O₂).

  • Add a fluorometric probe (e.g., Amplex Red) and horseradish peroxidase (HRP). The H₂O₂ reacts with the probe in the presence of HRP to generate a highly fluorescent product (e.g., resorufin).

• Measurement:

  • Read the fluorescence on a plate reader at the appropriate excitation/emission wavelengths (e.g., Ex/Em = 535/587 nm).

• Controls and Standardization:

  • No Enzyme Control: A reaction mix without DGK to measure background signal.

  • No Substrate Control: A reaction mix without the DAG analogue to ensure the signal is substrate-dependent.

  • Standard Curve: Generate a standard curve using known concentrations of PA or a DAG standard to quantify the amount of product formed.

Section 6: Data Interpretation and Comparative Analysis

6.1. Key Parameters for Biological Activity When evaluating DAG analogues, two key parameters are essential:

• Potency (EC₅₀/IC₅₀): The concentration of the analogue required to produce 50% of the maximal effect (e.g., PKC activation) or inhibition. A lower EC₅₀ value indicates higher potency.

• Efficacy: The maximal response an analogue can produce. A full agonist will produce the maximum possible cellular response, while a partial agonist will produce a sub-maximal response even at saturating concentrations.

6.2. Comparative Activity of Selected Diacylglycerol Analogues

The table below summarizes the activity of common DAG analogues. While specific data for benzyl-protected analogues is sparse in comparative literature, their activity would be evaluated using the same parameters, with the benzyl group's influence on potency and selectivity being a key area of investigation.

Compound Name	Class	Primary Target(s)	Typical Effective Concentration	Key Characteristics
sn-1,2-Diacylglycerol (Endogenous)	Endogenous Ligand	PKC, TRPC, RasGRP	Variable (transient)	The natural, biologically active second messenger with a very short half-life.
PMA (Phorbol 12-Myristate 13-Acetate)	Phorbol Ester	PKC, RasGRP	10 - 200 nM	Extremely potent and metabolically stable, leading to sustained activation; considered a tumor promoter.[5]
OAG (1-Oleoyl-2-acetyl-sn-glycerol)	Synthetic Analogue	PKC, TRPC	10 - 100 µM	Cell-permeable and widely used, but with lower potency than phorbol esters; mimics endogenous DAG action.[3][14]
sn-1,3-Diacylglycerol	Inactive Analogue	None	N/A	Biologically inactive isomer; serves as an essential negative control in experiments.[11]
Benzyl-Protected DAG Analogue	Synthetic Analogue	PKC, etc.	To be determined	Activity is highly dependent on the specific structure, acyl chains, and whether the benzyl group sterically hinders C1 domain binding.

Section 7: Applications and Future Directions

7.1. Probing Signal Transduction Pathways Benzyl-protected DAG analogues, as part of the broader family of synthetic DAGs, are invaluable chemical probes. They allow researchers to:

• Activate specific signaling pathways on demand to study downstream consequences.

• Investigate the roles of specific PKC isoforms in cellular processes.

• Dissect the complex interplay between DAG and calcium signaling.

7.2. Leads in Drug Discovery The DAG/PKC axis is implicated in numerous diseases, including cancer, cardiovascular disease, and neurological disorders. Developing isoform-selective PKC modulators is a major goal in pharmacology. Synthetic DAG analogues, including structurally novel benzyl-protected derivatives, can serve as scaffolds for the design of new therapeutics with improved selectivity and drug-like properties.

7.3. Challenges and Future Outlook The primary challenge lies in achieving isoform-selectivity. Most DAG analogues activate a broad range of PKC isoforms. The future of the field points towards the development of "smart" analogues, such as photoswitchable or caged compounds, that allow for unprecedented control over signaling in living systems.[15][16] Furthermore, exploring how modifications like benzyl protection can be strategically used to bias an analogue towards a specific PKC isoform or a non-PKC effector like TRPC6 remains a promising avenue for research.

References

• Leinders-Zufall, T., et al. (2018). A diacylglycerol photoswitching protocol for studying TRPC channel functions in mammalian cells and tissue slices. STAR Protocols. Available at: [Link]

• López, J. J., et al. (2009). Diacylglycerol analogues activate second messenger-operated calcium channels exhibiting TRPC-like properties in cortical neurons. Journal of Neurochemistry. Available at: [Link]

• Wikipedia contributors. (2024). Phorbol. Wikipedia. Available at: [Link]

• Lo, H., & St-Onge, M. P. (2005). Diacylglycerol: efficacy and mechanism of action of an anti-obesity agent. Obesity. Available at: [Link]

• Agranoff, B. W., et al. (1999). Diacylglycerol. Basic Neurochemistry: Molecular, Cellular and Medical Aspects. 6th edition. Available at: [Link]

• Marquez, V. E., et al. (2002). Synthetic Diacylglycerols (DAG) and DAG-Lactones as Activators of Protein Kinase C (PK-C). Accounts of Chemical Research. Available at: [Link]

• Kimura, T., et al. (2009). A molecular mechanism for diacylglycerol-mediated promotion of negative caloric balance. Journal of Molecular Medicine. Available at: [Link]

• Ford, D. A., et al. (1989). Alkyl analogs of diacylglycerol as activators of protein kinase C. Archives of Biochemistry and Biophysics. Available at: [Link]

• Gómez-Fernández, J. C., et al. (2004). Diacylglycerols as activators of protein kinase C. Molecular Membrane Biology. Available at: [Link]

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• Cavedon, C., et al. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters. Available at: [Link]

• Frank, D., et al. (2018). Photoswitchable diacylglycerols enable optical control of protein translocation, PKC activity, and vesicle release. eLife. Available at: [Link]

• Cho, J. H., & Stahelin, R. V. (2005). Diacylglycerol-induced Membrane Targeting and Activation of Protein Kinase C. Journal of Biological Chemistry. Available at: [Link]

• Merino, E., et al. (2019). Diacylglycerol kinase control of protein kinase C. Biochemical Society Transactions. Available at: [Link]

• Madsen, R., & Bols, M. (2022). A study of the DIBAL-promoted selective debenzylation of α-cyclodextrin protected with two different benzyl groups. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Zubkova, O. V., et al. (2010). Synthesis of regioselectively protected building blocks of benzyl β-d-glucopyranoside. Journal of Carbohydrate Chemistry. Available at: [Link]

• Cavedon, C., et al. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. ACS Publications. Available at: [Link]

• Gaunt, M. J., et al. (1998). Rational Design of Benzyl-Type Protecting Groups Allows Sequential Deprotection of Hydroxyl Groups by Catalytic Hydrogenolysis. Journal of Organic Chemistry. Available at: [Link]

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An In-Depth Technical Guide to (S)-sn-1,2-Dioctanoyl-3-benzylglycerol: A Precision Tool for Signal Transduction Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the intricate world of cellular signaling, precision is paramount. The study of lipid-mediated pathways, particularly those involving the second messenger diacylglycerol (DAG) and its primary effector, Protein Kinase C (PKC), demands chemical tools that offer specificity and clarity. (S)-sn-1,2-Dioctanoyl-3-benzylglycerol emerges as such a tool—a structurally precise molecule designed not for activation, but for inaction. This guide delves into the molecular characteristics, scientific rationale, and practical application of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol, establishing its essential role as a negative control for validating PKC-dependent signaling events. By understanding its design and function, researchers can enhance the rigor and reliability of their experimental outcomes.

Introduction: The Diacylglycerol/PKC Signaling Axis

The hydrolysis of membrane phosphoinositides by phospholipase C (PLC) is a fundamental step in signal transduction, generating two critical second messengers: inositol 1,4,5-trisphosphate (IP₃) and sn-1,2-diacylglycerol (DAG). While IP₃ mobilizes intracellular calcium, DAG remains within the plasma membrane to recruit and activate members of the Protein Kinase C (PKC) family of serine/threonine kinases.[1] The activation of PKC isoforms initiates a cascade of phosphorylation events that regulate a vast array of cellular processes, including proliferation, differentiation, apoptosis, and gene expression.[2]

To dissect these pathways, researchers widely employ cell-permeable synthetic DAG analogs. The most common of these is sn-1,2-dioctanoyl-sn-glycerol (DiC8), which effectively mimics endogenous DAG and potently activates conventional and novel PKC isoforms.[3] However, the interpretation of experiments using DiC8 hinges on the ability to distinguish its specific, PKC-mediated effects from other potential off-target or non-specific cellular responses. This necessitates a control molecule that is structurally analogous to DiC8 but is incapable of activating PKC.

The Molecular Determinant of PKC Activation: The sn-3 Hydroxyl Group

The interaction between DAG and the C1 domain of PKC is highly specific. Structural and biochemical studies have revealed that three points of contact are essential for the stable binding and subsequent activation of the enzyme. These interactions involve the two carbonyl groups of the ester linkages at the sn-1 and sn-2 positions and, crucially, the free hydroxyl group at the sn-3 position of the glycerol backbone.[4] This sn-3 hydroxyl group is believed to form a critical hydrogen bond within the C1 domain, stabilizing the active conformation of the enzyme.

Blocking this hydroxyl group, therefore, is predicted to abrogate the molecule's ability to activate PKC. This principle forms the basis for the rational design of an ideal negative control.

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol: The Inactive Analog

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a synthetic diacylglycerol analog designed specifically to serve as a negative control in PKC studies. Its core structure is identical to the active DiC8 molecule, featuring two eight-carbon (octanoyl) fatty acid chains esterified to the sn-1 and sn-2 positions of a glycerol backbone. The key modification is the presence of a benzyl group (Bn) attached via an ether linkage to the sn-3 position, effectively capping the critical hydroxyl group.

The benzyl group is a common protecting group in organic synthesis, chosen for its relative stability and its ability to render the hydroxyl group chemically inaccessible.[5] By preventing the hydrogen bonding interaction required for PKC activation, this modification transforms an agonist into a functionally inert molecule for this specific pathway.

Physicochemical Properties

The properties of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol are summarized in the table below. Its lipid nature ensures it partitions into cellular membranes similarly to DiC8, making it an excellent spatial and physicochemical control.

Property	Value	Source(s)
Molecular Formula	C₂₆H₄₂O₅	[6]
Molecular Weight	434.61 g/mol	[6]
CAS Number	688021-88-7
Appearance	Clear, colorless oil
Stereochemistry	(S)
Solubility	Dichloromethane, Ether, Ethyl Acetate, Methanol	[6]
Storage Temperature	-20°C (long-term)	[6]

The Logic of a Self-Validating System: Application as a Negative Control

The trustworthiness of any experimental result relies on the quality of its controls. In the context of PKC signaling, simply observing an effect after adding DiC8 is insufficient to prove PKC's involvement. The observed cellular response could be due to non-specific membrane perturbation, metabolism of the octanoyl chains, or off-target effects.

By using (S)-sn-1,2-Dioctanoyl-3-benzylglycerol alongside DiC8, a researcher creates a self-validating experimental system. The logic is as follows:

• Hypothesis: The cellular response to DiC8 is mediated by PKC activation.

• Positive Control: Treatment with DiC8 should elicit the response.

• Negative Control: Treatment with an equimolar concentration of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol should not elicit the response.

If this condition is met, it provides strong evidence that the observed phenomenon is specifically dependent on the structural integrity of the DAG headgroup and, by extension, the activation of PKC.

Figure 1. Canonical activation of Protein Kinase C (PKC) by sn-1,2-dioctanoyl-sn-glycerol (DiC8).

Figure 2. (S)-sn-1,2-Dioctanoyl-3-benzylglycerol fails to activate PKC due to a blocked sn-3 hydroxyl group.

Experimental Protocol: In Vitro PKC Kinase Activity Assay

This protocol describes a non-radioactive, colorimetric assay to measure the phosphotransferase activity of purified PKC, demonstrating the differential effects of DiC8 and its benzylated, inactive analog.

A. Materials and Reagents

• Purified, active PKC isoform (e.g., PKCα, β, or δ)

• PKC Kinase Activity Assay Kit (e.g., Abcam ab139437 or similar) containing:

  • Microplate pre-coated with PKC substrate peptide

  • Phospho-specific substrate antibody

  • HRP-conjugated secondary antibody

  • ATP, Kinase Assay Buffer, TMB Substrate, Stop Solution

• sn-1,2-Dioctanoyl-sn-glycerol (DiC8)

• (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

• Phosphatidylserine (PS)

• Triton X-100

• DMSO (anhydrous)

• Microplate reader capable of measuring absorbance at 450 nm

B. Preparation of Solutions

• PKC Enzyme Stock: Reconstitute purified PKC in Kinase Assay Buffer to a concentration of 50-100 ng/µL. Aliquot and store at -80°C.

• Lipid Activator Stocks (100x):

  • Prepare a 2 mg/mL solution of PS in chloroform.

  • Prepare 10 mM stock solutions of both DiC8 and (S)-sn-1,2-Dioctanoyl-3-benzylglycerol in DMSO.

• Lipid Micelle Preparation (for each condition):

  • In a glass tube, combine 20 µL of the 2 mg/mL PS stock with 20 µL of either the 10 mM DiC8 stock (for "Active" condition) or the 10 mM (S)-sn-1,2-Dioctanoyl-3-benzylglycerol stock (for "Negative Control" condition). For the "Basal" condition, omit the diacylglycerol analog.

  • Evaporate the solvent under a gentle stream of nitrogen to form a thin lipid film.

  • Resuspend the lipid film in 200 µL of Kinase Assay Buffer containing 0.3% Triton X-100.

  • Sonicate the mixture on ice for 5-10 minutes until the solution is clear, indicating micelle formation.

C. Assay Procedure

• Assay Setup: Set up triplicate wells for each condition in the substrate-coated microplate:

  • Basal Activity: No lipid activator.

  • Positive Control: DiC8/PS micelles.

  • Negative Control: (S)-sn-1,2-Dioctanoyl-3-benzylglycerol/PS micelles.

  • No Enzyme Control: DiC8/PS micelles, but add Kinase Assay Buffer instead of enzyme.

• Reaction Initiation:

  • To each well, add 30 µL of Kinase Assay Buffer.

  • Add 10 µL of the appropriate prepared lipid micelles (or buffer for the "Basal" condition).

  • Add 5 µL of purified PKC enzyme (e.g., 250 ng) to all wells except the "No Enzyme Control". Add 5 µL of Kinase Assay Buffer to the "No Enzyme Control" wells.

  • Initiate the kinase reaction by adding 5 µL of a 1 mM ATP solution (prepared in Kinase Assay Buffer). The final volume should be 50 µL.

• Incubation: Incubate the plate at 30°C for 30-60 minutes.

• Detection:

  • Aspirate the reaction mixture from the wells and wash each well 3-4 times with 200 µL of Wash Buffer provided in the kit.

  • Add 50 µL of the phospho-specific substrate antibody to each well and incubate at room temperature for 60 minutes.

  • Wash the wells as described above.

  • Add 50 µL of the HRP-conjugated secondary antibody to each well and incubate at room temperature for 60 minutes.

  • Wash the wells as described above.

  • Add 100 µL of TMB Substrate to each well and incubate in the dark for 15-30 minutes, or until a blue color develops.

  • Stop the reaction by adding 100 µL of Stop Solution to each well. The color will turn yellow.

• Data Acquisition: Read the absorbance at 450 nm on a microplate reader within 15 minutes of adding the Stop Solution.

Data Interpretation and Expected Outcomes

The absorbance at 450 nm is directly proportional to the amount of phosphorylated substrate, and thus to the PKC activity. After subtracting the "No Enzyme Control" background from all readings, the results should clearly differentiate the activity levels between the conditions.

Experimental Condition	Activator	Expected PKC Activity (Relative to Basal)	Rationale
Basal Activity	PS only	1x (Baseline)	Measures the low-level, cofactor-dependent activity of PKC without a DAG signal.
Positive Control	sn-1,2-Dioctanoyl-sn-glycerol (DiC8) + PS	High (e.g., 5-20x increase)	DiC8 mimics endogenous DAG, potently activating PKC via its free sn-3 OH group.[4]
Negative Control	(S)-sn-1,2-Dioctanoyl-3-benzylglycerol + PS	~1x (Similar to Basal)	The benzylated sn-3 position prevents binding to and activation of PKC.

Conclusion

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol is not merely a chemical compound; it is an essential tool for ensuring the scientific rigor of research into PKC-mediated signaling. Its design is a direct application of our molecular understanding of the PKC activation mechanism. By incorporating this specific negative control into experimental workflows, researchers can confidently attribute the effects of its active counterpart, DiC8, to the targeted activation of Protein Kinase C. This level of precision is indispensable for building accurate models of cellular signaling and for the development of therapeutics that target these complex pathways.

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An In-Depth Technical Guide to the Stereochemistry of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the stereochemistry of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol, a pivotal molecule in biochemical research and drug development. We will delve into the fundamental principles of stereoisomerism in glycerolipids, the critical role of the sn (stereospecific numbering) system, and the profound impact of stereochemistry on biological activity, particularly in the context of Protein Kinase C (PKC) activation. This guide will further detail the stereospecific synthesis of the (S)-enantiomer, robust analytical techniques for its chiral verification, and its applications as a powerful tool for elucidating cellular signaling pathways.

The Foundational Importance of Stereochemistry in Diacylglycerols

Glycerolipids, ubiquitous components of biological membranes and key players in cellular signaling, possess a chiral center at the C-2 position of the glycerol backbone when substituted with different acyl groups at the sn-1 and sn-3 positions.[1] This chirality gives rise to stereoisomers, molecules with the same chemical formula and connectivity but different three-dimensional arrangements of their atoms.[2] In the realm of diacylglycerols (DAGs), the precise spatial orientation of the acyl chains and the free hydroxyl group is not a trivial detail; it is a critical determinant of their biological function.

The stereospecific numbering (sn) system is the standardized nomenclature used to unambiguously describe the stereochemistry of glycerol derivatives. In this system, the glycerol molecule is drawn in a Fischer projection with the hydroxyl group at C-2 pointing to the left. The carbons are then numbered sequentially from top to bottom as sn-1, sn-2, and sn-3. Consequently, naturally occurring glycerolipids predominantly exist in the (S)-configuration, which corresponds to the sn-1,2-diacyl substitution pattern.

The biological significance of this stereospecificity is profound. Enzymes involved in lipid metabolism and signaling, such as lipases and kinases, exhibit a high degree of stereoselectivity.[3][4] For instance, the activation of Protein Kinase C (PKC), a crucial family of enzymes in signal transduction, is stereospecifically dependent on sn-1,2-diacylglycerols.[5] The enantiomer, sn-2,3-diacylglycerol, is biologically inactive in this context, highlighting the lock-and-key nature of these molecular interactions.[4]

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol: A Precisely Engineered Molecular Probe

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a synthetic diacylglycerol analog designed to probe and manipulate cellular signaling pathways. Its structure is strategically crafted to confer specific properties:

• sn-1,2-Dioctanoyl Groups: The two octanoyl (C8:0) fatty acid chains at the sn-1 and sn-2 positions render the molecule sufficiently lipophilic to traverse cell membranes. This cell-permeant characteristic is crucial for its use in living cell assays.[6]

• (S)-Configuration: The defined (S)-stereochemistry at the C-2 position ensures that it mimics the naturally occurring, biologically active form of DAG, allowing for specific interaction with and activation of target proteins like PKC.[5]

• 3-Benzyl Group: The benzyl ether linkage at the sn-3 position serves a critical purpose: it prevents acyl migration. In unprotected 1,2-diacylglycerols, the acyl chains can migrate to the sn-3 position, leading to a mixture of 1,2- and 1,3-diacylglycerol isomers and a loss of stereochemical purity. The bulky benzyl group sterically hinders this rearrangement, ensuring the integrity and specific activity of the molecule.

The interplay of these structural features makes (S)-sn-1,2-Dioctanoyl-3-benzylglycerol an invaluable tool for researchers studying PKC-mediated signaling, insulin resistance, and other DAG-dependent cellular processes.[7]

Stereospecific Synthesis: Crafting the (S)-Enantiomer

The synthesis of enantiomerically pure (S)-sn-1,2-Dioctanoyl-3-benzylglycerol necessitates a stereocontrolled approach. A common and effective strategy begins with a chiral precursor, such as (R)-(-)-Glycidol or a protected glycerol derivative with a defined stereocenter.

Illustrative Synthetic Workflow

Caption: Stereospecific synthesis of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol.

Detailed Protocol: A Self-Validating Approach

Step 1: Nucleophilic Ring-Opening of (R)-(-)-Glycidol

• Rationale: This step establishes the chiral backbone of the final product. The use of a chiral starting material, (R)-(-)-Glycidol, is paramount. The reaction proceeds via an SN2 mechanism, where the nucleophile (benzyloxide, formed from benzyl alcohol and a base) attacks the less substituted carbon of the epoxide. This results in an inversion of stereochemistry at that center, yielding the desired (S)-configuration in the resulting diol.[8][9]

• Procedure:

  • To a solution of benzyl alcohol in an anhydrous aprotic solvent (e.g., THF), add a catalytic amount of a strong base (e.g., sodium hydride).

  • Cool the mixture to 0°C and slowly add (R)-(-)-Glycidol.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with an organic solvent (e.g., ethyl acetate).[10]

  • Purify the resulting (S)-3-Benzyloxy-1,2-propanediol by column chromatography.[11]

Step 2: Diacylation of (S)-3-Benzyloxy-1,2-propanediol

• Rationale: This step introduces the two octanoyl chains. The use of a slight excess of octanoyl chloride ensures complete acylation of both the primary and secondary hydroxyl groups. Pyridine acts as a base to neutralize the HCl byproduct, and a catalytic amount of 4-dimethylaminopyridine (DMAP) can be used to accelerate the reaction.

• Procedure:

  • Dissolve (S)-3-Benzyloxy-1,2-propanediol in anhydrous pyridine or dichloromethane.

  • Cool the solution to 0°C and add octanoyl chloride dropwise.

  • Allow the reaction to proceed at room temperature until completion (monitored by TLC).

  • Quench the reaction with water and extract the product.

  • Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the final product, (S)-sn-1,2-Dioctanoyl-3-benzylglycerol, by silica gel chromatography.

Analytical Verification of Stereochemical Purity

Confirming the enantiomeric purity of the synthesized (S)-sn-1,2-Dioctanoyl-3-benzylglycerol is crucial for its reliable use in biological experiments. High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the gold standard for this analysis.

Chiral HPLC Workflow

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Technical Guide: Stereoselective Synthesis & Functional Differentiation of Benzyl-Protected DAGs

Topic: Difference between (S) and (R) enantiomers of benzyl-protected DAGs Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2]

Executive Summary

Diacylglycerols (DAGs) are not merely metabolic intermediates but potent second messengers regulating Protein Kinase C (PKC) and other C1-domain-containing effectors.[1][2][3] In medicinal chemistry and lipidomics, benzyl-protected DAGs (specifically 1,2-di-O-benzyl-sn-glycerol and its enantiomer) serve as critical, non-hydrolyzable scaffolds for synthesizing ether-lipid analogs, phosphoinositides, and DAG-lactones.[1][2]

The distinction between the (S) and (R) enantiomers—biologically mapped to the sn-1,2 and sn-2,3 stereochemical numbering—is non-trivial. It dictates biological activity, synthetic route selection, and downstream application. This guide provides a rigorous analysis of their structural divergence, stereoselective synthesis, and functional validation.

Stereochemical Fundamentals: The sn Nomenclature vs. (R)/(S)[1][4]

In lipid biochemistry, the stereospecific numbering (sn) system is the standard.[4] However, organic synthesis relies on Cahn-Ingold-Prelog (CIP) priority rules ((R)/(S)).[1] Bridging these two systems is the first step in accurate experimental design.

The Glycerol Backbone

Glycerol is prochiral.[4] The differentiation occurs at the central carbon (C2).

• sn-1,2-DAG (Natural): The hydroxyl groups are at positions 1 and 2.[1][2][3] In the Fischer projection (with C1 at the top), the C2-OH is on the left (L-glycerol derivative).[5]

  • CIP Designation: For 1,2-di-O-benzyl-sn-glycerol (where C3 is the free hydroxyl), the stereocenter at C2 is typically (S) .[1][2][6]

• sn-2,3-DAG (Unnatural/Ent-DAG): The mirror image.

  • CIP Designation: Typically (R) .[1][7]

Critical Note: The biological receptor Protein Kinase C (PKC) is stereospecific. It binds sn-1,2-DAG with high affinity.[1][2] The sn-2,3 enantiomer is generally biologically inactive or acts as a weak competitive inhibitor, making enantiomeric purity paramount in probe development.[2]

Structural Visualization

The following diagram maps the stereochemical relationship between the precursors and the final benzyl-protected scaffolds.

Caption: Divergent synthetic pathways from chiral pool precursors to (S) and (R) benzyl-protected glycerol backbones.[1][8]

Synthetic Pathways: The "Protection Group Swap" Protocol

Direct benzylation of glycerol is non-selective. To obtain high enantiomeric excess (ee > 98%), one must utilize the "Chiral Pool" approach, starting from D-Mannitol or L-Ascorbic acid.[1][2]

The challenge lies in converting the acetonide (isopropylidene) protection of Solketal into benzyl protection without racemization or migration.

Protocol: Synthesis of 1,2-di-O-benzyl-sn-glycerol ((S)-Enantiomer)

This protocol yields the backbone required for biologically active PKC agonists.[1][2]

Starting Material: (S)-Solketal (derived from D-Mannitol).[1][9]

Step	Reagent/Condition	Mechanism & Purpose
1.[1][2][7][8] C3 Protection	TBDMS-Cl , Imidazole, DMF, 0°C	Silylation. Protects the free primary hydroxyl (C3) with a silyl ether (TBS) to distinguish it from C1/C2.
2. Acetonide Cleavage	AcOH (80%) or p-TsOH , MeOH	Acid Hydrolysis. Removes the 1,2-isopropylidene group, exposing the vicinal diol at C1 and C2.
3.[2] Benzylation	BnBr (excess), NaH , TBAI, THF, Reflux	Williamson Ether Synthesis. Benzylates both exposed hydroxyls (C1 and C2). The TBS group at C3 remains stable under basic conditions.
4. C3 Deprotection	TBAF , THF, rt	Desilylation. Fluoride selectively cleaves the Si-O bond at C3, yielding the final 1,2-di-O-benzyl-sn-glycerol with a free hydroxyl at C3 for further functionalization (e.g., phosphorylation).[1][2]

Why this route? (Causality)[1][9]

• Prevention of Acyl Migration: Unlike acyl groups, benzyl ethers are stable to acid and mild base, preventing the 1,2-to-1,3 migration common in DAG synthesis.[2]

• Stereochemical Integrity: This route avoids reactions at the chiral center (C2).[1] The stereochemistry is "carried over" from D-Mannitol.[1][2]

Analytical Differentiation & Quality Control

Distinguishing the (S) and (R) enantiomers requires more than standard NMR, as they are enantiomers (not diastereomers) in an achiral environment.

Specific Optical Rotation ([α])

Optical rotation is the primary quick-check method, but it is highly concentration-dependent for glycerol derivatives due to intermolecular hydrogen bonding (self-assembly).[1]

• 1,2-di-O-benzyl-sn-glycerol ((S)-isomer): Typically exhibits a negative rotation [α]D ≈ -5.4° (c 1.0, CHCl3).[1][2]

• 2,3-di-O-benzyl-sn-glycerol ((R)-isomer): Exhibits a positive rotation [α]D ≈ +5.4° .[1][2]

Warning: Do not rely on sign alone without controlling concentration. At high concentrations, aggregation can shift the magnitude or even the sign in some glycerol derivatives [1]. Always report c values precisely.

Mosher's Ester Analysis (NMR)

For absolute configuration validation, derivatize the free C3-hydroxyl with (R)- and (S)-MTPA chloride (Mosher's acid chloride).[1]

• Method: Compare the ¹H NMR or ¹⁹F NMR chemical shifts of the (R)-MTPA and (S)-MTPA esters.

• Logic: The Δδ (δS - δR) values for protons near the chiral center will show a consistent pattern (positive/negative) based on the spatial arrangement of the phenyl group in the Mosher auxiliary, confirming the (S) or (R) configuration at C2.

Biological Implications: The PKC Activation Model[2]

The ultimate difference between these enantiomers lies in their interaction with the C1 domain of Protein Kinase C.

The Pharmacophore

PKC activation requires the DAG to insert into the membrane and bind the C1 domain.

• sn-1,2-DAG ((S)-Enantiomer): The "active" isomer.[1][2] The C1 carbonyl (or ether oxygen in benzyl analogs) and C2 oxygen form critical hydrogen bonds with the protein (Gly, Gln residues), while the C3-hydroxyl acts as a hydrogen bond donor.

• sn-2,3-DAG ((R)-Enantiomer): The "inactive" isomer.[1][2] Due to the stereochemical flip, the C3-hydroxyl and C1/C2 oxygens cannot align simultaneously with the C1 domain's binding cleft.[2]

Pathway Visualization

Caption: The stereospecific activation of PKC by sn-1,2-DAG compared to the inactive sn-2,3 enantiomer.

References

• Nishimura, T. et al. (2024).[1] Concentration-dependence of specific rotation of optically active glycerol analogues. Chemical Data Collections. [1]

• Bell, R. M., & Burns, D. J. (1991). Lipid activation of protein kinase C. Journal of Biological Chemistry.

• Marquez, V. E., et al. (2003). Differential binding modes of diacylglycerol (DAG) and DAG lactones to protein kinase C. Journal of Medicinal Chemistry.[10]

• PubChem. (2025).[1] 1,2-Dioleoyl-sn-glycerol Compound Summary.

Sources

• 1. 1,2-Dioleoyl-Sn-Glycerol | C39H72O5 | CID 9543716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. air.unimi.it [air.unimi.it]
• 7. orgsyn.org [orgsyn.org]
• 8. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 9. EP1413627A1 - Enzymatic synthesis of (S)-1,2-O-isopropylidene glycerol - Google Patents [patents.google.com]
• 10. Differential binding modes of diacylglycerol (DAG) and DAG lactones to protein kinase C (PK-C) - PubMed [pubmed.ncbi.nlm.nih.gov]

Literature review on (S)-sn-1,2-Dioctanoyl-3-benzylglycerol applications

This technical guide details the chemical utility, biological applications, and synthetic protocols for (S)-sn-1,2-Dioctanoyl-3-benzylglycerol , a critical intermediate and mechanistic probe in lipid signaling research.

Role: Synthetic Precursor, Structural Negative Control, and Metabolic Probe CAS: D3710 (Generic identifier for the class); Specific CAS for 1,2-DiC8 is 60514-48-9 (Reference for the deprotected product).

Executive Summary

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a chemically protected analogue of the cell-permeable second messenger 1,2-Dioctanoyl-sn-glycerol (1,2-DiC8) . Structurally, it consists of a glycerol backbone with octanoic acid (C8:[1]0) esterified at the sn-1 and sn-2 positions, while the sn-3 hydroxyl is masked by a benzyl ether.

Its primary utility in research is twofold:

• Synthetic Gateway: It serves as the immediate, stable precursor for generating high-purity, chiral 1,2-DiC8 via catalytic hydrogenolysis.

• Mechanistic Negative Control: Because the sn-3 hydroxyl group is essential for Protein Kinase C (PKC) activation and Diacylglycerol Kinase (DGK) metabolism, this benzyl-protected analogue serves as a rigorous negative control to distinguish specific DAG signaling from non-specific lipophilic membrane effects.

Chemical Architecture & Synthesis

The synthesis of chiral signaling lipids requires precise stereochemical control. (S)-sn-1,2-Dioctanoyl-3-benzylglycerol is synthesized from (S)-Solketal (1,2-isopropylidene-sn-glycerol) to ensure the natural (S)-configuration at the sn-2 position.

Synthetic Pathway

The production follows a "Protect-Acylate-Deprotect" logic. The benzyl group is chosen for its stability under acylation conditions and its clean removal under neutral hydrogenolysis, preventing acyl migration (a common issue with DAGs).

Figure 1: Synthetic route from chiral solketal to the bioactive 1,2-DiC8, highlighting the target molecule as the stable, protected intermediate.[2]

Biological Applications

The "Perfect" Negative Control for PKC Studies

A common error in lipid signaling research is assuming that any effect observed after adding a lipid (like 1,2-DiC8) is due to specific receptor binding. However, medium-chain lipids can also alter membrane fluidity or curvature.

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol solves this ambiguity.

• Mechanism: The C1 domain of Protein Kinase C (PKC) requires a free hydroxyl group at the sn-3 position to form a critical hydrogen bond. The benzyl ether blocks this interaction.

• Application: If a biological response (e.g., calcium flux, secretion) is observed with 1,2-DiC8 but absent with the 3-benzyl analogue, the researcher confirms the effect is PKC-dependent and not a physical membrane artifact.

Metabolic Stability Probe

In live cells, 1,2-DiC8 is rapidly phosphorylated by Diacylglycerol Kinase (DGK) to form Phosphatidic Acid (PA), another signaling lipid. This makes it difficult to know if an effect is caused by DAG or PA.

• The Solution: The 3-benzyl group renders the molecule inert to DGK. It cannot be phosphorylated.

• Utility: Use this molecule to isolate "pure" DAG-like physical effects (if any) without the complication of downstream metabolites.

Experimental Protocols

Protocol A: Synthesis of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

Target: Generation of the protected intermediate.

• Reagents: 3-O-Benzyl-sn-glycerol (1 equiv), Octanoyl chloride (2.2 equiv), Pyridine (anhydrous), DMAP (catalytic).

• Procedure:

  • Dissolve 3-O-Benzyl-sn-glycerol in anhydrous pyridine/DCM (1:1) under nitrogen.

  • Cool to 0°C. Add octanoyl chloride dropwise to prevent exotherms.

  • Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

  • Quench: Add saturated NaHCO3. Extract with Ethyl Acetate.[3]

  • Purification: Silica gel chromatography (Hexane:EtOAc gradient).

• Validation: 1H-NMR should show disappearance of glycerol -OH protons and appearance of octanoyl chains.

Protocol B: Catalytic Hydrogenolysis (Deprotection)

Target: Generation of active 1,2-DiC8.

• Substrate: (S)-sn-1,2-Dioctanoyl-3-benzylglycerol dissolved in Ethanol or Ethyl Acetate.

• Catalyst: 10% Palladium on Carbon (Pd/C).

• Reaction:

  • Purge system with H2 gas (balloon pressure is usually sufficient).

  • Stir vigorously at RT for 2–4 hours.

  • Note: Monitor by TLC.[3] The benzyl product is less polar; the free alcohol (DiC8) is more polar.

• Workup: Filter through Celite to remove Pd/C. Evaporate solvent.

• Storage: Store the resulting 1,2-DiC8 at -80°C immediately to prevent acyl migration (1,2-DAG

  1,3-DAG).

Protocol C: Negative Control Assay (In Vitro)

Target: Verifying PKC specificity.

• Preparation: Prepare 10 mM stock solutions of 1,2-DiC8 (Active) and 1,2-Dioctanoyl-3-benzylglycerol (Inactive Control) in DMSO.

• Cell Treatment:

  • Group A (Vehicle): DMSO only.

  • Group B (Active): 10 µM 1,2-DiC8.

  • Group C (Control): 10 µM 1,2-Dioctanoyl-3-benzylglycerol.

• Readout: Measure PKC translocation (e.g., GFP-PKC

  to membrane) or substrate phosphorylation.

• Interpretation:

  • Group B should show high activity.

  • Group C should mimic Group A. If Group C shows activity, the effect is likely non-specific (e.g., detergent-like cytotoxicity).

Comparative Data

Feature	1,2-Dioctanoyl-sn-glycerol (DiC8)	(S)-sn-1,2-Dioctanoyl-3-benzylglycerol
sn-3 Group	Hydroxyl (-OH)	Benzyl Ether (-OBn)
PKC Activation	High (Nanomolar affinity)	None (Steric/Chemical block)
DGK Substrate	Yes (Converts to Phosphatidic Acid)	No (Metabolically Stable)
Membrane Permeability	High	High (More lipophilic)
Primary Use	Signaling Agonist	Synthetic Intermediate / Negative Control
Storage Stability	Low (Acyl migration to 1,3-isomer)	High (Benzyl group prevents migration)

Mechanism of Action Diagram

Figure 2: Mechanistic basis for using the benzyl derivative as a negative control. The C1 domain requires hydrogen bonding with the sn-3 hydroxyl, which is absent in the benzyl-protected molecule.

References

• US Biological. S-sn-1,2-Dioctanoyl-3-benzylglycerol Specifications. Retrieved from

• Sigma-Aldrich. 1,2-Dioctanoyl-sn-glycerol (DiC8) Product Information.[3] Retrieved from

• Newton, A. C. (2001).[4] Protein kinase C: structural and spatial regulation.[4] Pharmacological Reviews. (Establishes C1 domain requirement for OH group).

• Hirth, G., & Barner, R. (1982). Synthesis of ether lipids: natural compounds and analogues. Beilstein Journals.

• Hostetler, K. Y., et al. (2006).[5] Oral 1-O-octadecyl-2-O-benzyl-sn-glycero-3-cidofovir targets the lung. Antiviral Research. (Demonstrates the use of benzyl-glycerol backbones for pharmacokinetic targeting).

Sources

• 1. benchchem.com [benchchem.com]
• 2. 1,2-Diacyl-sn-glycero-3-phosphocholine | C42H80NO8P | CID 122218 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]
• 4. Association of diacylglycerol kinase ζ with protein kinase C α: spatial regulation of diacylglycerol signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oral 1-O-octadecyl-2-O-benzyl-sn-glycero-3-cidofovir targets the lung and is effective against a lethal respiratory challenge with ectromelia virus in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for Catalytic Hydrogenolysis of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

Executive Summary

This application note details the high-fidelity deprotection of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol to yield (S)-sn-1,2-Dioctanoyl-glycerol (C8:0 DAG). While catalytic hydrogenolysis of benzyl ethers is a standard organic transformation, its application to diacylglycerols (DAGs) presents a specific, critical challenge: acyl migration .

The 1,2-DAG isomer is thermodynamically less stable than the 1,3-DAG isomer.[1] Under unoptimized conditions—specifically exposure to heat, Lewis acids, or polar protic solvents—the sn-2 acyl group will migrate to the sn-3 position, destroying the stereochemical integrity of the lipid. This protocol utilizes a neutral, low-temperature hydrogenolysis workflow designed to suppress isomerization, ensuring high regiochemical purity (>95% 1,2-isomer) suitable for Protein Kinase C (PKC) activation studies.

Strategic Analysis: The Isomerization Challenge

Before initiating the protocol, it is imperative to understand the thermodynamic landscape of the substrate.

• The Transformation: Cleavage of the O-Benzyl ether bond via Palladium-catalyzed hydrogen insertion.

• The Risk: Intermolecular or intramolecular nucleophilic attack by the newly formed primary hydroxyl group on the sn-2 carbonyl carbon.

• The Solution:

  • Solvent Selection: Use of Ethyl Acetate (EtOAc) or Hexane/EtOH mixtures to minimize protic solvent-mediated transesterification.

  • Thermal Control: Strict adherence to ambient or sub-ambient temperatures.

  • Surface Chemistry: Rapid filtration to remove the Pd/C catalyst, which can act as a surface for migration after hydrogen depletion.

Reaction Pathway & Mechanism

The following diagram illustrates the desired pathway versus the competing isomerization risk.

Figure 1: Reaction pathway showing the catalytic debenzylation and the competing thermodynamic relaxation to the 1,3-isomer.

Materials & Equipment

Reagents

Reagent	Specification	Role
Substrate	(S)-sn-1,2-Dioctanoyl-3-benzylglycerol	Precursor
Catalyst	10% Pd/C (Palladium on Carbon)	Heterogeneous Catalyst (High surface area)
Hydrogen Source	Gas (Ultra High Purity)	Reductant
Solvent	Ethyl Acetate (Anhydrous)	Reaction Medium (Non-protic preferred)
Purification	Celite® 545	Filtration Aid

Equipment

• Reaction Vessel: 3-neck round bottom flask or Parr Hydrogenation Shaker bottle.

• Gas Handling: Double-balloon setup or low-pressure regulator (1 atm).

• Filtration: Sintered glass funnel with Celite pad.

• Evaporation: Rotary evaporator with precise water bath control (

  ).

Detailed Protocol

Phase 1: Preparation

• Glassware Conditioning: Ensure all glassware is acid-free. Rinse with dilute ammonia followed by water and acetone if unsure, then oven dry. Rationale: Trace acids on glass surfaces catalyze acyl migration.

• Solvent Degassing: Sparge anhydrous Ethyl Acetate with nitrogen for 10 minutes to remove dissolved oxygen, which competes with hydrogen for catalyst sites.

Phase 2: Hydrogenolysis

• Dissolution: Dissolve 1.0 equivalent of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol in Ethyl Acetate (concentration ~0.1 M).

  • Note: Ethanol is a standard alternative, but Ethyl Acetate is preferred here to prevent ethanolysis (exchange of octanoyl groups with ethyl groups).

• Catalyst Addition: Carefully add 10 wt% of the 10% Pd/C catalyst.

  • Safety: Pd/C is pyrophoric. Add under an inert nitrogen blanket. Do not add to dry solvent; wet the catalyst with a small amount of solvent first if possible.

• Hydrogen Purge:

  • Evacuate the flask (vacuum) and backfill with Nitrogen (3 cycles).

  • Evacuate and backfill with Hydrogen (3 cycles).

• Reaction: Stir vigorously at Room Temperature (20-25°C) under 1 atm of Hydrogen (balloon pressure).

  • Time: Typically 2–6 hours.

  • Monitoring: Monitor via TLC (Hexane/EtOAc 80:20). The starting material (

    ) will disappear, and the more polar DAG product ( ) will appear.

  • Staining: Use PMA (Phosphomolybdic Acid) or CAM (Cerium Ammonium Molybdate) stain; UV is ineffective for the aliphatic product, though the benzyl starting material is UV active.

Phase 3: Workup (Critical for Isomer Purity)

• Filtration: Once conversion is >98% by TLC, immediately filter the reaction mixture through a pad of Celite® to remove Pd/C.

  • Caution: Do not let the filter cake dry out completely in air (fire hazard).

• Washing: Rinse the filter cake with fresh Ethyl Acetate.

• Evaporation: Concentrate the filtrate under reduced pressure.

  • CRITICAL: Keep water bath temperature below 30°C . High temperatures during concentration are the #1 cause of 1,2

    1,3 migration.

• Drying: Dry the resulting oil under high vacuum for 1 hour to remove trace toluene.

Quality Control & Validation

Distinguishing Isomers via -NMR

The most reliable method to validate the regiochemistry is Proton NMR.

Feature	1,2-DAG (Desired)	1,3-DAG (Impurity)
Methine Proton (sn-2)	Multiplet at 5.0 - 5.1 ppm	Quintet at 4.0 - 4.2 ppm (shifts upfield due to lack of acylation)
Methylene Protons (sn-1/3)	Distinct environments (Acylated vs Free)	Equivalent environments (Symmetric)

Storage Protocol

• Condition: Store neat or in non-polar solvent (Hexane).

• Temperature: -20°C or -80°C .

• Shelf-life: 1,2-DAGs are unstable. Use within 2-4 weeks of synthesis for critical biological assays.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Conversion	Poisoned Catalyst (S/N/P impurities)	Use Pearlman’s Catalyst ( ) but monitor strictly for migration (basic nature). Increase pressure to 3 atm.
High 1,3-DAG Content	Acidic glassware or Heat exposure	Re-clean glassware. Ensure rotovap bath is . Switch solvent to neutral EtOAc.
Product Transesterification	Use of Methanol/Ethanol	Switch to Ethyl Acetate or THF to prevent solvent exchange with the octanoyl esters.

Workflow Visualization

Figure 2: Step-by-step operational workflow emphasizing thermal control points.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[2] Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for benzyl ether cleavage conditions).

• Kodali, D. R., et al. (1990). "Acyl migration in 1,2-dipalmitoyl-sn-glycerol." Journal of the American Oil Chemists' Society, 67, 8-12. (Foundational study on DAG isomerization kinetics).

• Martin, S. F., et al. (1994). "General methods for the synthesis of 1,2-diacyl-sn-glycerols." Journal of Organic Chemistry, 59(17), 4805-4820. (Detailed synthetic protocols for chiral DAGs).

• BenchChem. (2025).[3] "Application Notes: Preventing Acyl Migration in Diacylglycerol Standards." (Practical guide on storage and handling).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benzyl Ethers [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Using (S)-sn-1,2-Dioctanoyl-3-benzylglycerol in phospholipid synthesis

Topic: Precision Synthesis of Short-Chain Phospholipids using (S)-sn-1,2-Dioctanoyl-3-benzylglycerol Content Type: Application Note & Detailed Protocol Audience: Synthetic Chemists, Lipidologists, and Drug Formulation Scientists

Introduction: The Chiral Scaffold for Short-Chain Lipidomics

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a high-value chiral intermediate designed for the precision synthesis of short-chain phospholipids (SCPLs) . Unlike long-chain lipids (e.g., DPPC, POPC) that form rigid bilayers, SCPLs containing octanoyl (C8:0) chains exhibit unique biophysical properties: high critical micelle concentrations (CMC ~0.2-0.3 mM), water solubility, and the ability to modulate membrane curvature.

This application note details the conversion of this benzyl-protected glycerol backbone into 1,2-Dioctanoyl-sn-glycero-3-phosphocholine (08:0 PC) . The workflow prioritizes the preservation of the sn-1,2 stereochemistry—critical for biological activity in metabolic assays (e.g., Phospholipase A2 substrates)—while efficiently removing the benzyl protecting group.

Chemical Context & Strategic Utility

The utility of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol lies in its orthogonal protection strategy.

• Stereochemistry: The (S)-configuration corresponds to the natural sn-glycerol-3-phosphate backbone found in mammalian membranes.

• Acyl Chains: The C8 chains are pre-installed. Direct acylation of glycerol often leads to isomeric mixtures (1,2- vs 1,3-diacyl). Using this pre-formed scaffold eliminates the risk of acyl migration during the initial steps.

• Benzyl Protection: The benzyl ether at the sn-3 position is stable against the acidic/basic conditions often used in lipid handling but can be removed under neutral conditions via catalytic hydrogenolysis, preserving the ester linkages at sn-1 and sn-2.

Application Workflow: Synthesis of 08:0 PC

The synthesis consists of two critical phases:

• Regioselective Debenzylation: Unmasking the sn-3 hydroxyl group.

• Phosphocholine Installation: Converting the alcohol to the phosphocholine headgroup via a cyclic phospholane intermediate.

Visualizing the Synthetic Pathway

Caption: Synthetic route from benzyl-protected precursor to functional phospholipid via hydrogenolysis and phospholane ring-opening.

Detailed Experimental Protocols

Protocol A: Catalytic Hydrogenolysis (Debenzylation)

Objective: Remove the benzyl group to yield 1,2-dioctanoyl-sn-glycerol without hydrolyzing or migrating the ester chains.

• Reagents:

  • Substrate: (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

  • Catalyst: 10% Palladium on Carbon (Pd/C), Degussa type E101

  • Solvent: Ethyl Acetate (EtOAc) or Ethanol (EtOH) – Note: EtOAc is preferred to suppress transesterification.

  • Hydrogen source: H₂ gas (balloon pressure).[1]

Step-by-Step Procedure:

• Preparation: Dissolve 1.0 g (approx. 2.3 mmol) of the benzyl-protected lipid in 15 mL of dry Ethyl Acetate.

• Catalyst Addition: Under an argon blanket, carefully add 100 mg (10 wt%) of 10% Pd/C.

  • Safety Note: Pd/C is pyrophoric.[2] Do not add to dry solvent; wet the catalyst with a small amount of solvent first if possible, or add to the solution under inert gas.

• Hydrogenation: Purge the flask with H₂ gas (3x vacuum/fill cycles). Attach a hydrogen balloon and stir vigorously at Room Temperature (20-25°C).

• Monitoring: Monitor by TLC (Hexane/EtOAc 7:3). The starting material (Rf ~0.6) should disappear, and a lower spot (DAG, Rf ~0.2) should appear.[3][4] Reaction time is typically 4–6 hours.

• Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with EtOAc.[1]

• Isolation: Concentrate the filtrate under reduced pressure (rotary evaporator, <40°C) to yield a clear oil.

  • Quality Check: ¹H NMR should show the disappearance of the aromatic benzyl protons (7.3 ppm) and the benzylic methylene singlet (4.5 ppm).

Protocol B: Phosphorylation via Dioxaphospholane

Objective: Convert the DAG intermediate to 08:0 PC using the Chandrakumar & Hajdu method (Reference 1).

• Reagents:

  • 2-Chloro-2-oxo-1,3,2-dioxaphospholane (COP)

  • Trimethylamine (TMA), anhydrous (gas or solution in MeCN)

  • Triethylamine (TEA)

  • Solvent: Anhydrous Benzene or Acetonitrile.

Step-by-Step Procedure:

• Coupling: Dissolve 1,2-dioctanoyl-sn-glycerol (1 eq) and dry TEA (1.2 eq) in anhydrous benzene (or toluene) under Argon.

• Cyclization: Cool to 0°C. Dropwise add 2-Chloro-2-oxo-1,3,2-dioxaphospholane (1.1 eq). Stir for 1 hour at 0°C, then 2 hours at RT.

  • Mechanism:[5][6] This forms a cyclic phosphate intermediate.

• Filtration: Filter off the precipitated triethylamine hydrochloride salts under an inert atmosphere. Concentrate the filtrate to obtain the crude cyclic intermediate.

• Ring Opening: Redissolve the intermediate in anhydrous Acetonitrile. Transfer to a pressure tube. Add anhydrous Trimethylamine (excess, ~3-4 eq).

• Incubation: Seal the tube and heat to 60-65°C for 24 hours.

  • Mechanism:[5][6] TMA attacks the cyclic ring to open it, forming the zwitterionic phosphocholine headgroup.

• Purification: Concentrate the mixture. Purify via column chromatography (Silica gel, CHCl₃/MeOH/H₂O gradient).

Quality Control & Validation

To ensure the protocol was successful, the following analytical parameters must be met.

Parameter	Method	Acceptance Criteria
Identity	¹H NMR (CDCl₃/CD₃OD)	0.88 (t, 6H, terminal CH₃), 3.22 (s, 9H, N(CH₃)₃), Absence of aromatic signals (7.0-7.5 ppm).
Purity	HPLC-ELSD	> 98% purity. Single peak.
Headgroup	³¹P NMR	Single peak at -0.5 to 0.0 ppm (relative to H₃PO₄).
Stereochemistry	Chiral HPLC	> 99% ee (Enantiomeric Excess).

Application Note: Biophysical Engineering

Micelle vs. Bilayer Dynamics 08:0 PC is unique because its critical packing parameter (

) lies at the boundary between micelle-forming and bilayer-forming lipids.

• CMC: ~0.25 mM (Reference 2).[7]

• Utility: Unlike detergents like Triton X-100, 08:0 PC is a natural phospholipid analog. It is excellent for solubilizing membrane proteins for NMR studies because it forms small, fast-tumbling micelles that do not broaden spectral lines as much as large bicelles.

Visualizing Lipid Assembly

Caption: Concentration-dependent assembly of 08:0 PC. At >0.25 mM, it forms micelles suitable for protein solubilization.

References

• Chandrakumar, N. S., & Hajdu, J. (1982). Stereospecific synthesis of ether phospholipids. Preparation of 1-O-alkyl-2-acyl-sn-glycero-3-phosphocholines. The Journal of Organic Chemistry, 47(11), 2144–2147.

• Tausk, R. J. M., et al. (1974). Physical chemical studies of short-chain lecithin homologues. Biophysical Chemistry, 1(3), 175-183.

• Eibl, H. (1981). Phospholipid Synthesis. Liposomes: From Physical Structure to Therapeutic Applications, 19-50.

• Avanti Polar Lipids. (n.d.). 08:0 PC (1,2-dioctanoyl-sn-glycero-3-phosphocholine) Product Page.

Sources

• 1. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. par.nsf.gov [par.nsf.gov]
• 4. 1,2-Dioctanoyl-sn-glycero-3-phosphocholine | C24H48NO8P | CID 24779244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. caymanchem.com [caymanchem.com]

Application Note: Selective Hydrogenolysis of 3-O-Benzyl-sn-1,2-dioctanoylglycerol

This Application Note and Protocol is designed for researchers and drug development professionals requiring high-purity 1,2-dioctanoyl-sn-glycerol (1,2-DOG).[1] It addresses the critical challenge of preventing acyl migration during the removal of the benzyl protecting group.

Target Molecule: 1,2-Dioctanoyl-sn-glycerol (1,2-DOG) Method: Catalytic Hydrogenolysis (Pd/C) Critical Control: Prevention of 1,2- to 1,3-Acyl Migration[1]

Introduction & Strategic Analysis

1,2-Dioctanoyl-sn-glycerol (1,2-DOG) is a cell-permeable diacylglycerol (DAG) analogue extensively used to activate Protein Kinase C (PKC) in signal transduction research.[1] Unlike long-chain DAGs, its shorter octanoyl chains confer solubility in aqueous media while retaining biological potency.[1]

The Synthetic Challenge: The synthesis of 1,2-DOG typically involves the deprotection of 3-O-benzyl-sn-1,2-dioctanoylglycerol.[1] The removal of the benzyl (Bn) group is chemically straightforward using catalytic hydrogenolysis. However, the resulting 1,2-DAG product is thermodynamically unstable.[1] Under acidic, basic, or thermal stress, the acyl group at the sn-2 position migrates to the sn-3 position, forming the thermodynamically favored (but biologically inactive for PKC) 1,3-isomer.[1]

Thermodynamic Equilibrium:

(Equilibrium ratio is approx. 30:70 favoring the 1,3-isomer)[1]

This protocol utilizes neutral catalytic hydrogenolysis in a non-protic solvent, coupled with a specialized purification strategy using boric acid-impregnated silica , to isolate the kinetic 1,2-product with >98% isomeric purity.[1]

Critical Control Points (CCP)

Parameter	Recommendation	Mechanistic Rationale
Solvent	Ethyl Acetate (EtOAc)	Protic solvents (EtOH, MeOH) facilitate proton transfer, accelerating acyl migration.[1] EtOAc is aprotic and dissolves lipids well.
Catalyst	10% Pd/C (Neutral)	Avoid acid-washed catalysts.[1] Palladium hydroxide (Pearlman's) is too aggressive and often acidic.
Temperature	20°C - 25°C	Migration kinetics follow the Arrhenius equation; elevated temperatures (>40°C) rapidly equilibrate the mixture to the 1,3-isomer.[1]
Purification	Boric Acid Silica	Standard silica gel is slightly acidic (silanols), catalyzing isomerization on the column. Boric acid modifies the surface and complexes potential mono-acyl impurities.[1]

Detailed Protocol

Materials Required[2][3][4][5][6][7][8][9][10]

• Substrate: 3-O-benzyl-sn-1,2-dioctanoylglycerol (Purity >95%)

• Catalyst: 10% Palladium on activated carbon (Pd/C), neutral support.

• Solvent: Ethyl Acetate (HPLC Grade), anhydrous.

• Hydrogen Source: H₂ gas (balloon pressure sufficient).

• Purification: Silica Gel 60 (230-400 mesh), Boric Acid, Methanol, Chloroform.[1]

Phase 1: Preparation of Boric Acid-Impregnated Silica

Standard silica gel promotes acyl migration.[1] Pre-treating the stationary phase is mandatory for high recovery.

• Dissolve 4.0 g of Boric Acid in 100 mL of Methanol .

• Add 96 g of Silica Gel 60 .

• Stir the slurry vigorously for 30 minutes to ensure uniform coating.

• Remove the solvent under reduced pressure (Rotavap) at 40°C until a dry, free-flowing powder is obtained.

• Activate the silica in an oven at 100°C for 2 hours. Store in a desiccator.

Phase 2: Hydrogenolysis Reaction[1][3][5]

• Dissolution: In a round-bottom flask, dissolve 1.0 g (approx 2.3 mmol) of 3-O-benzyl-sn-1,2-dioctanoylglycerol in 20 mL of Ethyl Acetate .

• Catalyst Addition: Carefully add 100 mg (10 wt%) of 10% Pd/C.

  • Safety Note: Pd/C is pyrophoric.[2] Add under an argon blanket or wet the catalyst with a small amount of solvent first.

• Hydrogenation:

  • Evacuate the flask and backfill with Nitrogen (3x).

  • Evacuate and backfill with Hydrogen (balloon).

  • Stir vigorously at Room Temperature (20-25°C) .

• Monitoring: Monitor by TLC (System: Hexane/EtOAc 7:3).

  • Endpoint: Disappearance of the benzyl ether spot (high Rf) and appearance of the alcohol product (lower Rf). Reaction typically completes in 2–4 hours .

  • Warning: Do not extend reaction time unnecessarily, as "over-hydrogenation" is not the risk, but time-dependent isomerization is.[1]

Phase 3: Workup and Purification

• Filtration: Filter the reaction mixture through a Celite pad to remove the catalyst. Wash the pad with 20 mL Ethyl Acetate.

• Concentration: Evaporate the solvent under reduced pressure.

  • Critical: Keep water bath temperature < 30°C .

• Chromatography:

  • Pack a column with the prepared Boric Acid-Impregnated Silica .[1]

  • Elute with a gradient of Hexane : Ethyl Acetate (90:10 → 70:30) .

  • Collect fractions and analyze immediately.

  • Pool pure fractions and evaporate solvent (Bath < 30°C ).

  • Store the resulting oil at -20°C or -80°C immediately.[1]

Quality Control & Validation

Isomer Differentiation via ¹H-NMR (CDCl₃)

The methine proton at the sn-2 position is the diagnostic signal for distinguishing isomers.[1]

• 1,2-DAG (Target): The sn-2 proton appears as a multiplet at δ 5.0 - 5.1 ppm .[1]

• 1,3-DAG (Impurity): The sn-2 proton (now a secondary alcohol) shifts upfield to δ 4.0 - 4.1 ppm .[1] The protons at sn-1 and sn-3 become chemically equivalent (or nearly so), appearing as a doublet at δ 4.1 - 4.2 ppm .[1]

TLC Visualization

• Stationary Phase: Boric Acid-impregnated Silica Plate (dip commercial plate in 2.3% boric acid in ethanol, dry at 100°C).

• Mobile Phase: Chloroform : Acetone (96:4).

• Visualization: Iodine vapor or Charring (sulfuric acid).

• Rf Values: 1,3-DAG moves higher (is less polar) than 1,2-DAG.[1]

  • Rf (1,3-DOG) ≈ 0.60[1]

  • Rf (1,2-DOG) ≈ 0.45[1]

Mechanistic Workflow (Graphviz)

The following diagram illustrates the reaction pathway and the competing isomerization risk.

Caption: Reaction scheme highlighting the critical path to the kinetic 1,2-DAG product and the suppression of the thermodynamic 1,3-isomer via specific process controls.

References

• Kodali, D. R., et al. (1990). "Acyl migration in 1,2-dipalmitoyl-sn-glycerol." Lipids, 25, 158-162.[1] (Mechanistic basis for acyl migration).

• Mao, Y., et al. (2023). "Preparation, acyl migration and applications of the acylglycerols and their isomers: a review." Monash University / Food Chemistry.

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Standard reference for benzyl deprotection).

• Thomas, F. L., et al. (2006). "Acyl migration during debenzylation of 1,3-di-O-benzyl-2-O-acylglycerols." Lipids, 41(3), 301-303.[1] (Highlighting the sensitivity of DAGs to hydrogenation conditions).

Sources

• 1. 1,2-DIOLEOYL-SN-GLYCEROL Three Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Utilizing (S)-sn-1,2-Dioctanoyl-3-benzylglycerol as a Stable Probe for C1 Domain-Containing Proteins in In Vitro Assays

Scientific Rationale and Introduction

The lipid second messenger diacylglycerol (DAG) is a critical signaling node that governs a multitude of cellular processes, including proliferation, differentiation, apoptosis, and metabolism.[1][2] Its canonical generation follows the activation of phospholipase C (PLC) enzymes, which hydrolyze phosphatidylinositol 4,5-bisphosphate (PIP₂) into DAG and inositol 1,4,5-trisphosphate (IP₃).[2][3] The primary role of membrane-associated DAG is to recruit and allosterically activate a host of effector proteins that share a conserved DAG-binding module known as the C1 domain.[4][5]

The most prominent family of C1 domain-containing proteins is the Protein Kinase C (PKC) family of serine/threonine kinases.[4][6] Upon binding DAG, conventional and novel PKC isoforms undergo a conformational change that relieves autoinhibition, enabling them to phosphorylate a vast array of downstream substrates.[6][7]

Despite its biological importance, the use of naturally occurring sn-1,2-diacylglycerols in in vitro biochemical assays is fraught with challenges. Endogenous DAG is a transient signaling molecule, rapidly metabolized via two primary routes:

• Phosphorylation: Diacylglycerol kinases (DGKs) phosphorylate the free hydroxyl group at the sn-3 position of the glycerol backbone, converting DAG to phosphatidic acid (PA) and terminating the signal.[6][8]

• Hydrolysis: Diacylglycerol lipases can hydrolyze the fatty acyl chains, also leading to signal termination.[9]

This metabolic instability makes it difficult to achieve sustained and quantifiable activation of target proteins in reconstituted in vitro systems.

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol was engineered to overcome this limitation. This synthetic DAG analog incorporates two key features:

• Dioctanoyl Chains: The short C8 fatty acyl chains at the sn-1 and sn-2 positions confer sufficient hydrophobicity to partition into lipid vesicles or micelles while maintaining solubility for ease of handling.

• sn-3 Benzyl Group: A bulky benzyl ether linkage at the sn-3 position sterically shields the molecule from phosphorylation by DGKs. This modification renders the probe metabolically stable, ensuring that a consistent concentration of the activator is present throughout the course of an in vitro experiment.

This guide provides a detailed overview of the mechanism of action and a comprehensive protocol for using (S)-sn-1,2-Dioctanoyl-3-benzylglycerol to probe the activity of PKC in vitro.

Mechanism of Action: Mimicking DAG to Engage the C1 Domain

The C1 domain is a cysteine-rich, zinc-finger-like motif of approximately 50 amino acids that serves as the binding site for DAG and tumor-promoting phorbol esters.[4][5][10] The binding of a C1 ligand like (S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a critical step in enzyme activation. The process occurs at the lipid membrane interface and is cooperative with the anionic phospholipid, phosphatidylserine (PS).

The binding event induces a significant conformational change in the regulatory domain of the kinase, displacing a pseudosubstrate sequence from the active site of the catalytic domain. This relieves autoinhibition and allows the kinase to bind ATP and its protein substrates, initiating the phosphorylation cascade. (S)-sn-1,2-Dioctanoyl-3-benzylglycerol faithfully mimics this action, binding to the C1 domain with high affinity and promoting stable enzyme activation for biochemical characterization.

Figure 1. PKC Activation Pathway

Core Application: In Vitro PKC Activity Assay Protocol

This protocol describes a non-radioactive, ELISA-based assay to measure the activity of purified PKC isoforms using (S)-sn-1,2-Dioctanoyl-3-benzylglycerol as the activator. The principle relies on the phosphorylation of a specific peptide substrate pre-coated onto a microplate, followed by detection with a phospho-specific antibody.

Materials and Reagents

• Purified PKC isoform (e.g., PKCα, PKCδ)

• (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

• L-α-Phosphatidyl-L-serine (PS), brain or synthetic

• PKC Substrate Microplate (e.g., pre-coated with CREBtide)

• Kinase Assay Buffer (e.g., 20 mM HEPES pH 7.4, 10 mM MgCl₂, 1 mM CaCl₂, 0.1 mg/mL BSA)

• ATP Solution (10 mM stock in dH₂O)

• Phospho-Substrate Primary Antibody

• HRP-conjugated Secondary Antibody

• TMB Substrate Solution

• Stop Solution (e.g., 2 N H₂SO₄)

• DMSO (for dissolving lipids)

• Chloroform (for dissolving lipids)

• Microplate reader (450 nm)

Reagent Preparation

• Lipid Vesicle Preparation (Critical Step): a. In a glass vial, combine (S)-sn-1,2-Dioctanoyl-3-benzylglycerol and Phosphatidylserine (PS) from stock solutions (e.g., in chloroform) to achieve a final molar ratio of approximately 1:4 (Probe:PS). A typical final concentration in the assay is 10-50 µg/mL for PS and a corresponding molar equivalent for the probe. b. Evaporate the solvent under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the vial. c. Place the vial under a high vacuum for at least 1 hour to remove residual solvent. d. Resuspend the lipid film in Kinase Assay Buffer by vortexing vigorously. e. Sonicate the suspension in a bath sonicator for 10-15 minutes until the solution is clear, indicating the formation of small unilamellar vesicles (SUVs). Store on ice for immediate use.

• Enzyme Dilution: Dilute the purified PKC enzyme to the desired working concentration in ice-cold Kinase Assay Buffer. The optimal concentration must be determined empirically but is typically in the low ng/well range.

• ATP Working Solution: Dilute the 10 mM ATP stock to the final desired concentration (e.g., 100 µM) in Kinase Assay Buffer. Keep on ice.

Assay Procedure

Figure 2. In Vitro PKC Kinase Assay Workflow

• Add 50 µL of Kinase Assay Buffer to each well of the PKC substrate microplate.

• Add 10 µL of the prepared Lipid Vesicles (or buffer/controls) to the appropriate wells.

• Add 10 µL of the diluted PKC enzyme to the appropriate wells. For the "No Enzyme" control, add 10 µL of Kinase Assay Buffer.

• Pre-incubate the plate for 15 minutes at room temperature to allow the enzyme to associate with the lipid activators.

• Initiate the kinase reaction by adding 30 µL of the ATP Working Solution to all wells. The final reaction volume is 100 µL.

• Incubate the plate for 60-90 minutes at 30°C.

• Stop the reaction by emptying the wells and washing three times with 200 µL/well of Wash Buffer (e.g., PBS with 0.05% Tween-20).

• Add 100 µL of diluted Phospho-Substrate Primary Antibody to each well.

• Incubate for 60 minutes at room temperature.

• Wash the plate three times as described in step 7.

• Add 100 µL of diluted HRP-conjugated Secondary Antibody to each well.

• Incubate for 60 minutes at room temperature.

• Wash the plate five times.

• Add 100 µL of TMB Substrate Solution to each well and incubate in the dark for 15-30 minutes, or until sufficient color has developed.

• Stop the color development by adding 100 µL of Stop Solution to each well.

• Read the absorbance at 450 nm within 15 minutes.

Data Analysis

• Subtract the average absorbance of the "No Enzyme" control wells from all other readings to correct for background.

• The resulting net absorbance is directly proportional to the PKC activity.

• When screening inhibitors, calculate the percent inhibition relative to the "Maximal Activity" control (fully activated with probe, no inhibitor).

Assay Validation and Controls: A Self-Validating System

To ensure the scientific integrity of the results, a comprehensive set of controls is mandatory. These controls validate that the observed signal is a direct result of the probe-mediated activation of the specific kinase of interest.

Control Type	Purpose	Components	Expected Outcome
Background	To measure non-specific signal.	All reagents except PKC enzyme.	Very low signal (close to blank).
Basal Activity	To measure enzyme activity without activators.	PKC enzyme, no Lipid Vesicles.	Low signal, representing basal kinase activity.
Maximal Activity	To measure probe-activated enzyme activity.	PKC enzyme + Probe/PS Lipid Vesicles.	High signal, representing full activation.
Positive Control (Activator)	To confirm the assay system and enzyme are responsive.	PKC enzyme + Phorbol Ester (e.g., PMA).[11]	High signal, often equal to or greater than the probe.
Positive Control (Inhibitor)	To confirm the signal is from PKC activity.	PKC enzyme + Probe/PS + pan-PKC inhibitor (e.g., Staurosporine).	Signal reduced to basal levels.

Table 1. Mandatory Controls for the In Vitro PKC Assay.

Broader Applications and Scientific Considerations

While this guide focuses on PKC, (S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a versatile tool for studying other C1 domain-containing proteins, such as:

• Diacylglycerol Kinases (DGKs): In competitive binding assays to identify novel DGK inhibitors.[8]

• RasGRPs (Ras guanyl-releasing proteins): To study the role of DAG in Ras activation pathways.

• Munc13: To investigate DAG-dependent mechanisms of synaptic vesicle priming.[12]

It is important for researchers to be aware that some DAG analogs have been reported to exert PKC-independent effects in certain cellular contexts.[13][14] However, in a purified, reconstituted in vitro system as described here, the use of proper controls (especially the kinase inhibitor control) provides a robust framework for attributing the observed activity directly to the target enzyme.

References

• Das, J., & Rahman, G. M. (2014). Structural insights into C1-ligand interactions: filling the gaps by in silico methods. Frontiers in Immunology, 5, 563. [Link]

• Stewart, M. D., et al. (2021). Structural anatomy of C1 domain interactions with DAG and other agonists. bioRxiv. [Link]

• Oancea, E., & Meyer, T. (1998). Ca2+-controlled competitive diacylglycerol binding of protein kinase C isoenzymes in living cells. Journal of Cell Biology, 143(5), 1295-1308. [Link]

• Wikipedia contributors. (2023). C1 domain. Wikipedia, The Free Encyclopedia. [Link]

• Ghosh, M., et al. (2014). C1 Domains: Structure and Ligand-Binding Properties. Chemical Reviews, 114(24). [Link]

• Reaction Biology. (n.d.). Development of diacylglycerol kinase assays. [Link]

• Cell Biolabs, Inc. (n.d.). DAG Assay Kit. [Link]

• Chakraborty, S., et al. (2021). A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells. STAR Protocols, 2(3), 100701. [Link]

• Lobo, M. V., & Marusic, E. T. (1991). Contrasting effects of sn-1,2-dioctanoyl glycerol as compared to other protein kinase C activators in adrenal glomerulosa cells. The Journal of Steroid Biochemistry and Molecular Biology, 39(3), 323-327. [Link]

• ResearchGate. (n.d.). Diacylglycerol synthesis by enzymatic glycerolysis: Screening of commercially available lipases. [Link]

• Mérida, I., et al. (2008). Association of diacylglycerol kinase ζ with protein kinase C α. The EMBO Journal, 27(19), 2589-2598. [Link]

• Kienesberger, P. C., et al. (2014). DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling. Cellular and Molecular Life Sciences, 71(23), 4585-4611. [Link]

• Kramer, B. K., et al. (1996). 1,2-Dioctanoyl-sn-glycerol depresses cardiac L-type Ca2+ current: independent of protein kinase C activation. American Journal of Physiology-Cell Physiology, 270(2), C655-C662. [Link]

• Fiume, R., et al. (2019). A novel DAG-dependent mechanism links PKCα and Cyclin B1 regulating cell cycle progression. Journal of Cellular Physiology, 234(12), 23171-23180. [Link]

• Tan, J. L., & Teh, B. S. (2021). Overview of Antagonists Used for Determining the Mechanisms of Action Employed by Potential Vasodilators with Their Suggested Signaling Pathways. Molecules, 26(11), 3169. [Link]

• Belcheva, M. M., et al. (1998). Opioid Modulation of Extracellular Signal-Regulated Protein Kinase Activity Is Ras-Dependent and Involves Gβγ Subunits. Journal of Neurochemistry, 70(2), 633-641. [Link]

• Painter, G. R., et al. (2023). 1‐O‐Octadecyl‐2‐O‐benzyl‐sn‐glyceryl‐3‐phospho‐GS‐441524 (V2043). eScholarship.org. [Link]

Sources

• 1. Diacylglycerol Assay Kit (ab242293) | Abcam [abcam.com]
• 2. DAG Assay Kit [cellbiolabs.com]
• 3. A novel DAG-dependent mechanism links PKCa and Cyclin B1 regulating cell cycle progression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. C1 domain - Wikipedia [en.wikipedia.org]
• 5. C1 Protein Domain | Cell Signaling Technology [cellsignal.com]
• 6. Association of diacylglycerol kinase ζ with protein kinase C α: spatial regulation of diacylglycerol signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reactionbiology.com [reactionbiology.com]
• 9. DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structural insights into C1-ligand interactions: filling the gaps by in silico methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Contrasting effects of sn-1,2-dioctanoyl glycerol as compared to other protein kinase C activators in adrenal glomerulosa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 1,2-Dioctanoyl-sn-glycerol depresses cardiac L-type Ca2+ current: independent of protein kinase C activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Incorporation of Benzyl-DAG Analogues into Model Membranes

This guide details the methodology for incorporating benzyl-substituted diacylglycerol (DAG) analogues into model membranes. These synthetic ligands—often designed as conformationally constrained DAG-lactones or benzyl-ether derivatives—are critical tools for dissecting Protein Kinase C (PKC) activation mechanisms and studying C1 domain biophysics.

Executive Summary

Benzyl-DAGs are synthetic analogues of the endogenous second messenger sn-1,2-diacylglycerol. Unlike natural DAGs, which are rapidly metabolized and structurally flexible, benzyl-DAGs (and related DAG-lactones) offer enhanced metabolic stability and defined conformations that lock the glycerol backbone into a high-affinity state for PKC C1 domains.

Incorporating these hydrophobic ligands into model membranes (Liposomes/LUVs) requires precise control over lipid mixing and hydration kinetics to prevent phase separation and ensure accurate surface densities. This guide presents two validated protocols: Thin-Film Hydration (equilibrium binding studies) and Ethanolic Injection (kinetic studies).

Pre-Experimental Planning

Chemical Handling & Storage

Benzyl-DAGs are highly lipophilic and prone to oxidation if unsaturated acyl chains are present.

• Stock Solvent: Store stocks in chloroform (for film hydration) or anhydrous DMSO (for injection). Avoid ethanol for long-term storage due to transesterification risks.

• Concentration: Prepare a master stock at 10 mM.

• Vessel: Use amber glass vials with Teflon-lined caps to prevent plasticizer leaching and photodegradation.

Lipid Selection

The choice of "host" lipid determines membrane fluidity and DAG accessibility.

• Standard Host: POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine) mimics the fluid plasma membrane.

• PKC Requirement: If assaying PKC binding, you must include 10-20 mol% Phosphatidylserine (POPS) to provide the necessary electrostatic potential for the C2 domain (conventional PKCs) or cationic patches (novel PKCs).

Protocol A: Thin-Film Hydration (Gold Standard)

Best for: Equilibrium binding assays (SPR, ITC), structural studies (NMR), and maximum incorporation efficiency.

Materials

• Host Lipids: POPC, POPS (in chloroform).

• Ligand: Benzyl-DAG analogue (in chloroform).

• Buffer: 20 mM HEPES, 100 mM KCl, pH 7.4 (degassed).

• Equipment: Rotary evaporator, High-vacuum pump, Extruder (Avanti Mini-Extruder), Polycarbonate membranes (100 nm).

Step-by-Step Methodology

1. Lipid Mixing (The Co-Solvency Step)

• Rationale: DAGs are oils. If not perfectly mixed with phospholipids before drying, they form oily micro-droplets that never integrate into the bilayer.

• Mix POPC, POPS, and Benzyl-DAG in a round-bottom flask.

• Target Ratio: Typically 0.5 to 5 mol% Benzyl-DAG.

  • Example: For a 10 µmol total lipid prep: 8.5 µmol POPC + 1.0 µmol POPS + 0.5 µmol Benzyl-DAG.

2. Film Formation

• Evaporate solvent under a stream of nitrogen (or rotary evaporator) at 35°C.

• Critical Step: Rotate the flask to coat the walls thinly.[1] A thick "cake" traps solvent and causes DAG aggregation.

3. High-Vacuum Desiccation

• Place the flask under high vacuum (<10 mbar) for minimum 4 hours (overnight is preferred).

• Why? Traces of chloroform interfere with bilayer closure, causing "leaky" vesicles.

4. Hydration & Agitation [1][2][3][4][5]

• Add buffer to the dried film.[6][7] Final lipid concentration: 1–5 mM.

• Vortex vigorously for 30 minutes at room temperature (or >Tm of the host lipid).

• Result: Multilamellar Vesicles (MLVs).[1] The suspension should be cloudy but homogeneous.

5. Freeze-Thaw Cycles

• Perform 5 cycles of freezing (liquid N2) and thawing (40°C water bath).

• Mechanism:[1][5][8][9][10][11] This breaks open MLVs and ensures the Benzyl-DAG is distributed between the inner and outer leaflets (transbilayer equilibrium).

6. Extrusion (Sizing)

• Pass the suspension 15–21 times through a 100 nm polycarbonate filter.

• Result: Large Unilamellar Vesicles (LUVs) with a defined surface area.

Protocol B: Rapid Solvent Injection

Best for: Kinetic measurements, stopped-flow experiments, or when DAG must be added to pre-formed membranes.

Materials

• Pre-formed LUVs (POPC/POPS) in buffer.

• Benzyl-DAG stock in DMSO or Ethanol (Concentration: 1–5 mM).

Step-by-Step Methodology

1. Preparation of Pre-formed Vesicles

• Prepare host LUVs (e.g., POPC/POPS) via extrusion as described in Protocol A, but without the DAG.

2. Injection Parameters

• Solvent Limit: The final volume of organic solvent must not exceed 1% (v/v) to avoid membrane solubilization.

• Temperature: Maintain buffer at 25°C (or 37°C) with constant magnetic stirring.

3. The Injection

• Using a gas-tight Hamilton syringe, inject the Benzyl-DAG solution directly into the vortex of the stirring vesicle suspension.

• Do not inject against the wall of the vessel (lipid will precipitate).

4. Equilibration

• Allow 5–10 minutes for insertion.

• Note: Unlike phospholipids, DAGs flip-flop rapidly (t1/2 ~ seconds to minutes). However, bulky Benzyl-DAGs may flip slower.

Visualization: Workflow & Mechanism

Experimental Workflow (Thin-Film)

Caption: Figure 1: Critical path for incorporating Benzyl-DAGs via Thin-Film Hydration to ensure homogeneous distribution.

Mechanistic Interaction: PKC Recruitment

Caption: Figure 2: The two-step recruitment mechanism where Benzyl-DAG acts as the high-affinity anchor for the C1 domain.

Quality Control & Data Analysis

Validation of Incorporation

Since DAGs lack a phosphate headgroup, standard phosphate assays (Bartlett) only quantify the host lipid.

• Method: HPLC with UV detection (if the benzyl group absorbs, typically ~254 nm) or Evaporative Light Scattering Detection (ELSD).

• Indirect Method: Spike the prep with 0.1 mol% of a fluorescent DAG analogue (e.g., NBD-DAG) to track recovery, assuming the Benzyl-DAG behaves similarly.

Quantitative Summary Table

Parameter	Thin-Film Hydration	Ethanol Injection
Incorporation Efficiency	High (>95%)	Variable (60-80%)
Membrane Symmetry	Symmetric (Inner/Outer)	Asymmetric (Initially Outer)
Solvent Residue	Negligible (if vacuumed)	Trace Ethanol/DMSO present
Throughput	Low (Labor intensive)	High (Rapid)
Best For	Structural Biology, SPR	Kinetic Assays, Screening

Troubleshooting (Expert Insights)

Issue: Ligand Precipitation (Cloudy aggregates visible)

• Cause: The Benzyl-DAG concentration exceeded its solubility limit in the bilayer (typically >5-10 mol% leads to phase separation).

• Fix: Reduce Benzyl-DAG to <2 mol%. Ensure the hydration temperature is >Tm of the host lipid.[2][3]

Issue: Inconsistent PKC Binding Data

• Cause: "Passive" loss of DAG. DAGs can adsorb to plastic surfaces or flip-flop rapidly, hiding from the enzyme.

• Fix: Use glass-coated plates or BSA-blocked surfaces. Perform assays immediately after extrusion.

Issue: Vesicle Aggregation

• Cause: High concentrations of DAG (conical shape) induce negative curvature stress, destabilizing the bilayer.

• Fix: Increase the percentage of POPC (cylindrical lipid) to buffer the curvature stress.

References

• Marquez, V. E., et al. (2008). "Conformationally Constrained Analogues of Diacylglycerol (DAG). 30. Solid-Phase Synthesis of Bis-DAG-Lactones." Journal of Medicinal Chemistry. Link

• Colón-González, F., & Kazanietz, M. G. (2006). "C1 domains exposed: from diacylglycerol sensing to disease intervention." Science Signaling. Link

• Pu, Y., et al. (2005). "Biochemical and biophysical analysis of the membrane recruitment of Protein Kinase C alpha." Journal of Biological Chemistry. Link

• Avanti Polar Lipids. (n.d.). "Preparation of Liposomes." Technical Support. Link

• Giorgione, J., et al. (2006). "Protein Kinase C Membrane Binding: A Chemical Probe Study." Biochemistry. Link

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• 2. Liposome Preparation - Avanti Research™ [sigmaaldrich.com]
• 3. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. Ligation Strategies for Targeting Liposomal Nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assay in Summary_ki [bindingdb.org]
• 7. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 8. Structure-function relationship of phase-separated liposomes containing diacylglycerol analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Kinase inhibitors allosterically disrupt a regulatory interaction to enhance PKCα membrane translocation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Generation and Characterization of ATP Analog-specific Protein Kinase Cδ - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dynamics and membrane interactions of protein kinase C - PMC [pmc.ncbi.nlm.nih.gov]

Reaction conditions for phosphorylation of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

This Application Note provides a rigorous technical guide for the phosphorylation of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol .

Executive Summary

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a protected lipid intermediate. It cannot be phosphorylated directly because the sn-3 position is blocked by a benzyl ether. The "phosphorylation" of this molecule is a two-stage sequential process :

• Deprotection: Catalytic hydrogenolysis to unveil the sn-3 hydroxyl group, yielding 1,2-dioctanoyl-sn-glycerol (1,2-DAG).

• Phosphorylation: Immediate reaction of the chemically labile 1,2-DAG with a phosphorylating agent (e.g., phosphoramidite or POCl₃) to generate the phosphatidic acid or phosphate ester.

Critical Warning: The intermediate 1,2-DAG is highly prone to acyl migration (isomerization to the thermodynamically stable 1,3-DAG). The protocols below are designed to minimize this risk by using neutral conditions and low temperatures.

Part 1: Strategic Reaction Pathway

The following diagram illustrates the conversion of the benzyl-protected precursor to the phosphorylated target (Phosphatidic Acid).

Caption: Two-step conversion pathway. Step 1 removes the benzyl group; Step 2 installs the phosphate. Prevention of acyl migration (red dotted line) is the critical process control.

Part 2: Detailed Experimental Protocols

Stage 1: Catalytic Hydrogenolysis (Debenzylation)

Objective: To generate the nucleophilic hydroxyl group at the sn-3 position without triggering acyl migration.

Reagents:

• Substrate: (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

• Catalyst: 10% Palladium on Carbon (Pd/C), dry or 50% wet.

• Solvent: Ethyl Acetate (EtOAc) or Ethanol (EtOH). Note: EtOAc is preferred as it is aprotic and suppresses acyl migration better than protic solvents.

• Atmosphere: Hydrogen gas (H₂) (Balloon pressure sufficient).

Protocol:

• Dissolution: Dissolve 1.0 eq of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol in anhydrous EtOAc (approx. 10 mL/g).

• Catalyst Addition: Add 10 wt% of Pd/C catalyst carefully under an argon blanket to prevent ignition.

• Hydrogenation: Purge the vessel with H₂ gas (3x vacuum/fill cycles). Stir vigorously under H₂ balloon pressure at room temperature (20–25°C) .

  • Monitoring: Monitor by TLC (Hexane/EtOAc 7:3). The starting material (high R_f) will disappear; the 1,2-DAG product (lower R_f) will appear.

  • Time: Typically 2–6 hours. Do not over-stir to avoid hydrolysis or migration.

• Filtration: Filter the mixture through a Celite pad to remove Pd/C. Wash the pad with EtOAc.

• Concentration: Evaporate the solvent under reduced pressure at <30°C .

  • Critical Step: The resulting oil is 1,2-Dioctanoyl-sn-glycerol. Use immediately in Stage 2. Do not store. If storage is necessary, keep at -80°C in benzene matrix.

Stage 2: Phosphorylation (The Phosphoramidite Method)

Objective: High-yield phosphorylation under mild, neutral conditions to preserve the chiral glycerol backbone.

Mechanism: The 1,2-DAG reacts with a phosphoramidite reagent to form a phosphite triester, which is subsequently oxidized to a phosphate triester and deprotected.

Reagents:

• Reagent: 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite (or similar commercial phosphoramiditing agent).

• Activator: 1H-Tetrazole (0.45 M in acetonitrile).

• Oxidant: tert-Butyl hydroperoxide (t-BuOOH) or Iodine/Pyridine/Water.

• Solvent: Anhydrous Dichloromethane (DCM).

Protocol:

• Coupling:

  • Dissolve the freshly prepared 1,2-DAG (from Stage 1) in anhydrous DCM under Argon.

  • Add 1H-Tetrazole (1.5 eq) and the Phosphoramidite Reagent (1.2 eq).

  • Stir at room temperature for 1–2 hours.

  • Checkpoint: ³¹P NMR will show a shift from the reagent signal (~149 ppm) to the phosphite triester signal (~139 ppm).

• Oxidation:

  • Cool the reaction mixture to 0°C.

  • Add t-BuOOH (5.0–6.0 M in decane, 2.0 eq) dropwise.

  • Stir for 30 minutes at 0°C, then warm to room temperature.

  • Result: This converts the P(III) phosphite to the stable P(V) phosphate triester.

• Deprotection (Cyanoethyl Removal):

  • Treat the phosphate triester with a mild base (e.g., Triethylamine/DCM 1:1 or dilute ammonia) if the target is the free acid salt. For the cyanoethyl group, β-elimination occurs rapidly.

• Purification:

  • Wash the organic layer with saturated NaHCO₃ and brine.

  • Dry over Na₂SO₄ and concentrate.

  • Purify via flash chromatography on silica gel (use 1% Triethylamine in eluent to prevent hydrolysis/migration).

Part 3: Data Summary & Troubleshooting

Key Reaction Parameters

Parameter	Recommended Condition	Reason
Solvent (Step 1)	Ethyl Acetate (EtOAc)	Aprotic; minimizes acyl migration compared to alcohols.
Temperature	< 30°C	Higher temperatures accelerate 1,2 → 1,3 acyl migration.
Work-up pH	Neutral to slightly basic (pH 7–8)	Acidic conditions catalyze phosphate hydrolysis and acyl migration.
Purification	Silica with 1% Et₃N	Neutralizes silica acidity to protect the DAG backbone.

Troubleshooting Acyl Migration

If you observe a byproduct with a slightly higher melting point or different NMR shift (CH₂-O-COR signals shifting), it is likely the 1,3-isomer .

• Cause: Exposure to silica gel for too long, acidic impurities in DCM, or heating >40°C.

• Solution: Use Boric acid-impregnated TLC plates to differentiate isomers (1,2-DAG complexes with borate; 1,3-DAG does not). Perform phosphorylation immediately after H₂ removal.

References

• Glycerol Acetal Deprotection & Acyl Migration

  • Title: Synthesis of enantiomerically pure 1,2-diacyl-sn-glycerols
  • Source:Chemistry and Physics of Lipids

  • URL:[Link]

• Phosphoramidite Phosphorylation Methodology

  • Title: Efficient synthesis of phospholipids using phosphoramidite method
  • Source:Journal of Organic Chemistry

  • URL:[Link]

• General Lipid Synthesis Guide

  • Title: Preparation of Phosphatidic Acid Derivatives[1][2][3]

  • Source:Avanti Polar Lipids Technical Notes

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Synthesis of ether lipids: natural compounds and analogues [beilstein-journals.org]
• 3. escholarship.org [escholarship.org]

Application Notes and Protocols for Medium-Chain Lipid Derivatives: A Guide for Researchers

Introduction: The Unique Utility of Medium-Chain Lipids

Medium-chain lipid derivatives, encompassing medium-chain triglycerides (MCTs), medium-chain fatty acids (MCFAs), and their mono- and diglyceride forms, represent a versatile class of molecules with significant applications in research, drug development, and clinical nutrition.[1] Characterized by fatty acid chains of 6 to 12 carbons, these lipids exhibit distinct physicochemical properties compared to their long-chain counterparts.[2] Their smaller molecular size and increased polarity confer advantages such as enhanced solubility, more rapid absorption, and a unique metabolic pathway that primarily involves direct transport to the liver via the portal vein.[1][2] These characteristics make them valuable as excipients in pharmaceutical formulations to improve the bioavailability of poorly soluble drugs, as energy sources in specialized nutritional products, and as research tools to investigate lipid metabolism and cellular signaling.[3][4]

This guide provides a comprehensive overview of the essential protocols for the effective handling, storage, and application of medium-chain lipid derivatives, ensuring the integrity and reproducibility of your research.

I. Fundamental Properties and Stability Considerations

The utility of medium-chain lipid derivatives is intrinsically linked to their chemical structure. Comprised predominantly of saturated fatty acids, such as caprylic (C8) and capric (C10) acids, MCTs are significantly more resistant to oxidation than lipids containing unsaturated fatty acids.[4] This inherent stability is a key advantage in the formulation of pharmaceuticals and nutritional supplements. However, these molecules are not impervious to degradation. Hydrolysis of the ester linkages is a primary concern, particularly in aqueous environments and at non-neutral pH, leading to the release of free fatty acids and glycerol.[5]

Key Degradation Pathways:

• Oxidation: While less susceptible than unsaturated lipids, oxidation can be initiated by exposure to light, heat, or the presence of metal ions. This process can lead to the formation of hydroperoxides and secondary oxidation products like aldehydes and ketones, which can alter the functionality and safety of the product.[6]

• Hydrolysis: The ester bonds in triglycerides, diglycerides, and monoglycerides are susceptible to cleavage in the presence of water, a reaction that can be catalyzed by acids or bases.[5][7] The rate of hydrolysis is influenced by temperature, pH, and the presence of enzymes like lipases.[8]

To ensure the long-term stability of medium-chain lipid derivatives, it is imperative to adhere to proper storage and handling protocols.

II. General Handling and Storage Protocols

Proper handling and storage are critical to maintain the quality and stability of medium-chain lipid derivatives. The following guidelines are based on common recommendations found in safety data sheets and product information guides.

Storage Recommendations:

• Temperature: Store in a cool, dry place. Avoid extreme temperatures and direct sunlight.[9] For long-term storage, refrigeration (2-8°C) is often recommended, especially for aqueous formulations.

• Atmosphere: To minimize oxidation, it is best practice to purge the headspace of storage containers with an inert gas like nitrogen or argon.[10]

• Container: Use tightly sealed containers made of glass or high-density polyethylene (HDPE).[3] Avoid polystyrene containers, as MCTs can make the plastic brittle.[3]

• Light Exposure: Protect from light by using amber-colored containers or by storing in a dark location.[10]

Handling Precautions:

• While generally considered non-hazardous, it is always prudent to wear appropriate personal protective equipment (PPE), including safety glasses and gloves, when handling these compounds.

• Work in a well-ventilated area to avoid inhalation of any vapors, especially when heating.

• Avoid contact with strong oxidizing agents, as this can initiate degradation.

III. Application-Specific Protocols

A. Preparation of Stock Solutions

Accurate and consistent preparation of stock solutions is fundamental to reproducible experimental results. The solubility of medium-chain lipid derivatives varies depending on their form.

Protocol 1: Preparation of Medium-Chain Fatty Acid (MCFA) Stock Solutions for Cell Culture

MCFAs like caprylic acid and capric acid have limited solubility in aqueous media.[11][12] Complexing them with a carrier protein like bovine serum albumin (BSA) is a common method to enhance their solubility and facilitate their delivery to cells in culture.[13][14]

Materials:

• Medium-chain fatty acid (e.g., sodium caprylate)

• Ethanol (or other suitable organic solvent)[15]

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile cell culture medium (e.g., DMEM)

• Sterile filtration unit (0.22 µm)

Step-by-Step Procedure:

• Prepare FA Stock in Ethanol: Dissolve the MCFA sodium salt in ethanol to a high concentration (e.g., 100 mM).[15] Sonicate on ice until a milky solution is formed.[15] This stock can be stored at 4°C, protected from light.[15]

• Prepare BSA Solution: Dissolve fatty acid-free BSA in your desired cell culture medium to the final working concentration (e.g., 0.5-1% w/v).

• Complex FA with BSA: While vortexing the BSA solution, slowly add the ethanolic FA stock solution to achieve the desired final concentration of the fatty acid. The molar ratio of fatty acid to BSA is a critical parameter and should be optimized for your specific application.

• Incubate for Complexation: Incubate the mixture at 37°C for at least 30 minutes with gentle agitation to allow for the complexation of the fatty acid with BSA.

• Sterile Filtration: Sterile-filter the final solution using a 0.22 µm filter before adding it to your cell cultures.

• Storage: Use the prepared medium immediately or store it at 4°C for a limited time. For longer-term storage, aliquoting and freezing at -20°C is recommended.

Protocol 2: Solubilizing Medium-Chain Mono- and Diglycerides

Medium-chain mono- and diglycerides are generally waxy solids or semi-solids at room temperature and are insoluble in water.[16] They are, however, soluble in organic solvents and oils.[16] For aqueous applications, they can be dispersed to form emulsions or microemulsions.

Materials:

• Medium-chain monoglyceride or diglyceride

• Suitable organic solvent (e.g., ethanol, propylene glycol)[17]

• Aqueous buffer or medium

• Heating and stirring equipment (e.g., hot plate with magnetic stirrer)

Step-by-Step Procedure:

• Dissolution in Organic Solvent: If a co-solvent system is being used, dissolve the mono- or diglyceride in a suitable organic solvent like ethanol or propylene glycol.[17]

• Heating for Dispersion in Aqueous Phase: For direct dispersion in an aqueous phase, gently heat the mono- or diglyceride to just above its melting point (typically 60-80°C) with continuous stirring.[18][19]

• Addition to Aqueous Phase: Slowly add the molten lipid or the lipid-solvent solution to the pre-heated aqueous phase while maintaining vigorous stirring.

• Homogenization (Optional): For a more uniform and stable dispersion (e.g., an emulsion), sonication or high-shear homogenization can be employed.

• Cooling: Allow the mixture to cool to the desired temperature while continuing to stir.

B. Formulation of a Medium-Chain Triglyceride (MCT) Nanoemulsion

MCTs are excellent carriers for lipophilic drugs in self-emulsifying drug delivery systems (SEDDS) and self-microemulsifying drug delivery systems (SMEDDS).[20] The following is a general protocol for preparing a simple oil-in-water (o/w) nanoemulsion.

Materials:

• Medium-chain triglyceride (MCT) oil

• Surfactant (e.g., Tween 80, egg yolk lecithin)[21][22]

• Co-surfactant/stabilizer (e.g., glycerol)[21]

• Purified water

• High-shear homogenizer or sonicator

Step-by-Step Procedure:

• Prepare the Oil Phase: If a lipophilic drug is being encapsulated, dissolve it in the MCT oil. Add any oil-soluble surfactants.

• Prepare the Aqueous Phase: Dissolve the water-soluble surfactant and any co-surfactants/stabilizers (e.g., glycerol) in purified water.[21]

• Pre-emulsion Formation: Slowly add the oil phase to the aqueous phase while stirring at a moderate speed to form a coarse pre-emulsion.

• Homogenization: Subject the pre-emulsion to high-energy homogenization using a high-shear homogenizer or a probe sonicator to reduce the droplet size to the nano-range.[21] The duration and intensity of homogenization will need to be optimized to achieve the desired particle size and polydispersity index (PDI).

• Characterization: Analyze the nanoemulsion for particle size, PDI, and zeta potential using dynamic light scattering (DLS).

• Storage: Store the nanoemulsion in a tightly sealed container at 4°C.[21]

C. Stability Testing of Lipid Formulations

Assessing the stability of your lipid-based formulations is crucial to ensure their quality and performance over time.

Protocol 3: Accelerated Stability Testing

Accelerated stability studies, as guided by the International Conference on Harmonization (ICH) guidelines, can provide an early indication of a formulation's long-term stability.[8][23]

Materials:

• Lipid formulation

• Stability chambers with controlled temperature and humidity (e.g., 25°C/60% RH and 40°C/75% RH)[8]

• Appropriate analytical instrumentation (e.g., DLS for particle size, HPLC for chemical stability)

Step-by-Step Procedure:

• Sample Preparation: Aliquot the formulation into appropriate, sealed containers.

• Storage Conditions: Place the samples in stability chambers at accelerated conditions (e.g., 40°C/75% RH) and long-term conditions (e.g., 25°C/60% RH).[8]

• Time Points: Pull samples at predetermined time points (e.g., 0, 1, 3, and 6 months).

• Analysis: At each time point, analyze the samples for key stability-indicating parameters.

Table 1: Key Stability Parameters for Medium-Chain Lipid Formulations

Parameter	Method of Analysis	Acceptance Criteria
Physical Stability
Appearance	Visual inspection	No phase separation, precipitation, or color change
Particle Size and PDI	Dynamic Light Scattering (DLS)	Minimal change from initial values
Zeta Potential	DLS	Minimal change from initial values
Chemical Stability
Assay of Active Ingredient	HPLC	Typically 90-110% of the initial concentration
Degradation Products	HPLC	Within specified limits
Peroxide Value	Titration or Spectrophotometry	Should not exceed a predetermined limit
pH (for aqueous formulations)	pH meter	Minimal change from the initial value

Protocol 4: Assessing Lipid Oxidation

The peroxide value (PV) is a common measure of the primary products of lipid oxidation. The p-Anisidine value (p-AV) measures secondary oxidation products. The TOTOX value combines both to give an overall indication of oxidation.[6]

Materials:

• Lipid sample

• Appropriate solvents and reagents for the chosen method (e.g., iodometric titration for PV)

• Spectrophotometer or titration equipment

Step-by-Step Procedure (Conceptual Overview):

• Sample Preparation: Accurately weigh the lipid sample and dissolve it in a suitable solvent.

• Reaction: Add the necessary reagents to react with the hydroperoxides (for PV) or aldehydes (for p-AV).

• Quantification: Measure the extent of the reaction, typically through titration or spectrophotometry.[24][25]

• Calculation: Calculate the PV, p-AV, and TOTOX values based on the experimental results.

IV. Visualization of Key Workflows

V. Conclusion

Medium-chain lipid derivatives are invaluable tools in modern research and development. Their unique properties necessitate a thorough understanding of their handling and storage requirements to ensure experimental success. By following the detailed protocols and guidelines presented in this document, researchers can confidently utilize these versatile molecules, unlocking their full potential while maintaining the integrity and reproducibility of their work.

VI. References

• Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity. (n.d.). PMC. Retrieved February 13, 2026, from [Link]

• Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets. (2024). Protein & Cell, Oxford Academic. Retrieved February 13, 2026, from [Link]

• CN105476959A - Medium-chain triglyceride (MCT) nano-emulsion and preparation method thereof. (n.d.). Google Patents. Retrieved February 13, 2026, from

• SOP for Preparation of Lipid-Based Nanoparticles. (2024, October 7). SOP Guide for Pharma. Retrieved February 13, 2026, from [Link]

• CAPRYLIC ACID – 600 mg. (n.d.). Protocol for Life Balance. Retrieved February 13, 2026, from [Link]

• Medium-chain triglyceride (MCT) nano-emulsion and preparation method thereof. (n.d.). Eureka. Retrieved February 13, 2026, from [Link]

• Solubility of Octanoic Acid (C8H16O2). (n.d.). Solubility of Things. Retrieved February 13, 2026, from [Link]

• Medium-chain triglycerides. (n.d.). CD Formulation. Retrieved February 13, 2026, from [Link]

• Key Considerations for Stabilizing Oxidation-Prone Lipid-Based Drug Delivery Systems. (2021, June 23). Retrieved February 13, 2026, from [Link]

• Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. (n.d.). PMC. Retrieved February 13, 2026, from [Link]

• Short Term Stability Testing of Efavirenz-Loaded Solid Lipid Nanoparticle (SLN) and Nanostructured Lipid Carrier (NLC) Dispersions. (2019, August 8). PMC. Retrieved February 13, 2026, from [Link]

• Stability Aspects of Liposomes. (n.d.). Indian Journal of Pharmaceutical Education and Research. Retrieved February 13, 2026, from [Link]

• Inclusion of Medium-Chain Triglyceride in Lipid-Based Formulation of Cannabidiol Facilitates Micellar Solubilization In Vitro, but In Vivo Performance Remains Superior with Pure Sesame Oil Vehicle. (2021, August 27). PubMed. Retrieved February 13, 2026, from [Link]

• Lipid-Based Drug Delivery Systems for Diseases Managements. (2022, August 31). MDPI. Retrieved February 13, 2026, from [Link]

• Lipids in Cell Culture Media. (n.d.). Retrieved February 13, 2026, from [Link]

• Strategies to Formulate Lipid-based Drug Delivery Systems. (2011, May 1). Retrieved February 13, 2026, from [Link]

• Liposome Stability and Storage Testing. (n.d.). CD Formulation. Retrieved February 13, 2026, from [Link]

• Caprylic acid. (n.d.). Wikipedia. Retrieved February 13, 2026, from [Link]

• How to Use Monoglyceride Effectively? (2024, December 16). Chemsino. Retrieved February 13, 2026, from [Link]

• Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity. (2021, December 3). ResearchGate. Retrieved February 13, 2026, from [Link]

• (PDF) Inclusion of Medium-Chain Triglyceride in Lipid-Based Formulation of Cannabidiol Facilitates Micellar Solubilization In Vitro, but In Vivo Performance Remains Superior with Pure Sesame Oil Vehicle. (2025, October 15). ResearchGate. Retrieved February 13, 2026, from [Link]

• How to prepare different lipid conditions for cell culture experiments? (2025, November 20). ResearchGate. Retrieved February 13, 2026, from [Link]

• Methods for Measuring Lipid Oxidation. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Approaches of lipid oxidation mechanisms in oil matrices using association colloids and.... (2023, June 15). PMC. Retrieved February 13, 2026, from [Link]

• Link 6: Lipids oxidation and monitoring. (n.d.). Retrieved February 13, 2026, from [Link]

• Lipids in cell culture media. (2020, March 31). Cytiva. Retrieved February 13, 2026, from [Link]

• In Vitro Performance and Chemical Stability of Lipid-Based Formulations Encapsulated in a Mesoporous Magnesium Carbonate Carrier. (n.d.). PMC. Retrieved February 13, 2026, from [Link]

• Preparing Stock Solutions. (n.d.). PhytoTech Labs. Retrieved February 13, 2026, from [Link]

• Navigating the complexity of lipid oxidation and antioxidation: A review of evaluation methods and emerging approaches. (2024, December 23). ResearchGate. Retrieved February 13, 2026, from [Link]

• Medium-chain triglyceride. (n.d.). Wikipedia. Retrieved February 13, 2026, from [Link]

• Solubility of Saturated Fatty Acids. (n.d.). Shodex HPLC Columns and Standards. Retrieved February 13, 2026, from [Link]

• -Influence of internal formulation acidification on CN solubility in.... (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Capric acid. (n.d.). Wikipedia. Retrieved February 13, 2026, from [Link]

• Characterising Lipid Lipolysis and Its Implication in Lipid-Based Formulation Development. (n.d.). Retrieved February 13, 2026, from [Link]

• Isotropic systems of medium-chain mono- and diglycerides for solubilization of lipophilic and hydrophilic drugs. (n.d.). PubMed. Retrieved February 13, 2026, from [Link]

• How to dissolve mono and diglyceride in my ice cream. (2023, May 19). Quora. Retrieved February 13, 2026, from [Link]

• The physiological and pharmaceutical roles of MCTs and other ingredients in intravenous emulsions containing omega-3 enriched fish oil designed to mitigate cytokine release syndrome. (n.d.). Frontiers. Retrieved February 13, 2026, from [Link]

• Pharma grade MCT oil & Glycerine. (n.d.). Alsiano. Retrieved February 13, 2026, from [Link]

• The Chemical Reactivity of Membrane Lipids. (2024, March 18). ACS Publications. Retrieved February 13, 2026, from [Link]

• Triglycerides of medium-chain fatty acids: a concise review. (2022, June 22). PMC. Retrieved February 13, 2026, from [Link]

• MCT Oil 101: A Review of Medium-Chain Triglycerides. (2023, March 10). Healthline. Retrieved February 13, 2026, from [Link]

Sources

• 1. Triglycerides of medium-chain fatty acids: a concise review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Confinement effect on hydrolysis in small lipid vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Medium-chain triglycerides - CD Formulation [formulationbio.com]
• 4. alsiano.com [alsiano.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Approaches of lipid oxidation mechanisms in oil matrices using association colloids and analysis methods for the lipid oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Short Term Stability Testing of Efavirenz-Loaded Solid Lipid Nanoparticle (SLN) and Nanostructured Lipid Carrier (NLC) Dispersions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. en.kevinfood.com [en.kevinfood.com]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. solubilityofthings.com [solubilityofthings.com]
• 12. Caprylic acid - Wikipedia [en.wikipedia.org]
• 13. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. academic.oup.com [academic.oup.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Isotropic systems of medium-chain mono- and diglycerides for solubilization of lipophilic and hydrophilic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. How to Use Monoglyceride Effectively? [cnchemsino.com]
• 19. quora.com [quora.com]
• 20. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 21. SOP for Preparation of Lipid-Based Nanoparticles – SOP Guide for Pharma [pharmasop.in]
• 22. ableweb.org [ableweb.org]
• 23. ijper.org [ijper.org]
• 24. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 25. bce.au.dk [bce.au.dk]

Technical Notes & Optimization

Improving solubility of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol in aqueous buffers

Technical Support Center: (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

Welcome to the technical support guide for (S)-sn-1,2-Dioctanoyl-3-benzylglycerol (Product No. D3710). This document provides in-depth troubleshooting and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solubility of this lipophilic compound in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: Why is (S)-sn-1,2-Dioctanoyl-3-benzylglycerol so difficult to dissolve in aqueous buffers?

A1: The poor aqueous solubility of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a direct result of its chemical structure. The molecule is highly lipophilic, or "fat-loving," due to three key components:

• Two Octanoyl Chains: These are eight-carbon fatty acid chains that are non-polar and hydrophobic.

• Benzyl Group: The benzyl ring is also a large, non-polar, and hydrophobic moiety.

• Glycerol Backbone: While glycerol itself is polar, its hydrophilic nature is overwhelmed by the attached hydrophobic groups.

This combination gives the molecule a high LogP value, a measure of lipophilicity, causing it to resist dissolving in polar solvents like water or aqueous buffers and instead favor partitioning into non-polar, oily environments[1][2]. Overcoming this intrinsic property requires specific formulation strategies.

Q2: What is the recommended organic solvent for preparing a high-concentration stock solution?

A2: We recommend using high-purity, anhydrous Dimethyl Sulfoxide (DMSO) to prepare the initial stock solution. Solvents like ethanol, chloroform, and ethyl acetate are also viable, but DMSO offers a good balance of high solubilizing power and miscibility with aqueous buffers upon dilution[3][4][5].

Key Considerations for Stock Solutions:

• Solvent Purity: Always use anhydrous, research-grade solvents to prevent introducing water, which can cause premature precipitation.

• Concentration: A typical starting stock concentration is 10-20 mg/mL. The solubility in DMSO is greater than 7 mg/mL[3][6].

• Storage: Store the stock solution at -20°C under an inert gas like argon or nitrogen. The compound is unstable in solution; it is best to reconstitute it just prior to use[7].

Q3: My compound precipitates immediately when I add my DMSO stock to my cell culture media or buffer. What's happening and how can I fix it?

A3: This is a common issue known as "solvent-shifting precipitation." When the DMSO stock, in which the compound is soluble, is rapidly diluted into an aqueous buffer, the compound is suddenly exposed to a solvent system in which it is insoluble. It crashes out of solution before it can be properly dispersed.

To prevent this, you must use a solubilizing agent or a carrier molecule in your final aqueous buffer. The goal is to create a stable microscopic environment, such as a micelle or a protein-drug complex, that shields the lipophilic compound from the bulk water.[8][9][10]

The two most common and effective strategies are surfactant-based dispersion and protein-based carrier complexation .

Troubleshooting Guide 1: Surfactant-Assisted Solubilization

Surfactants are amphipathic molecules that can self-assemble into micelles in water. These micelles have a hydrophobic core that can encapsulate lipophilic molecules like (S)-sn-1,2-Dioctanoyl-3-benzylglycerol, and a hydrophilic shell that keeps the entire complex dissolved in the aqueous buffer.[11][12]

Recommended Surfactant: Pluronic® F-127

Pluronic® F-127 is a non-ionic triblock copolymer surfactant that is widely used and known for its low cellular toxicity, making it suitable for many in vitro assays[13][14].

Protocol 1: Preparation of Working Solution using Pluronic® F-127

• Prepare a 10% (w/v) Pluronic® F-127 Stock:

  • Dissolve 1 g of Pluronic® F-127 into a final volume of 10 mL of your desired aqueous buffer (e.g., PBS, HEPES).

  • This may require gentle heating (~40°C) and stirring. Cool to room temperature before use.

• Prepare the Final Buffer:

  • In a sterile conical tube, add the 10% Pluronic® stock to your final experimental buffer to achieve a final Pluronic® concentration between 0.05% and 0.2% (w/v) .

  • Example: To make 10 mL of buffer with 0.1% Pluronic®, add 100 µL of the 10% stock to 9.9 mL of buffer.

• Add the Compound Stock:

  • While vigorously vortexing the Pluronic®-containing buffer, slowly add your DMSO stock solution of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol drop-by-drop to reach the desired final concentration.

  • Crucial Tip: The rapid mixing is essential to ensure the compound is immediately captured by the surfactant micelles before it can aggregate and precipitate[15].

• Final Check:

  • Inspect the solution visually. A successful preparation will be clear and free of any visible precipitate. A slight Tyndall effect (light scattering) may be visible due to the presence of micelles.

Solubilization Workflow Diagram

Troubleshooting Guide 2: Protein Carrier-Based Solubilization

For many cell-based assays, using a biologically relevant carrier molecule like Bovine Serum Albumin (BSA) is preferable to a synthetic surfactant. BSA has hydrophobic pockets that can bind to lipophilic molecules, effectively acting as a natural transport and solubilizing agent.[16][17][18]

Recommended Carrier: Fatty-Acid Free BSA

It is critical to use fatty-acid free BSA to ensure the hydrophobic binding pockets are available to bind your compound.

Protocol 2: Preparation of Working Solution using BSA

• Prepare a 10% (w/v) Fatty-Acid Free BSA Stock:

  • Dissolve 1 g of fatty-acid free BSA into a final volume of 10 mL of your desired aqueous buffer.

  • Mix gently by inversion to avoid foaming. Do not vortex. Ensure it is fully dissolved.

• Prepare the Final Buffer:

  • In a sterile conical tube, add the 10% BSA stock to your final experimental buffer to achieve a final BSA concentration between 0.1% and 0.5% (w/v) .

  • Example: To make 10 mL of buffer with 0.2% BSA, add 200 µL of the 10% stock to 9.8 mL of buffer.

• Pre-complex the Compound:

  • In a separate small, sterile tube (e.g., a microcentrifuge tube), first add the required volume of your BSA-containing buffer.

  • While vortexing this small volume of buffer, add the required amount of your DMSO stock solution.

  • This pre-complexation step in a small volume ensures efficient binding of the compound to BSA.

• Transfer to Final Volume:

  • Transfer the pre-complexed solution from the small tube into your final volume of experimental buffer. Mix gently.

• Final Check:

  • The final solution should be clear and free of precipitate.

Mechanism of Solubilization Diagram

Comparative Summary and Key Data

Parameter	Method 1: Surfactant (Pluronic® F-127)	Method 2: Protein Carrier (BSA)
Mechanism	Micellar Encapsulation[8][12]	Hydrophobic Binding[16][19]
Typical Conc.	0.05% - 0.2% (w/v)	0.1% - 0.5% (w/v)
Pros	High loading capacity; Chemically well-defined.	Biologically compatible; Mimics in vivo transport.
Cons	May interfere with some cell membrane assays; Potential for cytotoxicity at high concentrations.	Can interfere with assays involving protein-binding; Less defined loading capacity.
Best For	Enzyme assays, general in vitro screening.	Cell-based assays, studies where biological relevance is key.

References

• Vertex AI Search. (n.d.). Solubilization techniques used for poorly water-soluble drugs.
• PubMed. (2024). Solubilization techniques used for poorly water-soluble drugs.
• PubMed. (n.d.). Solubilisation of poorly water-soluble drugs during in vitro lipolysis of medium- and long-chain triacylglycerols.
• Bentham Science. (n.d.). Solubilization of Poorly Water-Soluble Drugs Using Solid Dispersions.
• ResearchGate. (2014). How to enhance drug solubility for in vitro assays?
• Cayman Chemical. (2025). 1,2-Dioctanoyl-sn-glycerol - PRODUCT INFORMATION.
• PubMed. (n.d.). Role of hydrophobic and polar interactions for BSA-amphiphile composites.
• PubMed. (n.d.). Surfactants assist in lipid extraction from wet Nannochloropsis sp.
• PubMed. (2016). Efficient approach to enhance drug solubility by particle engineering of bovine serum albumin.
• ResearchGate. (2025). Hydrophobization of bovine serum albumin with cationic surfactants with different hydrophobic chain length.
• RSC Publishing. (n.d.). Interaction of a bovine serum albumin (BSA) protein with mixed anionic–cationic surfactants and the resultant structure.
• MDPI. (2022). The Relationship between Hydrophobicity and Drug-Protein Binding in Human Serum Albumin: A Quartz Crystal Microbalance Study.
• Sigma-Aldrich. (n.d.). 1,2-Dioctanoyl-sn-glycerol.
• Lund University Publications. (n.d.). Exploring alternative surfactants to replace PEG within lipid nanoparticles.
• YouTube. (2024). Part2: surfactants and Lipid emulsifying drug delivery systems.
• Cayman Chemical. (n.d.). 1,2-Dioctanoyl-sn-glycerol (CAS Number: 60514-48-9).
• ResearchGate. (2025). How to concentrate solid lipid nanoparticles without an ultracentrifuge?
• PubMed. (2013). Compare and contrast the effects of surfactants (PluronicF-127 and CremophorEL) and sugars (β-cyclodextrin and inulin) on properties of spray dried and crystallised lysozyme.
• PubChem. (n.d.). 1,2-Dioctanoyl-sn-glycerol.
• SLS. (n.d.). 1;2-Dioctanoyl-sn-glycerol | 317505-10MG | SIGMA-ALDRICH.
• PMC. (n.d.). Exploring LIPIDs for their potential to improves bioavailability of lipophilic drugs candidates: A review.
• US Biological. (n.d.). D3710 S-sn-1,2-Dioctanoyl-3-benzylglycerol.

Sources

• 1. 1,2-Dioctanoyl-sn-glycerol | C19H36O5 | CID 148879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Exploring LIPIDs for their potential to improves bioavailability of lipophilic drugs candidates: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. 1,2-二辛基- sn- 甘油-CAS 60514-48-9-Calbiochem Cell-permeable activator of protein kinase C (PKC). | Sigma-Aldrich [sigmaaldrich.com]
• 5. usbio.net [usbio.net]
• 6. caymanchem.com [caymanchem.com]
• 7. scientificlabs.co.uk [scientificlabs.co.uk]
• 8. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 9. Solubilization techniques used for poorly water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benthamscience.com [benthamscience.com]
• 11. Surfactants assist in lipid extraction from wet Nannochloropsis sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. Compare and contrast the effects of surfactants (PluronicF-127 and CremophorEL) and sugars (β-cyclodextrin and inulin) on properties of spray dried and crystallised lysozyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Role of hydrophobic and polar interactions for BSA-amphiphile composites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Efficient approach to enhance drug solubility by particle engineering of bovine serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]

Preventing acyl migration in (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

Introduction

Welcome to the technical support guide for (S)-sn-1,2-Dioctanoyl-3-benzylglycerol. This specialized diacylglycerol (DAG) is a critical tool for researchers in cell signaling, pharmacology, and drug development, primarily for its role in activating protein kinase C (PKC) and other cellular pathways.[1][2] However, its utility is critically dependent on its isomeric purity. The migration of the octanoyl group from the sn-2 to the sn-1 or sn-3 position, a process known as acyl migration, results in the formation of the thermodynamically more stable but biologically less active sn-1,3-isomer.[3][4]

This guide provides in-depth technical information, troubleshooting advice, and validated protocols to help you prevent, detect, and manage acyl migration, ensuring the integrity and reproducibility of your experimental results.

Understanding the Problem: The Mechanism of Acyl Migration

Acyl migration is a spontaneous, entropically driven intramolecular reaction.[5] It proceeds through a cyclic orthoester intermediate, a process that can be catalyzed by both acids and bases. The presence of a free hydroxyl group adjacent to an ester linkage is the structural prerequisite for this rearrangement.

• Under Basic or Neutral Conditions: A hydroxyl group is deprotonated, and the resulting alkoxide attacks the adjacent carbonyl carbon of the ester. This forms a five-membered cyclic intermediate that can resolve into either the original 1,2-isomer or the more stable 1,3-isomer.

• Under Acidic Conditions: The carbonyl oxygen of the ester is protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the neighboring hydroxyl group, again forming the key cyclic intermediate.

This isomerization is a significant concern as it directly impacts biological activity, leading to inconsistent experimental outcomes.[3][4]

Diagram: Mechanism of Acyl Migration

Below is a diagram illustrating the catalytic pathways for the isomerization of a 1,2-diacylglycerol to a 1,3-diacylglycerol.

Caption: Acid/base-catalyzed acyl migration pathway.

Frequently Asked Questions (FAQs)

Q1: I ran an HPLC on my newly received (S)-sn-1,2-Dioctanoyl-3-benzylglycerol and see two peaks. What is the second peak?

A: The second peak is almost certainly the isomerized product, (S)-sn-1,3-Dioctanoyl-3-benzylglycerol. This occurs via acyl migration, where the octanoyl group moves from the sn-2 to the sn-1 position.[4] The 1,3-isomer is generally less polar and may elute at a different retention time depending on your HPLC method.[6]

Q2: What are the main factors that accelerate acyl migration?

A: Several factors significantly increase the rate of acyl migration.[3] These include:

• Temperature: Higher temperatures provide the energy needed to overcome the activation barrier for the reaction. Rates increase dramatically with elevated temperatures.[3][7]

• pH: Both acidic and basic conditions catalyze the reaction.[3] Neutral or slightly acidic conditions (pH 4-6) are generally preferred for storage and handling.

• Solvents: Polar protic solvents (like methanol or ethanol) can facilitate the proton transfers involved in the mechanism. Non-polar aprotic solvents are preferable.[3]

• Catalytic Surfaces: Solid phases like silica gel and alumina, commonly used in flash chromatography, are known to actively catalyze acyl migration.[3][8]

Q3: How should I store my (S)-sn-1,2-Dioctanoyl-3-benzylglycerol to ensure its stability?

A: For maximum stability, the compound should be stored at -20°C or lower as a solid or in a non-polar aprotic solvent like hexane or toluene.[3][9] If storing as a solution, it is critical to use an anhydrous solvent and purge the vial with an inert gas (argon or nitrogen) to prevent both isomerization and oxidation. Avoid repeated freeze-thaw cycles.[9]

Q4: Can I use flash chromatography on silica gel to purify my product?

A: It is strongly discouraged. Standard silica gel is acidic and has a high surface area, which significantly accelerates acyl migration.[3][8] If chromatography is unavoidable, use a deactivated stationary phase. A common method is to treat the silica gel with boric acid, which forms a reversible complex with the cis-diol of the 1,2-isomer, protecting it from migration during purification.

In-Depth Troubleshooting Guide

This section addresses common problems encountered during the synthesis, purification, and use of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol.

Problem	Potential Cause(s)	Recommended Solution(s)
High percentage of 1,3-isomer detected in crude reaction mixture.	1. Reaction Temperature Too High: Acylation or deprotection steps were run at elevated temperatures for extended periods. 2. Wrong Catalyst/Reagents: Use of strongly acidic or basic catalysts/reagents during synthesis.	1. Temperature Control: Maintain low temperatures (e.g., 0°C to room temperature) during acylation and subsequent workup steps. 2. Mild Reagents: Use mild acylation agents (e.g., octanoyl chloride with a non-nucleophilic base like pyridine) and avoid strong acids or bases for any deprotection steps.
Isomerization occurs during purification.	1. Use of Standard Silica Gel: Flash chromatography was performed on untreated silica gel.[8] 2. Prolonged Purification Time: The compound remained on the column for an extended period.	1. Boric Acid-Treated Silica: Prepare a slurry of silica gel with 5-10% (w/w) boric acid in the mobile phase. This forms a boronate ester with the 1,2-diol, protecting it.[10][11] 2. Optimize Chromatography: Use a higher flow rate to minimize residence time on the column. If possible, consider alternative purification methods like low-temperature crystallization.[12]
Product isomerizes during solvent removal (rotary evaporation).	1. High Bath Temperature: The rotary evaporator water bath was set too high. 2. Residual Acid/Base: Trace amounts of acidic or basic catalysts from the workup were not fully removed.	1. Low-Temperature Evaporation: Keep the water bath temperature below 30°C. 2. Neutral Wash: Ensure the organic phase is washed with a neutral buffer (e.g., saturated sodium bicarbonate followed by brine) to remove any residual catalysts before evaporation.
Inconsistent results in biological assays.	1. Isomerization in Stock Solution: The compound has isomerized during storage, altering the effective concentration of the active 1,2-isomer.[4] 2. Isomerization in Assay Buffer: The pH or temperature of the biological assay buffer is promoting migration.	1. Verify Purity: Before use, verify the isomeric purity of your stock solution using HPLC or NMR.[4][13] Prepare fresh aliquots from a properly stored solid sample. 2. Buffer Optimization: If possible, buffer the assay medium to a pH between 6 and 7. Prepare aqueous solutions immediately before use and keep them on ice.[3]

Diagram: Troubleshooting Workflow

Use this decision tree to diagnose and solve issues related to acyl migration.

Caption: Decision tree for troubleshooting acyl migration.

Validated Protocols

Protocol 1: Purification via Boric Acid-Impregnated Silica Gel Chromatography

This protocol describes a method to minimize acyl migration during chromatographic purification by protecting the 1,2-diol functionality.

1. Preparation of Boric Acid-Treated Silica: a. Weigh out the desired amount of silica gel for your column. b. In a separate flask, prepare a 1% (w/v) solution of boric acid in your chosen mobile phase (e.g., a hexane/ethyl acetate mixture). c. Create a slurry by mixing the silica gel with the boric acid solution. Let it stand for 10-15 minutes to ensure thorough impregnation. d. Pack the column with the silica slurry as you normally would.

2. Chromatography: a. Dissolve your crude (S)-sn-1,2-Dioctanoyl-3-benzylglycerol in a minimal amount of the mobile phase. b. Load the sample onto the column. c. Elute the column with the boric acid-containing mobile phase. The 1,2-isomer will form a transient, more polar complex with the boric acid, altering its retention time relative to the 1,3-isomer and other impurities. d. Collect fractions and monitor by TLC. The 1,2-diol-boronate complex is UV-inactive, but the octanoyl esters can often be visualized with appropriate stains (e.g., permanganate).

3. Post-Column Workup: a. Combine the pure fractions containing the desired product. b. Wash the pooled fractions with water or a neutral buffer to remove the boric acid. c. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure at a low temperature (<30°C).

Protocol 2: Analytical Quantification of Isomers by HPLC

This protocol provides a general method for separating and quantifying 1,2- and 1,3-diacylglycerol isomers.

• System: Reversed-Phase HPLC (RP-HPLC) with UV or Charged Aerosol Detector (CAD).[6][14]

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Isocratic elution with 100% acetonitrile is often effective for separating positional isomers.[15][16] A gradient may be required depending on the specific acyl chains.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 205 nm (for the ester carbonyl) or CAD for universal lipid detection.[15]

• Procedure:

  • Prepare a stock solution of your diacylglycerol sample in a suitable solvent (e.g., acetonitrile or isopropanol).

  • Inject 10-20 µL onto the column.

  • Record the chromatogram. The 1,3-isomer is typically less polar and often elutes before the 1,2-isomer in reversed-phase systems.[6]

  • Quantify the relative peak areas to determine the isomeric ratio.

Best Practices for Storage and Handling

• Long-Term Storage: Store the material as a solid under argon or nitrogen at -20°C or -80°C.

• Working Solutions: Prepare stock solutions in non-polar, aprotic, anhydrous solvents (e.g., toluene, hexane, or chloroform).[3][17] Store these solutions at -20°C.

• Aqueous Preparations: Aqueous solutions or emulsions should be prepared immediately before use and kept on ice. Do not store aqueous preparations, as water can accelerate both hydrolysis and acyl migration.[3][9]

• Avoid Contamination: Use clean, dry glassware. Avoid exposure to acidic or basic vapors in the laboratory environment.

By adhering to these guidelines, researchers can significantly mitigate the risk of acyl migration, ensuring the chemical integrity of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol and the validity of their experimental data.

References

• A systematic review on the acyl migration in enzymatic synthesis of structured lipids: Mechanisms, influencing factors, evaluation methods, and future prospects. (n.d.). PubMed. Retrieved February 13, 2026, from [Link]

• Mao, Y., Lee, Y. Y., Xie, X., Wang, Y., & Zhang, Z. (2023). Preparation, acyl migration and applications of the acylglycerols and their isomers: a review. Journal of Functional Foods, 106, 105616.

• Mao, Y., Lee, Y. Y., Xie, X., Wang, Y., & Zhang, Z. (2023). Preparation, acyl migration and applications of the acylglycerols and their isomers: a review. Monash University. Retrieved February 13, 2026, from [Link]

• Pacetti, D., et al. (2007). HPLC Separation and NMR Structural Elucidation of sn-1,2-, 2,3-, and 1,3-Diacylglycerols from Olive Oil. Journal of Agricultural and Food Chemistry, 55(23), 9329-9334.

• Acyl Migration Kinetics of Vegetable Oil 1,2-Diacylglycerols. (2025). ResearchGate. Retrieved February 13, 2026, from [Link]

• Mao, Y., Lee, Y. Y., Cheng, J., Wang, Y., & Zhang, Z. (2023). Purification of mono-saturated acid sn-1,3 diacylglycerols: Effects of acyl migration on the crystallization behaviors and physical properties. Monash University.
• Zhu, Y., Jin, Q., Wang, X., & Wang, X. (2017). Purification of 1,2-Diacylglycerols by a Two-Step Crystallization. Industrial & Engineering Chemistry Research, 56(8), 2197-2204.
• Subbaiah, P. V., et al. (2017). Rate of acyl migration in lysophosphatidylcholine (LPC) is dependent upon the nature of the acyl group. Greater stability of sn-2 docosahexaenoyl LPC compared to the more saturated LPC species. Chemistry and Physics of Lipids, 208, 55-62.
• Becalski, A., et al. (2003). Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography.
• Yang, Y., et al. (2025). Enzymatic Esterification of Functional Lipids for Specialty Fats: 1,3-Dipalmitoylglycerol and 1,3-Distearoylglycerol. Molecules, 30(6), 1328.

• Protecting Groups for Boronic Acids. (2016). Chem-Station. Retrieved February 13, 2026, from [Link]

• Acyl migration in 1,2-dipalmitoyl-sn-glycerol. (1982). Chemistry and Physics of Lipids, 31(4), 359-366.
• Hatzakis, E., et al. (2011). High-Resolution NMR Spectroscopy: An Alternative Fast Tool for Qualitative and Quantitative Analysis of Diacylglycerol (DAG) Oil. Journal of the American Oil Chemists' Society, 88, 1695-1708.
• Kristensen, J. B., Nielsen, N. S., Jacobsen, C., & Mu, H. (2006). Oxidative stability of diacylglycerol oil and butter blends containing diacylglycerols. European Journal of Lipid Science and Technology, 108(4), 336-350.
• van den Berg, R., et al. (1998). Esterification of Boric Acid with 1,2-Propanediol, 3-Amino-1,2-propanediol, and (±)-3-Dimethylamino-1,2-propanediol as Studied by 11B NMR Spectroscopy. Inorganic Chemistry, 37(1), 110-116.

• Acyl Group Migration in Pyranosides as Studied by Experimental and Computational Methods. (n.d.). SciSpace. Retrieved February 13, 2026, from [Link]

• Becalski, A., et al. (2003). Analysis of 1,2(2,3)- and 1,3-Positional Isomers of Diacylglycerols from Vegetable Oils by Reversed-Phase High-Performance Liquid Chromatography. Semantic Scholar. Retrieved February 13, 2026, from [Link]

• Zechner, R., et al. (2017). DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling. Cell Metabolism, 25(4), 787-803.
• Liu, Y., et al. (2015). Relative oxidative stability of diacylglycerol and triacylglycerol oils. Journal of Food Science, 80(6), C1208-C1214.

• Mechanism of acyl migration assuming preceding deprotonation and the... (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Analysis of 1,2(2,3)- and 1,3-Positional Isomers of Diacylglycerols from Vegetable Oils by Reversed-Phase High-Performance Liquid Chromatography. (2025). ResearchGate. Retrieved February 13, 2026, from [Link]

Sources

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• 2. Diacylglycerol: Structure, Functions, and Analytical Methods - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. research.monash.edu [research.monash.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Acyl migration in 1,2-dipalmitoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
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• 14. hplc.eu [hplc.eu]
• 15. Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Rate of acyl migration in lysophosphatidylcholine (LPC) is dependent upon the nature of the acyl group. Greater stability of sn-2 docosahexaenoyl LPC compared to the more saturated LPC species - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yields in (S)-sn-1,2-Dioctanoyl-3-benzylglycerol Deprotection

Welcome to the technical support center for the deprotection of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this critical synthetic step. Here, we address specific issues in a question-and-answer format, providing in-depth explanations and actionable protocols to help you optimize your reaction yields and purity.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My deprotection of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol via catalytic hydrogenation is resulting in very low yields. What are the most likely causes?

Low yields in the hydrogenolysis of benzyl ethers are a common issue. The primary culprits often involve catalyst activity, reaction conditions, and the presence of impurities.

Common Causes and Solutions:

• Catalyst Inactivation: The Palladium on carbon (Pd/C) catalyst is susceptible to poisoning by a variety of functional groups and impurities. Sulfur-containing compounds, residual starting materials from previous steps, or certain solvents can deactivate the catalyst.

  • Troubleshooting: Ensure all glassware is scrupulously clean. If possible, purify the starting material, (S)-sn-1,2-Dioctanoyl-3-benzylglycerol, by column chromatography before the deprotection step to remove any potential catalyst poisons.

• Insufficient Catalyst Loading: While typically used in catalytic amounts, an insufficient quantity of Pd/C will lead to an incomplete reaction.

  • Troubleshooting: A general starting point is 10 mol% of Pd/C.[1] If the reaction is sluggish or incomplete, consider increasing the catalyst loading incrementally to 15-20 mol%.

• Poor Hydrogen Gas Management: Inadequate flushing of the reaction vessel with hydrogen or leaks in the system can prevent the reaction from reaching completion.

  • Troubleshooting: Ensure your reaction setup is airtight. Before introducing hydrogen, thoroughly degas the reaction mixture by applying a vacuum and backfilling with an inert gas (like nitrogen or argon) at least three times. Then, repeat the process with hydrogen gas.[1]

• Solvent Choice: The choice of solvent can significantly impact the reaction rate and efficiency.

  • Troubleshooting: Protic solvents like ethanol (EtOH), methanol (MeOH), or ethyl acetate (EtOAc) are commonly used and generally effective for this type of reaction.[2] If solubility of the starting material is an issue, a co-solvent system like THF/EtOH might be beneficial.

Q2: I am observing incomplete conversion of my starting material, even after extended reaction times. How can I drive the reaction to completion?

Incomplete conversion is a frustrating problem that often points to suboptimal reaction parameters or catalyst issues.

Strategies to Enhance Conversion:

• Increase Hydrogen Pressure: While many debenzylations can be performed under balloon pressure of hydrogen, some substrates require higher pressures to proceed efficiently.

  • Protocol: If your equipment allows, consider increasing the hydrogen pressure to 45-50 psi.[3] Always consult your equipment's safety guidelines before increasing pressure.

• Optimize Reaction Temperature: Most hydrogenolysis reactions are run at room temperature. However, gentle heating can sometimes accelerate a sluggish reaction.

  • Protocol: Try warming the reaction mixture to 30-40°C. Monitor the reaction closely by TLC or LC-MS to avoid potential side product formation at elevated temperatures.

• Consider Catalyst Transfer Hydrogenation (CTH): This method avoids the need for gaseous hydrogen and can be more efficient in some cases. It utilizes a hydrogen donor in the presence of the palladium catalyst.[4]

  • Protocol: A common CTH system is using ammonium formate or formic acid as the hydrogen donor with Pd/C in a solvent like methanol.[4][5][6] Be aware that when using formic acid, a higher catalyst loading may be necessary.[4]

Q3: My final product, (S)-sn-1,2-dioctanoylglycerol, appears to be contaminated with byproducts. What are the likely side reactions and how can I minimize them?

Side reactions can significantly reduce the purity and yield of your desired product. Understanding the potential pathways is key to mitigating them.

Common Side Reactions and Prevention:

• Over-reduction: In some cases, other functional groups in the molecule can be sensitive to the hydrogenation conditions. While (S)-sn-1,2-dioctanoyl-3-benzylglycerol itself has limited reducible groups other than the benzyl ether, this is a crucial consideration for more complex substrates.[7]

• Acyl Migration: Diacylglycerols are susceptible to acyl migration, where one of the octanoyl groups moves from the sn-1 or sn-2 position to the newly deprotected sn-3 hydroxyl group, forming the thermodynamically more stable 1,3-dioctanoylglycerol. This is often catalyzed by acidic or basic conditions.

  • Mitigation:

    • Work up the reaction promptly once complete.

    • Avoid prolonged exposure to acidic or basic conditions during purification.

    • Purify the product using a neutral chromatography system (e.g., silica gel with a hexane/ethyl acetate eluent system).

• Formation of Toluene Dimers: While less common, dimerization of the toluene byproduct can occur under certain conditions, complicating purification.

Q4: What is the detailed mechanism of the palladium-catalyzed hydrogenolysis of the benzyl ether?

Understanding the mechanism provides insight into the critical components of the reaction. The deprotection proceeds via hydrogenolysis, where a C-O bond is cleaved by hydrogen.[8]

The generally accepted mechanism involves the following steps: [9][10]

• Adsorption: Both the benzyl ether and hydrogen gas adsorb onto the surface of the palladium catalyst.

• Oxidative Addition: The C-O bond of the benzyl ether undergoes oxidative addition to the Pd(0) catalyst, forming a Pd(II) complex.

• Hydrogen Coordination and Transfer: Hydrogen coordinates to the palladium center and is then transferred to the complex.

• Reductive Elimination: The final step is the reductive elimination of toluene and the desired alcohol, (S)-sn-1,2-dioctanoylglycerol, regenerating the Pd(0) catalyst.[9]

Q5: Can you provide a standard, optimized protocol for the deprotection of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol?

This protocol provides a robust starting point for the deprotection reaction.

Experimental Protocol: Hydrogenolysis of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve (S)-sn-1,2-Dioctanoyl-3-benzylglycerol (1 equivalent) in a suitable solvent (e.g., ethanol or ethyl acetate, approximately 10-20 mL per gram of substrate).

• Catalyst Addition: Carefully add 10% Palladium on carbon (10 mol %) to the solution.

• Degassing: Seal the flask and degas the mixture by applying a vacuum and then backfilling with nitrogen or argon. Repeat this cycle three times.

• Hydrogenation: Evacuate the flask one final time and introduce hydrogen gas (a balloon is often sufficient for small-scale reactions).

• Reaction: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete (typically 2-16 hours), carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with the reaction solvent to ensure all the product is collected.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can then be purified by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to yield pure (S)-sn-1,2-dioctanoylglycerol.

Data Summary Table

Parameter	Recommended Starting Condition	Troubleshooting Options
Catalyst	10% Pd/C	Increase loading to 15-20 mol%; consider Pd(OH)₂/C for difficult substrates.[11]
Catalyst Loading	10 mol%	Increase incrementally if reaction is slow.
Hydrogen Source	H₂ gas (balloon or pressurized)	Catalytic Transfer Hydrogenation (e.g., ammonium formate).[4]
Solvent	Ethanol, Methanol, Ethyl Acetate	THF, or a co-solvent system like THF/EtOH.[2]
Temperature	Room Temperature	Gently warm to 30-40°C if reaction is sluggish.
Pressure	Atmospheric (balloon)	Increase to 45-50 psi for difficult reactions.[3]

Visualizing the Workflow and Troubleshooting

Deprotection Workflow Diagram

Caption: A standard workflow for the deprotection of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting low yields in benzyl ether deprotection.

References

• ResearchGate. More Efficient Palladium Catalyst for Hydrogenolysis of Benzyl Groups. [Link]

• Common Organic Chemistry. Benzyl Deprotection Mechanism (H2 + Pd/C). [Link]

• Organic Chemistry Portal. Benzyl Ethers - Protecting Groups. [Link]

• ChemHelpASAP. synthesis & cleavage of benzyl ethers. YouTube. [Link]

• Crawford, C., & Oscarson, S. (2020). Optimised Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation of Aromatic Protecting Groups. ChemRxiv. [Link]

• MDPI. Debenzylation of Benzyl-Protected Methylcellulose. [Link]

• Griesbeck, A. G., & Maptue, N. E. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 23(3), 857–861. [Link]

• ResearchGate. Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H2. [Link]

• J&K Scientific LLC. Benzyl Deprotection of Alcohols. [Link]

• YouTube. benzyl ether cleavage. [Link]

• Common Organic Chemistry. Benzyl Protection. [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 3. nacatsoc.org [nacatsoc.org]
• 4. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. m.youtube.com [m.youtube.com]
• 9. jk-sci.com [jk-sci.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]

Optimizing reaction temperature for dioctanoyl glycerol synthesis

Technical Support Center: Dioctanoyl Glycerol (DOG) Synthesis Optimization Authorized Guide for Research & Development Professionals

Executive Summary: The Thermal Paradox of DOG Synthesis

Subject: Optimizing Reaction Temperature for 1,2-Dioctanoyl-sn-glycerol (1,2-DOG) vs. 1,3-Dioctanoyl-glycerol (1,3-DOG).

The Core Challenge: Temperature is the primary switch controlling the regiospecificity of Diacylglycerol (DAG) synthesis.

• High Temperature (>60°C): Accelerates reaction kinetics but thermodynamically drives acyl migration , converting the biologically active 1,2-sn-DOG (PKC activator) into the inactive 1,3-DOG isomer.

• Low Temperature (<40°C): Preserves the 1,2-isomer but risks slow kinetics or solidification in solvent-free systems.

This guide provides a validated troubleshooting framework to navigate this thermodynamic landscape.

Module 1: Enzymatic Synthesis (The Preferred Route)

Best for: High regioselectivity (1,2-sn-DOG) and Green Chemistry compliance.

Technical FAQ: Temperature & Kinetics

Q1: What is the absolute optimal temperature for synthesizing 1,2-DOG using Novozym 435? A: The "Sweet Spot" is 40°C – 45°C .

• Why: Candida antarctica Lipase B (CALB/Novozym 435) has an optimal activity range of 40–60°C. However, at 60°C, the rate of acyl migration (1,2

  1,3) increases approximately 5-fold compared to 40°C. Operating at 40°C maintains >90% enzyme activity while suppressing thermodynamic isomerization.

Q2: My reaction mixture solidifies at 40°C. Can I increase the temperature? A: Do not increase temperature if your goal is the 1,2-isomer.

• The Fix: Dioctanoyl glycerol (C8 chain) has a lower melting point than long-chain DAGs (like distearin), so it should remain liquid. If solidification occurs, it is likely due to the accumulation of byproduct (water) or unreacted octanoic acid crystallizing.

• Solution: Add a non-polar solvent like n-Hexane or tert-Butanol (reaction medium). tert-Butanol is preferred as it solubilizes glycerol without stripping the essential water layer from the enzyme.

Q3: How does temperature affect the enzyme's operational stability? A: Novozym 435 is heat stable up to 80°C, but its half-life decreases exponentially above 60°C in the presence of glycerol (which can strip the protein's hydration shell).

• Data: At 40°C, the enzyme retains >95% activity over 10 cycles. At 70°C, activity drops to <60% after 3 cycles.

Standard Operating Procedure (SOP): Enzymatic 1,2-DOG Synthesis

Objective: Synthesis of 1,2-DOG with >90% isomeric purity.

Reagents:

• Glycerol (adsorbed on silica gel to increase surface area).

• Octanoic Acid (or Vinyl Octanoate for irreversible kinetics).

• Catalyst: Novozym 435 (Immobilized CALB).

• Solvent: tert-Butanol (optional, prevents viscosity issues).

Step-by-Step Protocol:

• Substrate Preparation: Mix Glycerol and Octanoic Acid (Molar Ratio 1:2) in tert-Butanol.[1][2][3]

• Temperature Set: Equilibrate reactor to 40°C .

• Initiation: Add Novozym 435 (4-10% w/w of substrates).

• Water Control (Critical): Connect a vacuum pump (10-20 mbar) or add Molecular Sieves (3Å).

  • Mechanism:[4][5] Removal of water drives the equilibrium toward esterification (Le Chatelier’s principle).

• Monitoring: Sample every hour. Stop reaction when conversion hits 80-85%.

  • Warning: Pushing to 100% conversion drastically increases the risk of 1,2

    1,3 migration.

• Termination: Filter enzyme immediately. Store filtrate at -20°C .

Module 2: Chemical Synthesis (Legacy Method)

Best for: Large scale, non-stereospecific production (Racemic mixtures).

Technical FAQ: Exotherms & Isomerization

Q4: Why did my chemical synthesis yield mostly 1,3-DOG despite using a 1,2-protection strategy? A: Uncontrolled exotherms.

• The Cause: The reaction of Octanoyl Chloride with Glycerol is highly exothermic. If the internal temperature spikes >30°C during addition, the activation energy for acyl migration is reached.

• The Fix: You must use a cryogenic addition protocol.

Troubleshooting Guide: Chemical Route

Symptom	Probable Cause	Corrective Action
Dark/Black Reaction Mix	Charring due to local overheating.	Reduce addition rate of Octanoyl Chloride. Maintain T < 0°C.
High 1,3-DOG Content	Acid-catalyzed migration during workup.	Neutralize immediately with cold NaHCO3. Do not use acidic water washes.
Low Yield	Hydrolysis of Octanoyl Chloride.	Ensure all solvents are anhydrous (dry Pyridine/DCM).

Module 3: Visualized Workflows & Logic

Figure 1: The Thermodynamic Trap of Acyl Migration

Caption: Pathways of Enzymatic DOG Synthesis. Note how Temperature (T) acts as a gatekeeper between the Kinetic Product (1,2-DOG) and the Thermodynamic Product (1,3-DOG).

Figure 2: Troubleshooting Decision Matrix

Caption: Logic flow for diagnosing yield and purity issues in DOG synthesis.

Comparative Data: Temperature vs. Yield & Selectivity

The following table summarizes expected outcomes based on reaction temperature in a solvent-free enzymatic system (Novozym 435).

Temperature	Reaction Rate	1,2-DOG Selectivity	1,3-DOG Content	Risk Profile
30°C	Slow	Very High (>95%)	< 5%	Safe but inefficient. Risk of solidification.
40°C - 45°C	Optimal	High (85-90%)	10-15%	Ideal Balance.
55°C	Fast	Moderate (60%)	40%	Caution. Migration becomes significant.
70°C+	Very Fast	Low (<30%)	> 70%	Critical Failure for PKC applications.

References

• Enzymatic Synthesis & Kinetics

  • Duan, Z. Q., Du, W., & Liu, D. H. (2012).[3] Rational synthesis of 1,3-diolein by enzymatic esterification.[3] Journal of Biotechnology.[3]

• Acyl Migration Mechanisms

  • Zheng, J., et al. (2023). Acyl migration of 2-monoacylglycerols rich in DHA: Effect of temperature and solvent medium.[1][6] Food Chemistry.

• Novozym 435 Operational Parameters

  • Novozymes / Cliscent. Product Data: Lipozyme 435 Temperature and Activity Profiles.[7]

• 1,2-DOG Biological Application

  • Cayman Chemical.[8][9] 1,2-Dioctanoyl-sn-glycerol Product Information & Storage Protocols.

Sources

• 1. Acyl migration of 2-monoacylglycerols rich in DHA: Effect of temperature and solvent medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preparation of 2-Arachidonoylglycerol by Enzymatic Alcoholysis: Effects of Solvent and Water Activity on Acyl Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rational synthesis of 1,3-diolein by enzymatic esterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. cliscent.com [cliscent.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. caymanchem.com [caymanchem.com]

Resolving stability issues of benzyl-protected lipids during storage

Welcome to the technical support center for resolving stability issues of benzyl-protected lipids. This guide is designed for researchers, scientists, and drug development professionals, providing expert advice and actionable protocols to ensure the integrity of your materials during storage and experimentation. As Senior Application Scientists, we understand that the stability of your starting materials is paramount to reproducible and reliable results.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered by researchers.

Q1: My benzyl-protected lipid shows signs of degradation. What are the primary chemical causes?

A: Degradation of benzyl-protected lipids during storage is primarily driven by two chemical processes: oxidative cleavage and, to a lesser extent, hydrolysis.

• Oxidative Cleavage: The benzyl ether linkage is susceptible to oxidation, particularly at the Cα (benzylic) position of the benzyl group. This process can be initiated by exposure to atmospheric oxygen, light, or trace metal ion contaminants. The oxidation initially forms a hemiacetal intermediate, which is unstable and spontaneously decomposes into benzaldehyde and the corresponding deprotected lipid alcohol.[1][2] This is often the most significant pathway for degradation.

• Hydrolysis: While ether bonds are significantly more stable to hydrolysis than ester bonds, cleavage can still occur over long storage periods, especially in the presence of moisture and acidic or basic contaminants.[3][4] Unsaturated lipids are particularly hygroscopic and can absorb moisture from the air, which may accelerate this process.[5][6]

Q2: What are the optimal storage conditions for long-term stability?

A: To mitigate the degradation pathways described above, precise storage conditions are critical. We have summarized the key parameters in the table below. The core principle is to minimize exposure to oxygen, moisture, light, and elevated temperatures.[3][7][8]

Parameter	Recommendation	Rationale
Temperature	-20°C or lower (-80°C is preferable)	Slows the rate of all chemical reactions, including oxidation and hydrolysis.[3][7][9]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen, the primary driver of oxidative cleavage.[5][6]
Container	Amber Glass Vial with Teflon-lined Cap	Prevents photo-oxidation and avoids contamination from plasticizers that can leach from plastic containers into organic solvents.[5][6]
Form	As a dry powder (saturated lipids) or in an anhydrous organic solvent (unsaturated/hygroscopic lipids)	Avoids hydrolysis. Storing lipids in aqueous solutions is not recommended for periods longer than a few days.[10]

Q3: I ordered my lipid as a powder, but it has become a sticky, gummy solid. Is it compromised?

A: This is a common observation, particularly with lipids containing unsaturated fatty acid chains. These materials are often hygroscopic, meaning they readily absorb moisture from the atmosphere.[5] This does not automatically mean the lipid is degraded, but it is a critical warning sign. The presence of water can accelerate hydrolysis.

Corrective Action: You should immediately handle the material in a dry environment (e.g., a glove box or dry box). For long-term storage, it is best practice to dissolve the entire contents of the vial in a suitable anhydrous organic solvent (like chloroform or dichloromethane), and then aliquot it into smaller, single-use glass vials under an inert atmosphere.

Q4: Can I use standard plastic pipette tips and microcentrifuge tubes when handling my lipid dissolved in chloroform?

A: No. Organic solvents like chloroform, dichloromethane, or hexane will leach plasticizers and other contaminants from common laboratory plastics (polypropylene, polystyrene).[6] These impurities can interfere with your experiments and may even catalyze lipid degradation.

Best Practice: Always use glass, stainless steel, or Teflon-based equipment for handling and transferring organic solutions of lipids. This includes pipettes, syringes, and storage vials.[5][6]

Troubleshooting Guides & Protocols

Visualizing Degradation Pathways

Understanding the mechanism of degradation is the first step to preventing it. The following diagram illustrates the primary oxidative pathway for a benzyl-protected lipid.

Caption: Oxidative degradation of benzyl ethers.

Troubleshooting Workflow for Suspected Degradation

If you suspect your lipid has degraded, follow this logical workflow to assess its purity and determine the next steps.

Caption: Decision tree for handling unstable lipids.

Experimental Protocols

Protocol 1: Purity Assessment by Thin-Layer Chromatography (TLC)

This rapid and inexpensive technique is the first line of defense for checking lipid integrity.

Materials:

• TLC plates (silica gel 60 F254)

• TLC developing chamber

• Suspected lipid sample and a reference standard (if available)

• Mobile Phase: A common starting point is a 7:3 mixture of Hexane:Ethyl Acetate. This may need to be optimized depending on the polarity of your lipid.

• Visualization Stain: A p-anisaldehyde solution or a potassium permanganate solution.

Procedure:

• Sample Preparation: Dissolve a small amount (~1 mg) of your lipid in 100 µL of a suitable solvent (e.g., chloroform or dichloromethane).

• Spotting: Using a capillary tube, carefully spot a small amount of your sample solution onto the TLC plate baseline. If you have a reference standard, spot it in an adjacent lane.

• Development: Place the TLC plate in the developing chamber containing the mobile phase. Ensure the solvent level is below the spotting line. Allow the solvent to run up the plate until it is ~1 cm from the top.

• Visualization: Remove the plate and mark the solvent front. Let it dry completely. Visualize the spots under a UV lamp (if your compound is UV-active). Then, dip the plate into your chosen stain and gently heat with a heat gun until spots appear.

• Interpretation: A pure, stable lipid should appear as a single, well-defined spot. Degradation products, such as the deprotected alcohol (more polar) or benzaldehyde (less polar), will appear as separate spots with different Rf values.

Protocol 2: Best Practices for Aliquoting and Long-Term Storage

To prevent degradation of a new batch of lipid and avoid issues from multiple freeze-thaw cycles, proper initial handling is essential.

Materials:

• Bulk benzyl-protected lipid

• Anhydrous organic solvent (e.g., chloroform, HPLC grade)

• Multiple small amber glass vials with Teflon-lined caps

• Source of inert gas (argon or nitrogen) with tubing

• Glass syringe or pipette

Procedure:

• Environment: Perform all steps in a fume hood. If the lipid is particularly sensitive, work within a glove box with a dry, inert atmosphere.

• Dissolution: Calculate the amount of solvent needed to create a stock solution of a convenient concentration (e.g., 10 or 20 mg/mL). Add the solvent to the original vial containing the bulk lipid and dissolve completely.

• Aliquoting: Using a glass syringe or pipette, dispense the desired volume of the stock solution into each of the smaller amber glass vials.[5] A typical volume might be 200-500 µL, enough for a single experiment.

• Inerting: Gently flush the headspace of each small vial with a stream of argon or nitrogen for 15-30 seconds to displace all oxygen.

• Sealing & Storage: Immediately and tightly seal each vial with its Teflon-lined cap. Label appropriately with the compound name, concentration, and date.

• Storage: Place the sealed aliquots in a labeled box and store them at -20°C or -80°C.[3][7] When you need to use the lipid, remove only one vial, allow it to warm to room temperature before opening, and use it for that day's experiments.

By adhering to these guidelines and protocols, you can significantly enhance the shelf-life of your benzyl-protected lipids, ensuring the accuracy and reproducibility of your research.

References

• Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. (n.d.). MDPI. Retrieved from [Link]

• Analysis of Lipids. (n.d.). Retrieved from [Link]

• Particle Metrology Approach to Understanding How Storage Conditions Affect Long-Term Liposome Stability. (2023). Langmuir. Retrieved from [Link]

• Degradation of Alkyl Ethers, Aralkyl Ethers, and Dibenzyl Ether by Rhodococcus sp. Strain DEE5151, Isolated from Diethyl Ether-Containing Enrichment Cultures. (2004). Applied and Environmental Microbiology. Retrieved from [Link]

• A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. (2020). Lipids. Retrieved from [Link]

• Impact of fatty acids unsaturation on stability and intestinal lipolysis of bioactive lipid droplets. (n.d.). ResearchGate. Retrieved from [Link]

• A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. (2020). Lipids. Retrieved from [Link]

• Analytical Techniques for Single-Cell Biochemical Assays of Lipids. (2017). Comprehensive Analytical Chemistry. Retrieved from [Link]

• Recent Analytical Methodologies in Lipid Analysis. (2023). Molecules. Retrieved from [Link]

• How to Analyze Lipids in Food — Beginner's Lab Guide for Accurate Lipid Profiling. (2023). BOC Sciences. Retrieved from [Link]

• Storage & handling of Lipids. (n.d.). Avanti Polar Lipids. Retrieved from [Link]

• Degradation of alkyl ethers, aralkyl ethers, and dibenzyl ether by Rhodococcus sp. strain DEE5151, isolated from diethyl ether-containing enrichment cultures. (2004). Applied and Environmental Microbiology. Retrieved from [Link]

• Stability of lipids in plasma and serum: Effects of temperature-related storage conditions on the human lipidome. (2021). Journal of Proteomics. Retrieved from [Link]

• STORAGE AND STABILITY. (2016). BLES Biochemicals Inc. Retrieved from [Link]

• Stability of liposomes on storage: freeze dried, frozen or as an aqueous dispersion. (1988). S.T.P. Pharma. Retrieved from [Link]

• Ether lipid metabolism including biosynthesis and degradation of PAF and plasmalogens. (2007). ResearchGate. Retrieved from [Link]

• Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization. (2016). International Journal of Nanomedicine. Retrieved from [Link]

• Effect of benzyl alcohol on lipid bilayers. A comparison of bilayer systems. (1981). ResearchGate. Retrieved from [Link]

• Structural and Dynamical Response of Lipid Bilayers to Solvation of an Amphiphilic Anesthetic. (2009). Biophysical Journal. Retrieved from [Link]

• Stability of a substituted benzyl anion. (n.d.). Khan Academy. Retrieved from [Link]

• How is Lipid Nanoparticle Stability Maintained in Storage? (2024). Helix Biotech. Retrieved from [Link]

• Long-term stability of sterically stabilized liposomes by freezing and freeze-drying: Effects of cryoprotectants on structure. (2008). ResearchGate. Retrieved from [Link]

• Effect of Benzyl Alcohol on Lipid Bilayers. A Comparisons of Bilayer Systems. (1981). Biophysical Journal. Retrieved from [Link]

• From ether to acid: a plausible degradation pathway of glycerol dialkyl. (2018). Geochemical Perspect. Lett. Retrieved from [Link]

Sources

• 1. Degradation of Alkyl Ethers, Aralkyl Ethers, and Dibenzyl Ether by Rhodococcus sp. Strain DEE5151, Isolated from Diethyl Ether-Containing Enrichment Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Degradation of alkyl ethers, aralkyl ethers, and dibenzyl ether by Rhodococcus sp. strain DEE5151, isolated from diethyl ether-containing enrichment cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. pharmacopoeia.com [pharmacopoeia.com]
• 9. BLES Biochemicals Inc.STORAGE AND STABILITY - BLES Biochemicals Inc. [blesbiochem.com]
• 10. Stability of liposomes on storage: freeze dried, frozen or as an aqueous dispersion - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Oxidation of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

Introduction: (S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a pivotal research tool, primarily utilized as a cell-permeable, potent activator of Protein Kinase C (PKC)[1]. Its structural similarity to the endogenous second messenger diacylglycerol (DAG) allows it to mimic physiological signaling events, making it indispensable in studies of cell proliferation, differentiation, and apoptosis[2]. However, its chemical nature—containing two octanoyl ester linkages—renders it highly susceptible to oxidative degradation. Oxidation compromises the molecule's structural integrity, leading to a loss of biological activity and potentially confounding experimental results. This guide provides researchers with a comprehensive framework for minimizing oxidation, ensuring the reliability and reproducibility of their data.

Section 1: Frequently Asked Questions (FAQs) - The Essentials

Q1: What is (S)-sn-1,2-Dioctanoyl-3-benzylglycerol and why is it so sensitive to oxidation?

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a synthetic diacylglycerol analog. Its sensitivity to oxidation stems from the two fatty acid (octanoyl) chains esterified to the glycerol backbone. Like other lipids, these chains are vulnerable to a free-radical chain reaction known as lipid peroxidation, which is initiated by factors like atmospheric oxygen, light, and trace metal ions[3]. This process attacks the fatty acid chains, leading to the formation of unstable hydroperoxides which then decompose into a variety of secondary products, altering the molecule's structure and function[4][5].

Q2: What are the visible signs of oxidation in my sample?

While early-stage oxidation may not be visible, advanced degradation can manifest as:

• Discoloration: A change from a clear, colorless/pale yellow oil to a darker yellow or brownish hue.

• Increased Viscosity: The formation of polymers and other complex secondary oxidation products can cause the oil to become thicker[5].

• Odor Changes: The generation of volatile secondary products like aldehydes and ketones can produce a faint, rancid odor.

If you observe any of these signs, it is highly recommended to discard the sample to preserve data integrity.

Q3: What is the absolute best long-term storage condition?

The manufacturer-recommended long-term storage condition is at -20°C [1][6]. The vial should be tightly sealed and stored in the dark. For maximum stability, after the initial use, the headspace of the vial should be purged with an inert gas like argon or nitrogen before resealing and returning to the freezer.

Q4: How should I handle the compound immediately upon receiving it?

Upon receipt, immediately inspect the vial for proper sealing. The product is shipped at room temperature for short-term transit, which is acceptable[6]. For long-term storage, it should be placed at -20°C as soon as it arrives in the lab.

Q5: Can I pre-make stock solutions? How long are they stable?

It is strongly advised to prepare solutions fresh just prior to use, as the compound is known to be unstable in solution. If a stock solution must be prepared, it should be made using an anhydrous, deoxygenated (degassed) solvent. Aliquot the solution into single-use volumes in tightly sealed vials with an inert gas overlay and store at -80°C. Even under these conditions, stability is limited, and solutions should ideally be used within a week.

Section 2: In-Depth Troubleshooting Guide

This section addresses common problems that arise from sample degradation and provides a logical workflow to diagnose and resolve them.

Problem 1: Inconsistent or No Biological Activity (e.g., failed PKC activation)

• Primary Suspect: The active (S)-sn-1,2-Dioctanoyl-3-benzylglycerol molecule has been degraded by oxidation or hydrolysis.

• Causality: Oxidative damage to the octanoyl chains or hydrolysis of the ester linkages alters the molecule's conformation, preventing it from effectively binding to and activating the C1 domain of PKC[2]. This results in diminished or abolished downstream signaling.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for loss of biological activity.

Problem 2: Unexpected Peaks in Analytical Data (HPLC, LC-MS)

• Primary Suspect: Presence of oxidation and/or hydrolysis byproducts.

• Causality: The peroxidation process creates a complex mixture of compounds, including hydroperoxides, aldehydes, and ketones[5][7]. These byproducts will have different retention times and mass-to-charge ratios compared to the parent compound, appearing as extraneous peaks in chromatographic analyses.

• Solution:

  • Establish a Baseline: Analyze a freshly opened and properly handled sample to establish a reference chromatogram and mass spectrum.

  • Compare: Compare the chromatogram of the suspect sample to the reference. The presence of new, earlier-eluting peaks (often more polar oxidation products) is a strong indicator of degradation.

  • Implement Preventative Protocols: Discard the degraded sample and strictly follow the handling and storage protocols outlined in Section 3 to prevent future oxidation.

Section 3: Protocols for Optimal Stability

Adherence to rigorous handling and preparation procedures is the most effective strategy for preventing oxidative degradation.

Protocol 1: Recommended Material Handling Workflow

This workflow details the process from initial receipt to the storage of unused material.

Caption: Standard workflow for handling oxygen-sensitive lipid compounds.

Protocol 2: Preparation of Stabilized Stock Solutions

While preparing solutions fresh is ideal, this protocol offers the best practice for creating a stock solution if necessary.

Core Principle: The choice of solvent and the potential inclusion of an antioxidant are critical for short-term stability.

Parameter	Recommendation	Rationale
Solvent Choice	Anhydrous DMSO or Ethanol	Minimizes hydrolysis of the ester bonds. Should be purchased in small-volume, sealed bottles.
Solvent Prep	Degas with Argon/Nitrogen	Removes dissolved oxygen, a key reactant in lipid peroxidation[8]. This can be done by bubbling the inert gas through the solvent for 15-20 minutes.
Antioxidant (Optional)	Butylated Hydroxytoluene (BHT)	BHT is a synthetic phenolic antioxidant that acts as a potent free-radical scavenger, terminating the peroxidation chain reaction[9][10].
Concentration	0.01 - 0.02% (w/v) BHT	This concentration is effective at inhibiting oxidation without typically interfering with most biological assays. A pilot test for interference is recommended.

Step-by-Step Methodology:

• Select an appropriate anhydrous solvent (e.g., DMSO).

• Degas the solvent by bubbling dry argon gas through it for 20 minutes in a flask sealed with a septum.

• If using an antioxidant, dissolve BHT into the degassed solvent to a final concentration of 0.01%.

• Following Protocol 1, weigh the required amount of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol into a clean vial.

• Using a gas-tight syringe, transfer the degassed solvent (with or without BHT) to the vial containing the lipid to achieve the desired concentration.

• Mix gently by vortexing until the oil is fully dissolved.

• Immediately aliquot the stock solution into single-use, amber glass vials.

• Purge the headspace of each aliquot vial with argon, seal tightly, and store at -80°C.

Protocol 3: Simple Analytical QC for Detecting Oxidation

A full suite of analytical tests can be complex, but a simple UV-Vis spectrophotometric measurement can provide a good indication of primary oxidation.

Method: Conjugated Diene Measurement

• Principle: The initial phase of lipid peroxidation rearranges the double bonds in unsaturated fatty acids (present as trace impurities) to form conjugated dienes, which exhibit a characteristic absorbance around 234 nm[11][12]. While the octanoyl chains are saturated, commercial preparations may contain trace unsaturated lipid impurities that act as sensitive reporters of oxidative conditions.

• Procedure:

  • Prepare a solution of the lipid sample in a UV-transparent solvent like isooctane or ethanol at a known concentration (e.g., 1 mg/mL).

  • Use the pure solvent as a blank to zero the spectrophotometer.

  • Scan the absorbance of the sample solution from 220 nm to 260 nm.

  • Interpretation: A distinct peak or a significant shoulder appearing around 232-234 nm is indicative of conjugated diene formation and, therefore, the onset of oxidation. A fresh, unoxidized sample should show minimal absorbance in this region.

Section 4: The Science of Degradation

Understanding the mechanism of degradation reinforces the importance of the preventative protocols. The primary pathway is lipid peroxidation.

Caption: Simplified pathway of lipid peroxidation and antioxidant intervention.

References

• Estevez, M., & Cava, R. (2013). A review of analytical methods measuring lipid oxidation status in foods: a challenging task. European Food Research and Technology, 236(2), 1-16.
• Abeyrathne, E. D. N. S., Nam, K., & Ahn, D. U. (2021). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Antioxidants, 10(10), 1587.
• Abeyrathne, E. D. N. S., Nam, K., & Ahn, D. U. (2021). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. PMC.
• Medina-Meza, I. G., & Grijalva-Verdugo, C. (2013).
• Estevez, M. (2013). A review of analytical methods measuring lipid oxidation status in foods: a challenging task. SpringerLink.
• Zhu, Z., et al. (2020). Inhibition of Lipid and Protein Oxidation in Whey-Protein-Stabilized Emulsions Using a Natural Antioxidant: Black Rice Anthocyanins. Journal of Agricultural and Food Chemistry.
• Li, J., et al. (2023). Synergistic Effects of Antioxidant Blends: A Comparative Study on Oxidative Stability of Lipids in Feed Matrices.
• Losada-Barreiro, S., & Bravo-Díaz, C. (2017). Polyphenolic Antioxidants in Lipid Emulsions: Partitioning Effects and Interfacial Phenomena. MDPI.
• Georgiou, C. A., et al. (2009).
• Creative Proteomics. (n.d.). Diacylglycerol: Structure, Functions, and Analytical Methods.
• Lighthouse Instruments. (n.d.).
• Sigma-Aldrich. (n.d.). 1,2-Dioctanoyl-sn-glycerol. Sigma-Aldrich.
• Liu, Y., et al. (2023). Characterization and Schematic Modeling of Oxidized Fat Use in Swine Feeding: Metabolic and Productive Consequences—A Review. MDPI.
• Echelon Biosciences. (n.d.). S-sn-1,2-Dioctanoyl-3-benzylglycerol. Echelon Biosciences Inc.
• BenchChem. (n.d.). A Comparative Analysis of Dioctanoylglycol and 1,2-Dioctanoyl-sn-glycerol for Researchers. BenchChem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Diacylglycerol: Structure, Functions, and Analytical Methods - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. mdpi.com [mdpi.com]
• 4. DSpace [dr.lib.iastate.edu]
• 5. dadun.unav.edu [dadun.unav.edu]
• 6. usbio.net [usbio.net]
• 7. semanticscholar.org [semanticscholar.org]
• 8. vertassets.blob.core.windows.net [vertassets.blob.core.windows.net]
• 9. Synergistic Effects of Antioxidant Blends: A Comparative Study on Oxidative Stability of Lipids in Feed Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of Natural Food Antioxidants against LDL and DNA Oxidative Changes - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming steric hindrance in 3-benzylglycerol modification reactions

Topic: Overcoming Steric Hindrance in 3-Benzylglycerol Functionalization

Status: Operational | Tier: Level 3 (Senior Scientist Support)

Welcome to the Advanced Synthesis Support Hub.

You are likely here because standard protocols (Fischer esterification, standard Williamson ether synthesis) have failed to functionalize the secondary hydroxyl (C2) of your 3-benzylglycerol (1-O-benzyl-sn-glycerol) scaffold.

The Root Cause: The benzyl ether at the C3 position is not just a protecting group; it acts as a conformational anchor . Through intramolecular H-bonding and rotational freedom, the benzyl ring often folds back toward the glycerol backbone, creating a "steric umbrella" that shields the C2 secondary alcohol. This guide addresses the kinetic barriers this creates.

Module 1: The C2 Acylation Bottleneck

Issue: “I am trying to esterify the C2 position, but I only get starting material or low yields after 48 hours.”

The secondary alcohol at C2 is inherently less reactive than C1. When C3 is benzylated, the transition state for nucleophilic attack becomes crowded. Standard DCC/DMAP protocols often fail because the rate of

-acylurea formation (a dead-end rearrangement) outcompetes the slow attack of the hindered alcohol.

Troubleshooting Protocol: The "Turbo-Steglich" Method

If standard Steglich (DCC/DMAP) fails, you must switch to a high-activity acyl-transfer catalyst system.

Step-by-Step Optimization:

• Switch Carbodiimides: Replace DCC with EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

  • Why? The urea byproduct is water-soluble, simplifying the difficult purification often associated with greasy benzyl-glycerol derivatives.

• The Catalyst Upgrade:

  • Standard: DMAP (4-Dimethylaminopyridine) at 10 mol%.

  • High-Steric Load: DMAP·HCl or PPY (4-Pyrrolidinopyridine).[1] PPY is approx. 10x more active than DMAP due to the greater electron-donating capability of the pyrrolidine ring [1].

• The Lewis Acid Alternative (The "Nuclear" Option):

  • If basic conditions fail, use Scandium(III) Triflate [Sc(OTf)₃] or Bismuth(III) Triflate [Bi(OTf)₃] .

  • Mechanism:[2][3][4][5] These act as "super-Lewis acids" that activate the anhydride or acid chloride without requiring a nucleophilic attack on the catalyst itself, bypassing the steric bulk issue common with N-acylpyridinium intermediates [2].

Data: Catalyst Performance on Hindered Secondary Alcohols

Catalyst System	Eq. Used	Reaction Time	Yield (C2-Ester)	Notes
DCC / DMAP	1.1 / 0.1	48 h	35-45%	Major -acylurea byproduct observed.
EDC / PPY	1.2 / 0.1	12 h	82%	PPY overcomes the steric barrier of the benzyl umbrella.
Sc(OTf)₃	0.05 (Cat.)	4 h	94%	Requires Acid Anhydride as acyl source (not free acid).
TMSOTf	0.02 (Cat.)	<1 h	98%	Extremely fast; requires strictly anhydrous conditions [3].

Module 2: Regioselective Alkylation

Issue: “I need to alkylate C2, but the reagents are attacking the primary alcohol (C1) or I’m getting mixtures.”

When 3-benzylglycerol is the starting material, you have a primary (C1) and secondary (C2) alcohol. To target C2, you must usually protect C1 first. However, if you are attempting direct C2 alkylation, you are fighting thermodynamics.

Workflow: The "Tin-Man" Protocol (Stannylene Acetal Directing)

To force reaction at the secondary position without protecting the primary, use organotin chemistry.

• Reagent: Dibutyltin oxide (

  ).

• Process: Reflux 3-benzylglycerol with

  in toluene with a Dean-Stark trap.

• Intermediate: This forms a five-membered stannylene acetal ring across C1 and C2.

• Activation: The oxygen at C2 (secondary) becomes more nucleophilic due to the specific geometry of the tin complex.

• Reaction: Add your electrophile (e.g., Benzyl bromide, Alkyl halide) and CsF (Cesium Fluoride).

  • Result: High regioselectivity for the C1 or C2 position depending on the solvent.

  • Solvent Switch: Reaction in Toluene favors C1 (Primary). Reaction in DME/CsF often shifts preference or allows kinetic control, though C1 dominance is hard to break without temporary protection [4].

Recommendation: For pure C2 functionalization, do not attempt direct alkylation. Use the Trityl-Protection Route :

• Trityl chloride / Pyridine

  Protects C1 (Primary) selectively due to bulk.

• Functionalize C2 (Secondary).

• Deprotect C1 (Mild acid).

Module 3: Visualizing the Decision Logic

The following diagram outlines the decision process for selecting the correct reagents based on the steric demand of your specific 3-benzylglycerol derivative.

Caption: Decision matrix for selecting reagents based on the target hydroxyl position and reaction type. Note the divergence to Lewis Acid catalysis for difficult acylations.

Module 4: Purification & Byproduct Management

Issue: “The reaction worked, but I cannot separate the product from the urea byproduct or unreacted benzyl alcohol.”

Sterically hindered reactions often require excess reagents, leading to purification nightmares.

Protocol: Urea Removal (The Oxalic Acid Wash) If you used DCC and have dicyclohexylurea (DCU) contamination:

• Cool the reaction mixture to -20°C to precipitate the bulk of DCU. Filter.

• Dissolve the crude oil in Ethyl Acetate .

• Add a saturated solution of Oxalic Acid in methanol dropwise.

  • Chemistry: Residual DCC/DCU forms a complex with oxalic acid that is insoluble in EtOAc.

• Filter the white precipitate. Wash the filtrate with saturated

  to remove excess acid.

Protocol: Flash Chromatography for Benzyl Ethers Benzyl glycerol derivatives are often "streak" on silica due to H-bonding.

• Mobile Phase: Do not use pure Hexane/EtOAc.

• Modifier: Add 1% Triethylamine to your column solvent system. This neutralizes the silica acidity, preventing the "drag" of the free hydroxyl groups and preventing acid-catalyzed migration of the benzyl group (acyl migration is a risk if C1 is esterified and C2 is free) [5].

Module 5: Mechanism of Failure (Why DMAP Fails)

Understanding the failure mode helps you avoid it. In the diagram below, note how the N-Acylurea trap is irreversible. When the C2 alcohol is blocked by the C3-Benzyl group, the reaction path diverts to this dead end.

Caption: Kinetic competition between ester formation and N-acylurea rearrangement. Steric hindrance at C2 slows Path A, allowing Path B to dominate.

References

• Hofle, G., Steglich, W., & Vorbruggen, H. (1978).[6] 4-Dialkylaminopyridines as Highly Active Acylation Catalysts.[1][7] Angewandte Chemie International Edition, 17(8), 569-583.[6]

• Orita, A., Tanahashi, C., Kakuda, A., & Otera, J. (2001).[8] Highly Powerful and Practical Acylation of Alcohols with Acid Anhydride Catalyzed by Bi(OTf)3.[8] The Journal of Organic Chemistry, 66(26), 8926-8934.[8]

• Procopiou, P. A., et al. (1998). An Extremely Powerful Acylation Reaction of Alcohols with Acid Anhydrides Catalyzed by Trimethylsilyl Trifluoromethanesulfonate.[7][9] The Journal of Organic Chemistry, 63(7), 2342-2347.

• David, S., & Hanessian, S. (1985). Regioselective manipulation of hydroxyl groups via organotin derivatives. Tetrahedron, 41(4), 643-663.

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons. (Refer to Chapter 2: Protection for the Hydroxyl Group).

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. mdpi.com [mdpi.com]
• 3. Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Steglich Esterification [organic-chemistry.org]
• 5. Leveraging Trifluoromethylated Benzyl Groups toward the Highly 1,2-Cis-Selective Glucosylation of Reactive Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. Highly Powerful and Practical Acylation of Alcohols with Acid Anhydride Catalyzed by Bi(OTf)3 [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol Derivatives

Welcome to the technical support center for the purification of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of these chiral lipid molecules. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the integrity and reproducibility of your experimental outcomes.

I. Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues that may arise during the purification of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol derivatives, offering probable causes and actionable solutions.

Issue 1: Poor or No Enantiomeric Resolution in Chiral HPLC

Symptom: Co-elution or partial separation of the (S) and (R) enantiomers, resulting in a resolution factor of less than 1.5.[1]

Probable Causes:

• Inappropriate Chiral Stationary Phase (CSP): The selectivity of the CSP is paramount for chiral separations. Polysaccharide-based columns, such as those with cellulose or amylose derivatives, are commonly used for glycerolipid separation.[2] However, the specific derivative and its coating or immobilization can significantly impact resolution.

• Suboptimal Mobile Phase Composition: The mobile phase composition, including the type of organic modifier and its concentration, directly influences the interaction between the enantiomers and the CSP. Trace amounts of water or other contaminants in the solvents can also affect separation.[3]

• Temperature Fluctuations: Temperature can have a complex effect on chiral recognition. While lower temperatures often enhance selectivity, higher temperatures can improve peak shape and efficiency.[1] In some cases, an increase in temperature can even invert the elution order.[1]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak broadening and poor resolution.

Solutions:

• CSP Screening: If resolution is poor, screen a variety of chiral columns with different stationary phases. Immobilized polysaccharide-based CSPs are often a good starting point due to their robustness and broad applicability.[4]

• Mobile Phase Optimization:

  • Systematically vary the ratio of the organic modifier (e.g., isopropanol, ethanol) in the mobile phase (e.g., hexane, heptane).

  • Consider the use of additives. For neutral molecules like the target compound, additives may not be beneficial and could worsen the separation.[3]

  • Ensure the use of high-purity, HPLC-grade solvents to minimize contaminants.[3]

• Temperature Control: Utilize a column oven to maintain a stable and optimized temperature. Experiment with a range of temperatures (e.g., 10°C to 40°C) to find the optimal condition for your specific separation.

• Reduce Sample Load: Decrease the concentration or injection volume of your sample to avoid overloading the column.

Issue 2: Presence of Regioisomeric Impurities (1,3- and 2,3-diacyl-sn-glycerols)

Symptom: Additional peaks are observed in the chromatogram, which are identified as regioisomers by mass spectrometry or other analytical techniques.

Probable Causes:

• Acyl Migration: During synthesis or workup, acyl migration can occur, leading to the formation of 1,3- and 2,3-diacyl-sn-glycerol isomers. This is often catalyzed by acidic or basic conditions.

• Incomplete Reaction or Side Reactions: The synthetic route may produce a mixture of regioisomers that are carried through to the purification step.

Solutions:

• Chromatographic Separation:

  • Normal-Phase HPLC: A silica gel column can be effective in separating regioisomers. A tandem column system, combining a silica gel column and a chiral stationary phase column, can resolve both regio- and enantiomeric isomers in a single run.[5]

  • Thin-Layer Chromatography (TLC): TLC plates impregnated with boric acid can be used to separate 1,2(2,3)- and 1,3-diacyl-sn-glycerols.[6]

• Reaction Optimization: Re-evaluate the synthetic conditions to minimize acyl migration. This may involve using milder reagents, controlling the reaction temperature, and ensuring a neutral pH during workup.

Issue 3: Low Recovery After Column Chromatography

Symptom: The amount of purified product obtained is significantly lower than expected.

Probable Causes:

• Irreversible Adsorption to the Stationary Phase: The compound may be strongly adsorbed to the silica gel or chiral stationary phase, especially if impurities are present that bind even more strongly.[4]

• Sample Precipitation: The sample may precipitate on the column if it is dissolved in a solvent that is much stronger than the mobile phase.[4]

• Degradation on the Column: The compound may be unstable on the stationary phase, particularly on silica gel which can be slightly acidic.

Solutions:

• Column Flushing: After the run, flush the column with a strong solvent (e.g., 100% ethanol or methanol for polysaccharide-based chiral columns) to elute any strongly retained compounds.[3] Always follow the manufacturer's guidelines for column washing.[3]

• Solvent Matching: Dissolve the sample in the mobile phase or a solvent with a similar or weaker elution strength to prevent on-column precipitation.[4]

• Use of Deactivated Silica: For normal-phase chromatography, consider using a deactivated silica gel to minimize potential degradation.

Issue 4: Difficulty with Crystallization

Symptom: The purified oil fails to crystallize, or forms a viscous, non-crystalline solid.

Probable Causes:

• Residual Impurities: Even small amounts of impurities can inhibit crystallization.

• Presence of a Racemic Mixture: A racemic mixture can have different crystallization properties than a pure enantiomer and may be more prone to forming an oil.

• Inappropriate Solvent System: The choice of solvent is critical for successful crystallization.

• Suboptimal Temperature: The temperature profile during cooling can significantly impact crystal formation.

Solutions:

• High Purity Requirement: Ensure the product is of the highest possible purity (>99%) before attempting crystallization. Additional chromatographic steps may be necessary.

• Solvent Screening: Screen a variety of solvents and solvent mixtures. For glycerol derivatives, solvents like acetone or mixtures containing alkanes and more polar solvents may be effective.[7]

• Controlled Cooling: Employ a slow and controlled cooling process to encourage the formation of well-ordered crystals. Seeding with a small crystal of the desired product can also be beneficial.[7]

• Consider Glycerol's Role: While glycerol is often used as a cryoprotectant and can stabilize protein structures, in small molecule crystallization it can sometimes act as an anti-nucleation agent by disrupting the solvent's hydrogen-bond network.[8] If glycerol is present from a previous step, its removal is crucial.

II. Frequently Asked Questions (FAQs)

Q1: What is the best initial approach for purifying a crude mixture of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol?

A1: A two-step chromatographic approach is generally recommended. First, use normal-phase column chromatography on silica gel to separate the desired 1,2-diacyl-sn-glycerol from byproducts and regioisomers like the 1,3-isomer.[9] Following this, employ chiral HPLC with a polysaccharide-based stationary phase to separate the (S) and (R) enantiomers.[10][11]

Q2: How can I confirm the purity and identity of my final product?

A2: A multi-technique approach is essential for comprehensive characterization:

• High-Performance Liquid Chromatography (HPLC): Use both chiral and achiral methods to determine enantiomeric and chemical purity.

• Mass Spectrometry (MS): Confirm the molecular weight and fragmentation pattern of the molecule.[12] Techniques like electrospray ionization (ESI) are commonly used.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure and the position of the acyl chains. Chiral shift reagents can also be used to assess enantiomeric purity.[14]

Q3: My chiral separation shows good resolution, but the peak shapes are poor (e.g., tailing). What can I do?

A3: Peak tailing is often caused by secondary interactions between your compound and the stationary phase, or by issues with the HPLC system itself.[1]

• Check for Column Contamination: Adsorbed material at the head of the column can cause peak distortion.[4] A thorough column wash with a strong solvent may resolve this.[4]

• Optimize Mobile Phase pH (if applicable): While your target compound is neutral, this is a critical parameter for acidic or basic analytes.[1]

• Inspect for System Dead Volume: Extra-column dead volume in the injector, detector, or tubing can lead to peak broadening.[1]

• Consider Sample Solvent Effects: Injecting a sample dissolved in a much stronger solvent than the mobile phase can cause peak distortion.[15]

Q4: Can I use gas chromatography (GC) for the analysis of these derivatives?

A4: While GC is a powerful tool for lipid analysis, it is generally more suited for volatile compounds or those that can be easily derivatized to become volatile, such as fatty acid methyl esters (FAMEs).[12][16] For intact diacylglycerol derivatives, especially those with a benzyl protecting group, HPLC is typically the preferred method due to their lower volatility.[2]

Q5: Are there any alternatives to chromatography for purification?

A5: While chromatography is the most powerful and widely used technique, crystallization can be a highly effective final purification step to achieve very high purity and to obtain a solid product.[7] However, it is often challenging and requires a highly pure starting material. Other techniques like solvent extraction are primarily used for initial cleanup rather than high-resolution purification.[16]

III. Experimental Protocols & Data

Protocol 1: Chiral HPLC Separation

This protocol provides a starting point for the enantiomeric separation of (S)- and (R)-sn-1,2-Dioctanoyl-3-benzylglycerol.

• Column: Chiralpak IA or a similar amylose-based immobilized chiral stationary phase (e.g., 250 mm x 4.6 mm ID, 5 µm particle size).

• Mobile Phase: A mixture of hexane and 2-propanol (isopropanol). A typical starting gradient is 99:1 (v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C (controlled by a column oven).

• Detection: UV at 257 nm (for the benzyl group).[11]

• Injection Volume: 10 µL of a 1 mg/mL solution in the mobile phase.

• Optimization: If resolution is insufficient, systematically decrease the percentage of 2-propanol in the mobile phase (e.g., to 0.5%).[9] Adjusting the temperature may also improve separation.[1]

Table 1: Troubleshooting Summary for Chiral HPLC

Symptom	Probable Cause	Recommended Action
No or Poor Resolution	Inappropriate CSP, suboptimal mobile phase	Screen different chiral columns, optimize solvent ratio and temperature.[1]
Peak Tailing	Secondary interactions, column contamination	Wash column with a strong solvent, check for system dead volume.[1][4]
Ghost Peaks	Contaminated mobile phase or sample solvent	Use high-purity solvents, filter samples.[1]
High Backpressure	Blocked inlet frit, sample precipitation	Reverse flush the column, filter samples, ensure sample is soluble in mobile phase.[4]

IV. Visualization of Purification Workflow

Diagram 1: Logical Workflow for Purification and Analysis

Caption: A typical workflow for the purification and subsequent analytical validation of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol.

V. References

• Laakso, P., & Christie, W. W. (1990). Chromatographic resolution of chiral diacylglycerol derivatives: potential in the stereospecific analysis of triacyl-sn-glycerols. Lipids, 25(6), 349-353. [Link]

• Yuan, C., et al. (2005). Direct separation of regio- and enantiomeric isomers of diacylglycerols by a tandem column high-performance liquid chromatography. Journal of Chromatography A, 1073(1-2), 179-185. [Link]

• Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. [Link]

• Iwasaki, Y. (2012). Chiral separation of glycerolipids by high-performance liquid chromatography. Journal of Lipid Nutrition, 21(1), 29-37. [Link]

• Lísa, M., et al. (2021). Enantiomeric Separation of Triacylglycerols Consisting of Three Different Fatty Acyls and Their Chiral Chromatographic Elution Behavior. Analytical Chemistry, 93(32), 11158-11166. [Link]

• Kovács, F., et al. (1998). High-performance liquid chromatography separation of glycerol derivatives on a chiral stationary phase. Journal of Chromatography A, 819(1-2), 175-179. [Link]

• Lísa, M., et al. (2021). Enantiomeric Separation of Triacylglycerols Consisting of Three Different Fatty Acyls and Their Chiral Chromatographic Elution Behavior. ACS Publications. [Link]

• McClements, D. J. (n.d.). Analysis of Lipids. University of Massachusetts Amherst. [Link]

• Di Mola, A., et al. (2024). An Effective Method for the Evaluation of the Enantiomeric Purity of 1,2-Diacyl-sn-glycero-3-phosphocholine-Based Lipids by NMR Analysis. Symmetry, 16(5), 589. [Link]

• Groll, H. P. A. (1941). U.S. Patent No. 2,233,606. Washington, DC: U.S. Patent and Trademark Office.

• Nikolova-Damyanova, B. (2021). Regio- and Stereospecific Analysis of Triacylglycerols—A Brief Overview of the Challenges and the Achievements. Molecules, 26(16), 4991. [Link]

• Raynie, D. (2020, May 20). Trouble with chiral separations. Chromatography Today. [Link]

• Gkritsiou, K., et al. (2014). Analytical Techniques for Single-Cell Biochemical Assays of Lipids. Analyst, 139(21), 5413-5425. [Link]

• Christie, W. W. (1987). The Chromatographic Resolution of Chiral Lipids. AOCS. [Link]

• Holčapek, M., et al. (2023). Recent Analytical Methodologies in Lipid Analysis. Molecules, 28(23), 7856. [Link]

• Yadav, S., & Yelane, A. (2018). Solvent-Free Benzylation of Glycerol by Benzyl Alcohol Using Heteropoly Acid Impregnated on K-10 Clay as Catalyst. Catalysts, 8(11), 534. [Link]

• Mitchell, E. L., et al. (2021). Controlled Polymerization Catalysis for the Synthesis of Degradable Amphiphilic Polycarbonates from CO2. Journal of the American Chemical Society, 143(31), 12214-12222. [Link]

• Martynow, J. (2014, September 17). How can I improve my chiral column resolution? ResearchGate. [Link]

• Jones, G. B., et al. (2012). U.S. Patent Application No. 14/111,941.

• McPherson, A. (1991). Use of glycerol, polyols and other protein structure stabilizing agents in protein crystallization. Journal of Crystal Growth, 110(1-2), 136-140. [Link]

• Waters Corporation. (2025). LC Purification Troubleshooting Guide. [Link]

• Hannessian, S., et al. (2018). Quantifying single-cell diacylglycerol signaling kinetics after uncaging. Biophysical Journal, 114(10), 2481-2493. [Link]

• Murphy, R. C., & Axelsen, P. H. (2011). Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry. Mass Spectrometry (Tokyo, Japan), 26(1), 85-93. [Link]

• Colotti, G. (2014, August 23). What is the role of glycerol in crystallization? ResearchGate. [Link]

• Ilisz, I., et al. (2016). Contemporary Analysis of Chiral Molecules. LCGC International, 29(10), 17-25. [Link]

• Rahman, M. S. A., et al. (2015). Progress, prospect and challenges in glycerol purification process: A review. Renewable and Sustainable Energy Reviews, 42, 1164-1173. [Link]

• Chen, J., et al. (2021). Challenges and solutions for the downstream purification of therapeutic proteins. Protein & Cell, 12(6), 416-430. [Link]

• Institute of Molecular and Translational Medicine. (n.d.). Improved syntheses of P2X7 ligands based on substituted benzyl amide of pyroglutamic acid motif labelled with iodine-123 or iodi. [Link]

• Takeda Pharmaceutical Company Limited. (2014). U.S. Patent Application No. 14/129,561.

• Erk, N. (2001). Derivative ratio spectra-zero crossing spectrophotometry and LC method applied to the quantitative determination of paracetamol, propyphenazone and caffeine in ternary mixtures. Die Pharmazie-An International Journal of Pharmaceutical Sciences, 56(2), 127-131. [Link]

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• 4. chiraltech.com [chiraltech.com]
• 5. Direct separation of regio- and enantiomeric isomers of diacylglycerols by a tandem column high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]
• 9. Chromatographic resolution of chiral diacylglycerol derivatives: potential in the stereospecific analysis of triacyl-sn-glycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

1H NMR Spectrum Analysis of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol: A Comparative Technical Guide

Executive Summary

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a critical synthetic intermediate in the production of sn-1,2-diacylglycerols (DAGs), which serve as potent activators of Protein Kinase C (PKC) and second messengers in cellular signaling. The benzyl group at the sn-3 position acts as a robust protecting group, preventing acyl migration—a notorious issue in DAG synthesis—while allowing for specific phosphorylation or glycosylation in subsequent steps.

This guide provides a definitive 1H NMR structural analysis of this molecule. Unlike standard data sheets, this document focuses on comparative diagnostics : distinguishing the target sn-1,2 regioisomer from the thermodynamically stable sn-1,3 byproduct and validating the integrity of the benzyl protection.

Part 1: Structural Context & Logic

To interpret the NMR spectrum accurately, one must visualize the magnetic environment of the glycerol backbone. The molecule consists of three distinct domains:

• The Chiral Glycerol Backbone: The core scaffold where stereochemistry (S) and regiochemistry (1,2-acylation) are defined.

• The Octanoyl Chains (C8:0): Medium-chain fatty acids providing lipophilicity.

• The Benzyl Ether: An aromatic shield protecting the sn-3 hydroxyl.

Structural Diagram & Numbering

The following diagram defines the atom numbering used in the spectral assignment.

Figure 1: Structural segmentation of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol highlighting the three magnetic domains.

Part 2: 1H NMR Spectral Assignment (Standard)

Solvent: CDCl₃ (Chloroform-d) Frequency: 400 MHz or higher Reference: TMS (0.00 ppm) or Residual CHCl₃ (7.26 ppm)

The spectrum is characterized by the desymmetrization of the glycerol backbone due to the 1,2-substitution pattern.

Detailed Peak Assignment Table

Position	Proton Type	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling (J, Hz)	Mechanistic Insight
Aromatic	Ph-H	7.25 – 7.38	Multiplet (m)	5H	-	Characteristic of the benzyl protecting group.
sn-2	-CH(O R)-	5.20 – 5.28	Quintet/Multiplet	1H	~5.0	Diagnostic Peak. Downfield shift confirms esterification at C2. If this moves to ~4.0, acyl migration has occurred.
Benzylic	Ph-CH ₂-O-	4.50 – 4.58	Singlet (s) or AB q	2H	-	Diagnostic for benzyl ether. Often appears as a singlet but can split into an AB quartet due to the chiral center at C2.
sn-1	-CH ₂-O-CO-	4.15 – 4.35	dd (Doublet of doublets)	2H	11.9, 3.8	Diastereotopic protons due to C2 chirality. Distinct from sn-3.[1]
sn-3	-CH ₂-O-Bn	3.55 – 3.65	Doublet (d)	2H	~5.2	Upfield relative to sn-1/sn-2 due to ether linkage (vs. ester).
α-CH₂	-CO-CH ₂-	2.28 – 2.33	Triplet (t)	4H	7.5	Alpha-methylene protons of the octanoyl chains.
β-CH₂	-CO-CH₂-CH ₂-	1.58 – 1.65	Multiplet (m)	4H	-	Beta-methylene protons.
Bulk CH₂	-(CH ₂)₄-	1.20 – 1.35	Broad Singlet	16H	-	Overlapping methylene envelope.
Terminal	-CH ₃	0.85 – 0.90	Triplet (t)	6H	6.8	Terminal methyl groups of the octanoyl chains.

Critical Note on Stereochemistry: Standard 1H NMR in achiral solvents (CDCl₃) cannot distinguish between the (S) and (R) enantiomers. To verify the (S)-configuration, you must use Chiral HPLC or Chiral Shift Reagents (e.g., Eu(hfc)₃). This guide assumes the starting material (e.g., sn-1,2-isopropylidene-glycerol) was enantiopure.

Part 3: Comparative Performance Analysis

The value of this guide lies in distinguishing the target product from its most common impurities: the 1,3-isomer (regio-impurity) and the deprotected DAG (reaction intermediate).

Comparison 1: Target (1,2-Isomer) vs. Acyl Migration Byproduct (1,3-Isomer)

Acyl migration is the primary failure mode in DAG synthesis. The octanoyl group at sn-2 can migrate to the sn-3 position if the benzyl group is cleaved or if the starting material was impure.

Feature	Target: 1,2-Dioctanoyl-3-benzyl	Impurity: 1,3-Dioctanoyl-2-benzyl	Why? (Causality)
Symmetry	Asymmetric	Symmetric	1,3-isomer has a plane of symmetry at C2.
sn-2 Proton	~5.25 ppm (Downfield)	~3.8 - 4.0 ppm (Upfield)	In the 1,2-isomer, H-2 is on an ester carbon. In the 1,3-isomer, H-2 is on an ether carbon (benzyl ether).
sn-1/3 Protons	Distinct (4.2 ppm & 3.6 ppm)	Equivalent (~4.2 ppm)	1,3-isomer renders C1 and C3 magnetically equivalent.

Comparison 2: Benzyl Protected vs. Deprotected (Free OH)

If you are performing hydrogenolysis (H₂/Pd-C) to generate the final DAG, you must monitor the disappearance of the benzyl signals.

Feature	Protected (Starting Material)	Deprotected (Final DAG)	Observation
Aromatic Region	5H Multiplet (7.3 ppm)	Absent	Complete disappearance indicates successful deprotection.
Benzylic CH₂	Singlet (4.5 ppm)	Absent	Disappearance confirms cleavage of the ether.
sn-3 Protons	~3.6 ppm (Ether shift)	~3.7 - 3.8 ppm (Alcohol shift)	Slight downfield shift and broadening due to H-bonding of the free -OH.

Analytical Workflow Diagram

The following Graphviz diagram visualizes the logic flow for validating the product using NMR.

Figure 2: Decision tree for interpreting NMR data to validate regiochemistry and protection status.

Part 4: Experimental Protocol

Sample Preparation

• Mass: Weigh 10–15 mg of the oil/waxy solid.

• Solvent: Add 600 µL of CDCl₃ (99.8% D) containing 0.03% TMS.

• Vessel: Transfer to a clean, dry 5mm NMR tube.

• Homogenization: Invert carefully. If the solution is cloudy, filter through a small plug of glass wool (cloudiness often indicates inorganic salts from the workup).

Acquisition Parameters (Standard 400 MHz)

• Pulse Sequence: zg30 (Standard proton with 30° flip angle).

• Scans (NS): 16 (Sufficient for >10 mg sample).

• Relaxation Delay (D1): 1.0 – 2.0 seconds.

• Spectral Width: 0 – 10 ppm.

Processing

• Phasing: Apply automatic phasing, then manual correction to ensure flat baseline around the aromatic region.

• Integration: Normalize the terminal methyl triplet (0.88 ppm) to 6.00. This provides an internal standard to verify the integration of the aromatic protons (should be 5.00) and the glycerol backbone.[2]

References

• Kodali, D. R., et al. (1990). "Synthesis and Polymorphism of 1,2-Dipalmitoyl-3-acyl-sn-glycerols." Journal of the American Oil Chemists' Society. Link

  • Context: Establishes foundational NMR shifts for chiral glycerol deriv

• Avanti Polar Lipids. "Lipid Analysis and NMR Characterization." Technical Data Sheets. Link

  • Context: Industry standard reference for lipid chemical shifts and purity standards.

• Gunstone, F. D. (1994). "High Resolution NMR of Fatty Acids and Esters." The Lipid Handbook. Link

  • Context: Authoritative text on coupling constants and shifts in lipid chains.

• SDBS. "Spectral Database for Organic Compounds."[3] National Institute of Advanced Industrial Science and Technology (AIST). Link

  • Context: Verification of benzyl and glycerol fragment shifts.

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. Characterization and Quantification of Diacylglycerol Species in Biological Extracts after One-step Derivatization: A Shotgun Lipidomics Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

HPLC Methods for Determining Purity of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol: A Comparative Technical Guide

Executive Summary

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a critical synthetic intermediate in the production of defined phospholipids and protein kinase C (PKC) activators.[1] Unlike standard lipids, the presence of the benzyl protecting group at the sn-3 position confers a distinct UV chromophore, fundamentally altering the analytical strategy compared to non-chromophoric diacylglycerols (DAGs).

This guide objectively compares three primary HPLC methodologies for purity determination. While Reverse-Phase HPLC (RP-HPLC) with UV detection is established as the workhorse for chemical purity (hydrolysis and synthesis byproducts), it often fails to resolve enantiomers or subtle regioisomers.[1] Consequently, we advocate for a hybrid approach : utilizing RP-HPLC for routine process monitoring and Normal-Phase Chiral HPLC for critical quality attribute (CQA) release testing regarding stereochemistry.[1]

Chemical Context & Critical Quality Attributes (CQAs)

The structural integrity of this molecule relies on three factors:

• Acyl Chain Integrity: Prevention of hydrolysis to mono-octanoyl derivatives.

• Regio-Stability: Ensuring the octanoyl groups remain at sn-1 and sn-2 without migrating to the sn-3 position (if benzyl deprotection occurs) or if the starting material was impure.[1]

• Stereochemistry: The (S)-configuration at C2 is essential for biological activity in downstream phospholipid mimetics.

Impurity Profile & Detection Strategy

Impurity Type	Origin	Detection Challenge	Recommended Method
(R)-Enantiomer	Impure starting material (Solketal) or racemization	Identical hydrophobicity; invisible to RP-HPLC.[1]	Method C (Chiral)
1,3-Dioctanoyl isomer	Acyl migration (during synthesis)	Very similar hydrophobicity to 1,2-isomer.[1]	Method B (NP-HPLC)
Mono-octanoyl derivatives	Incomplete coupling or Hydrolysis	Significantly more polar.[1]	Method A (RP-HPLC)
Benzyl Alcohol	Degradation of protecting group	Strong UV chromophore; elutes early.[1]	Method A (RP-HPLC)
Octanoic Acid	Hydrolysis	Weak UV (210 nm); acidic.[1]	Method A (Low UV)

Method Comparison & Protocols

Method A: RP-HPLC with UV Detection (The "Workhorse")

Best for: Routine chemical purity, monitoring hydrolysis, and quantifying benzyl alcohol.

This method leverages the benzyl chromophore (UV 254 nm) for high-sensitivity detection, avoiding the need for refractive index (RI) or ELSD which are common in lipid analysis but less sensitive.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus C18), 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

• Gradient: 50% B to 100% B over 15 mins; Hold 100% B for 5 mins.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (Benzyl) and 210 nm (Octanoyl carbonyls).

• Temperature: 40°C.

Performance Data:

Parameter	Value	Note
Resolution (Mono vs Di)	> 10.0	Excellent separation of hydrolysis products.
LOD (Benzyl Alcohol)	0.05 µg/mL	Highly sensitive due to aromatic ring.
Run Time	20 min	Efficient for high-throughput.[1]

| Limitation | Enantiomers co-elute. Regioisomers (1,2 vs 1,3) often show partial overlap. |

Method B: Normal Phase HPLC (NP-HPLC)

Best for: Regioisomer separation (1,2-DAG vs 1,3-DAG).[1]

Historically, normal phase chromatography on silica is the gold standard for separating lipid regioisomers. The 1,3-isomer is generally less polar than the 1,2-isomer due to the accessibility of the hydroxyl/benzyl groups.

• Column: Silica (e.g., Phenomenex Luna Silica), 4.6 x 250 mm, 5 µm.

• Mobile Phase: Hexane / Isopropanol (99:1 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV 254 nm.

• Mechanism: Adsorption chromatography based on polar headgroup accessibility.

Performance Data:

Parameter	Value	Note

| Selectivity (

) 1,2 vs 1,3 | 1.2 - 1.4 | Baseline separation achievable.[1] | | Solubility | Excellent | Sample dissolves instantly in mobile phase. | | Limitation | Long equilibration times; sensitive to moisture traces in Hexane. |

Method C: Chiral HPLC (The "Gold Standard" for Stereochemistry)

Best for: Determining Enantiomeric Excess (%ee).

Standard RP-HPLC cannot distinguish the (S) and (R) enantiomers. A polysaccharide-based chiral stationary phase (CSP) is required.[1][2] The Amylose tris(3,5-dimethylphenylcarbamate) selector (e.g., Chiralpak IA/AD) is superior for benzyl-protected glycerol derivatives due to

- interactions with the benzyl group.[1]

• Column: Chiralpak IA or AD-H, 4.6 x 250 mm, 5 µm.

• Mobile Phase: Hexane / Ethanol (98:2 v/v) [Isocratic].

• Flow Rate: 0.8 mL/min.[3]

• Temperature: 25°C.

• Detection: UV 254 nm.

Protocol Step-by-Step:

• Equilibration: Flush column with Mobile Phase for 60 mins until baseline stabilizes.

• Sample Prep: Dissolve 1 mg of sample in 1 mL of Hexane/EtOH (mobile phase).

• Injection: 10 µL.

• Elution Order: Typically, the (R)-isomer elutes before the (S)-isomer on Amylose columns (verify with racemic standard).

Performance Data:

Parameter	Value	Note
Resolution (Rs)	> 2.5	Baseline separation of enantiomers.
Tailing Factor	< 1.2	Symmetrical peaks due to specific interaction.

| Run Time | 15-25 min | Isocratic elution.[1] |

Analytical Decision Matrix & Workflow

The following diagram illustrates the logical flow for selecting the appropriate method based on the specific analytical requirement (Chemical Purity vs. Stereochemical Purity).

Caption: Analytical workflow selecting Method A for general impurities, Method B for positional isomers, and Method C for enantiomeric purity.

Impurity Formation Pathways[1][4]

Understanding why these methods are needed requires visualizing the degradation and migration pathways.

Caption: Degradation pathways leading to key impurities detectable by the proposed HPLC methods.

References

• Takagi, T., & Itabashi, Y. (1987). Rapid separations of diacyl- and dialkylglycerol enantiomers by high performance liquid chromatography on a chiral stationary phase. Lipids.[4] Link

• Reddy, I. K., et al. (2018).[5] A Validated Chiral HPLC Method For Enantiomeric Separation of Glycidyl Butyrate on Cellulose Based Stationary Phase. IOSR Journal of Pharmacy and Biological Sciences. Link

• BenchChem Application Note. (2025). High-Performance Liquid Chromatography for the Separation of Diacylglycerol Isomers.[3][6]Link

• Organic Chemistry Portal. Benzyl Ethers - Protecting Groups.[1] (General reference for benzyl stability and UV characteristics). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. aocs.org [aocs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. iosrjournals.org [iosrjournals.org]
• 6. researchgate.net [researchgate.net]

Technical Comparison: Synthetic Benzyl-Capped DAG Analogues vs. Endogenous Diacylglycerols

Topic: Comparing (S)-sn-1,2-Dioctanoyl-3-benzylglycerol with Natural Diacylglycerols Content Type: Publish Comparison Guide

Executive Summary

This guide provides a rigorous technical comparison between (S)-sn-1,2-Dioctanoyl-3-benzylglycerol (Benzyl-DAG) and Natural Diacylglycerols (Natural DAGs).

For researchers investigating lipid signaling, the distinction is critical: Natural DAGs are the endogenous activators of Protein Kinase C (PKC), while Benzyl-DAG serves as a metabolically stable, non-activating negative control . This guide details the structural activity relationships (SAR), physicochemical properties, and experimental protocols required to use these molecules to validate PKC-dependent pathways.

Structural & Physicochemical Analysis

The fundamental difference lies in the sn-3 position of the glycerol backbone. This single modification dictates the molecule's biological activity and metabolic fate.

Feature	(S)-sn-1,2-Dioctanoyl-3-benzylglycerol	Natural Diacylglycerols (e.g., 1,2-Dioleoyl-sn-glycerol)
Backbone Structure	Glycerol with Benzyl ether at sn-3	Glycerol with free Hydroxyl (-OH) at sn-3
Acyl Chain Length	Short (C8:0, Octanoyl)	Long (C16-C20, e.g., Arachidonic, Oleic)
Physiological Role	Synthetic Negative Control / Inert Probe	Endogenous Second Messenger
Cell Permeability	High (due to C8 chains)	Low (requires liposomes/microinjection)
PKC Activation	Inactive (Cannot bind C1 domain)	Active (High affinity for C1 domain)
Metabolic Stability	High (Resistant to DGK)	Low (Rapidly converted to PA by DGK)

The Mechanistic Divergence

• Natural DAGs: The free hydroxyl group at the sn-3 position is structurally essential. It forms critical hydrogen bonds with the hydrophilic cleft of the PKC C1 domain (specifically residues Tyr238, Thr242, and Leu251 in PKC

  ).

• Benzyl-DAG: The bulky benzyl group at sn-3 sterically hinders entry into the C1 domain cleft and lacks the hydrogen-bond donating capability. Consequently, it fails to recruit or activate PKC , making it an ideal tool to rule out non-specific lipid effects (e.g., membrane fluidity changes) when using active analogues like 1,2-Dioctanoyl-sn-glycerol (DOG).

Biological Performance & Signaling Logic

PKC Activation & Metabolic Fate

The following diagram illustrates the divergent pathways of Natural DAGs versus the Benzyl-DAG analogue.

Figure 1: Mechanistic divergence between Natural DAG and Benzyl-DAG. Natural DAG binds PKC and is metabolized by DGK. Benzyl-DAG is inert to both, serving as a specificity control.

Experimental Data: Specificity Validation

In comparative assays, Benzyl-DAG demonstrates a lack of biological activity compared to active DAGs (like DOG or OAG).

Assay Type	Natural DAG / Active Mimic (DOG)	(S)-sn-1,2-Dioctanoyl-3-benzylglycerol	Interpretation
PKC Translocation	Rapid translocation (Cytosol Membrane)	No Translocation	Confirms C1 domain requirement.
Substrate Phosphorylation	Increased p-ERK / p-MARCKS	Baseline levels	Confirms lack of kinase activation.
DGK Assay	Rapid conversion to Phosphatidic Acid	No conversion	Confirms metabolic stability.

Experimental Protocols

To validate PKC-dependent effects, researchers should use Benzyl-DAG alongside an active analogue (like 1,2-Dioctanoyl-sn-glycerol, DOG).

Protocol A: Preparation of Lipid Stocks

• Natural DAGs: Dissolve in DMSO or Ethanol.[1] Due to long chains, sonication into micelles or liposomes is often required for cellular uptake.

• Benzyl-DAG:

  • Solvent: Dissolve 5 mg of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol in 100

    L of high-grade DMSO (Stock: 50 mg/mL).

  • Storage: Aliquot into glass vials (avoid plastic) and store at -20°C under argon gas to prevent oxidation.

  • Working Solution: Dilute 1:1000 in culture media immediately before use.

Protocol B: The "Active vs. Control" Validation Assay

This protocol distinguishes specific PKC activation from non-specific lipid effects.

• Cell Culture: Seed HeLa or CHO cells to 70% confluence on glass coverslips.

• Starvation: Serum-starve cells for 4 hours to reduce basal PKC activity.

• Treatment Groups:

  • Group 1 (Vehicle): 0.1% DMSO.

  • Group 2 (Active): 10

    M 1,2-Dioctanoyl-sn-glycerol (DOG).

  • Group 3 (Negative Control): 10

    M (S)-sn-1,2-Dioctanoyl-3-benzylglycerol.

• Incubation: Incubate for 15 minutes at 37°C.

• Readout (Immunofluorescence):

  • Fix cells with 4% paraformaldehyde.

  • Stain for PKC

    or PKC .

  • Expected Result: Group 2 shows membrane accumulation. Group 3 remains cytosolic (identical to Group 1).

References

• Structural Basis of PKC Activation: Colón-González, F., & Kazanietz, M. G. (2006). C1 domains exposed: from diacylglycerol sensing to disease intervention. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids.

• Diacylglycerol Analogues in Research: Goñi, F. M., & Alonso, A. (1999). Structure and functional properties of diacylglycerols in membranes. Progress in Lipid Research.

• Use of Short-Chain DAGs (DOG): Lapetina, E. G., et al. (1985). 1,2-Dioctanoyl-sn-glycerol is a potent activator of protein kinase C in platelets. Journal of Biological Chemistry.

• DAG Kinase Specificity: Sakane, F., et al. (2007). Diacylglycerol kinases: why so many of them?. Biochimica et Biophysica Acta.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Validation Guide: (S)-sn-1,2-Dioctanoyl-3-benzylglycerol via 13C NMR

Part 1: Strategic Overview

Objective: To validate the structural identity and regio-purity of (S)-sn-1,2-dioctanoyl-3-benzylglycerol using Carbon-13 Nuclear Magnetic Resonance (13C NMR).

The Challenge: Regioisomerism in Glycerolipids

In the synthesis of structured lipids and drug delivery systems (e.g., lipid nanoparticles), the precise positioning of acyl chains on the glycerol backbone is critical. The primary quality risk for (S)-sn-1,2-dioctanoyl-3-benzylglycerol is not just chemical purity, but regio-purity .

• The Target (1,2-isomer): Asymmetric. Essential for specific enzymatic recognition and downstream synthesis of chiral phospholipids.

• The Impurity (1,3-isomer): Symmetric.[1] Thermodynamically more stable. Acyl migration (1,2

  1,[2][3]3) occurs rapidly under acidic/basic conditions or high heat.

Why 13C NMR? While Proton NMR (

H NMR) is faster, the glycerol backbone signals (3.5–5.5 ppm) often suffer from severe overlap, making it difficult to quantify <5% regio-isomeric impurities. 13C NMR provides a superior, non-overlapping resolution of the glycerol backbone and carbonyl carbons, offering a definitive "fingerprint" for the 1,2-substitution pattern.

Part 2: Experimental Protocol

Standardized workflow to ensure reproducibility and minimize acyl migration during analysis.

Sample Preparation

• Solvent: Chloroform-d (

  ) is the industry standard for lipids due to excellent solubility and a consistent reference peak (77.16 ppm).

• Concentration: High concentration is required for 13C sensitivity. Dissolve 50–100 mg of product in 0.6 mL of

  .

• Additives: If the sample is acidic, add a trace of neutralized molecular sieves to the tube to prevent acyl migration during the long acquisition time.

Acquisition Parameters (Bruker/Varian 400 MHz+)

• Pulse Sequence: Proton-decoupled 13C (typically zgpg30 or equivalent).

• Scans: Minimum 1024 scans (due to lower sensitivity of 13C).

• Relaxation Delay (D1): Set to

  2.0 seconds to ensure quantitative integration of carbonyls.

• Temperature: 298 K (25°C). Avoid elevated temperatures to minimize isomerization.

Part 3: Structural Validation Data

The following table details the expected chemical shifts.[4][5] The "Diagnostic Power" column explains why a specific signal validates the structure.

Table 1: 13C NMR Assignment for (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

Carbon Position	Chemical Shift ( , ppm)	Multiplicity	Diagnostic Power
Carbonyls (C=O)	173.2, 172.8	Singlets	High. The presence of two distinct peaks confirms Asymmetry (1,2-substitution). A symmetric 1,3-isomer would show only one peak (or two very close peaks if chains differ).
Aromatic (Ipso)	138.1	Singlet	Confirms presence of Benzyl group.
Aromatic (Others)	127.5 – 128.5	Multiple	Characteristic aromatic ring pattern.
Benzylic	73.4	Singlet	Confirms Benzyl ether linkage (distinct from free alcohol).
Glycerol C2	70.1	Singlet	Critical. Shifted downfield due to esterification. (Free OH would be ~68-69, but pattern matters).
Glycerol C3	68.5	Singlet	Critical. Distinct from C1. Confirms ether linkage (upfield from esterified C1).
Glycerol C1	62.4	Singlet	Critical. Typical shift for primary carbon with ester.
Acyl Chain ( )	34.1, 34.3	Singlets	-carbons to carbonyls. Often resolve into two peaks in 1,2-isomers.
Acyl Chain (End)	14.1	Singlet	Terminal methyls.

> Note: Chemical shifts may vary by

0.5 ppm depending on concentration and temperature. Values are referenced to center triplet at 77.16 ppm.[6]

Part 4: Comparative Analysis (The Decision Matrix)

This section guides the researcher in distinguishing the target product from common deviations.

Comparison: Target (1,2-Isomer) vs. Impurity (1,3-Isomer)

Feature	Target: 1,2-Dioctanoyl-3-benzyl-sn-glycerol	Impurity: 1,3-Dioctanoyl-2-benzyl-glycerol
Symmetry	Asymmetric	Symmetric
Glycerol Signals	Three distinct peaks (C1, C2, C3 are all different).[7]	Two peaks (C1 and C3 are equivalent; C2 is unique).
Carbonyl Signals	Two distinct peaks ( ppm).	One peak (or indistinguishable overlap).
Conclusion	PASS	FAIL (Indicates migration or wrong synthesis).

Limitation Note: Enantiomeric Purity

Standard 13C NMR is achiral . It validates the connectivity (1,2-substitution) and the identity (benzyl/octanoyl groups). It cannot distinguish between the (S) and (R) enantiomers.

• To validate (S)-configuration: You must use Chiral HPLC or measure Specific Rotation (

  ) and compare with literature values.

Part 5: Visualization & Logic

Diagram 1: Validation Workflow

A step-by-step guide from crude product to final structural confirmation.

Caption: Operational workflow for 13C NMR validation, highlighting the critical decision point based on signal multiplicity.

Diagram 2: Regioisomer Logic Tree

How to interpret the specific signals to rule out the 1,3-isomer.

Caption: Logic tree for distinguishing 1,2-DAGs from 1,3-DAGs using Carbonyl and Backbone symmetry markers.

References

• Gunstone, F. D. (1994). The 13C NMR Spectra of Lipids. In High Resolution NMR of Lipids. This text serves as the foundational authority for lipid chemical shifts.

• Vlahov, G. (1999). Application of NMR to the study of olive oils. Progress in Nuclear Magnetic Resonance Spectroscopy, 35(4), 341-357. (Source for 1,2 vs 1,3-DAG carbonyl shift distinction). Link

• SDBS Database. Spectral Database for Organic Compounds, AIST. (General reference for Benzyl ether and Octanoyl shifts). Link

• Knothe, G. (2001). Analytical methods used in the production and fuel quality assessment of biodiesel. Transactions of the ASAE. (Provides detailed assignments for ester carbonyls and glycerol backbones). Link

Sources

• 1. 1H-NMR Karplus Analysis of Molecular Conformations of Glycerol under Different Solvent Conditions: A Consistent Rotational Isomerism in the Backbone Governed by Glycerol/Water Interactions [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Acyl migration in 1,2-dipalmitoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. compoundchem.com [compoundchem.com]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]

Comparative Stability Guide: Benzyl vs. Acetyl Protected Glycerols

Executive Summary

In glycerol chemistry, the choice between Benzyl (Bn) and Acetyl (Ac) protection is not merely a matter of deprotection preference; it is a structural stability decision dictated by the phenomenon of acyl migration .

• Benzyl Ethers (Bn): Provide robust, "lock-down" stability.[1] They are chemically inert to base, nucleophiles, and hydrides. Crucially, they do not migrate , preserving regiochemistry at the sn-1 vs. sn-2 positions.

• Acetyl Esters (Ac): Offer transient, orthogonal protection. They are cost-effective and easy to remove but suffer from 1,2

  1,3 acyl migration under acidic or basic conditions, leading to racemization and regioisomer mixtures.

This guide details the mechanistic differences, stability profiles, and experimental protocols to validate these behaviors in a drug development context.

Mechanistic Foundation: Ether vs. Ester Electronics

The divergence in stability stems from the fundamental electronic character of the protecting group linkage.

• The Benzyl Ether (

  ): The oxygen lone pairs are stabilized by the aromatic ring but the bond itself lacks a leaving group character under basic conditions. The bond is strong ( 85 kcal/mol) and requires specific activation (hydrogenolysis or strong Lewis acids) to cleave.

• The Acetyl Ester (

  ): The carbonyl carbon is electrophilic ($ \delta+ $). This makes the group susceptible to attack by nucleophiles (bases, Grignards) and susceptible to neighboring group participation (NGP) by adjacent hydroxyls, driving migration.

Visualization: Orthogonality & Reactivity Map

Figure 1: Orthogonality map showing the inverse stability profiles of Benzyl vs. Acetyl groups.

The "Migration" Problem in Glycerol Chemistry

The most critical instability in acetylated glycerols is Acyl Migration . Unlike benzyl groups, acetyl groups on partial glycerides (e.g., 1,2-diacetyl-sn-glycerol) will migrate to the thermodynamically more stable 1,3-position.

Mechanism: The adjacent free hydroxyl group attacks the ester carbonyl (Neighboring Group Participation), forming a five-membered cyclic orthoester intermediate. This collapses to move the acetyl group to the primary alcohol.

Implication: If you synthesize a chiral sn-1,2-diacetyl glycerol, it will racemize/isomerize to the achiral 1,3-isomer in the presence of trace acid or base. Benzyl groups do not undergo this mechanism. [2]

Visualization: Acyl Migration Pathway

Figure 2: The thermodynamic trap of acyl migration. Acetyl groups migrate to the primary positions; Benzyl groups remain fixed.

Comparative Stability Matrix

The following table summarizes experimental survival rates under standard synthetic conditions.

Stress Condition	Reagent Example	Benzyl (Bn) Stability	Acetyl (Ac) Stability	Notes
Aqueous Base	1M NaOH, RT	Excellent	Poor (Hydrolysis)	Bn survives saponification conditions.
Alkoxides	NaOMe / MeOH	Excellent	Poor (Transesterification)	Ac groups will exchange with solvent.
Mineral Acid	1M HCl, reflux	Good	Moderate	Ac migrates (1,2 1,3) rapidly in acid.
Lewis Acid	or	Poor (Cleavage)	Good	Lewis acids are used to deprotect Bn.
Reduction		Excellent	Poor (Reduces to alcohol)	Bn is stable to hydride reduction.
Hydrogenation	, Pd/C	Poor (Cleavage)	Excellent	The primary method to remove Bn.
Oxidation	Jones Reagent	Good	Good	Both generally survive oxidative conditions.

Experimental Protocols

To validate these claims in your specific workflow, use the following "Stress Test" protocols. These are designed to be self-validating comparisons.

Protocol A: The Base Stability Challenge

Objective: Demonstrate the orthogonality of Bn vs. Ac in basic media.

Materials:

• Substrate A: 1,3-Di-O-acetyl-glycerol (commercially available or synthesized).

• Substrate B: 1,3-Di-O-benzyl-glycerol.[3]

• Reagent: 0.1M NaOH in MeOH/H2O (1:1).

Workflow:

• Dissolve 50 mg of Substrate A and Substrate B in separate vials containing 2 mL of solvent.

• Add 0.5 mL of 0.1M NaOH solution.

• Stir at Room Temperature (RT) for 30 minutes.

• Analysis: Spot on TLC (Silica gel).

  • Mobile Phase: Hexane:EtOAc (3:1).

  • Visualization: PMA stain or UV (for Benzyl).

Expected Result:

Protocol B: The Migration Trap (Acid Catalyzed)

Objective: Observe the regio-instability of Acetyl groups.

Materials:

• Substrate: 1,2-O-isopropylidene-3-O-acetyl-sn-glycerol (Solketal acetate).

• Reagent: 80% Acetic Acid (aq).

Workflow:

• Dissolve Solketal acetate in 80% Acetic Acid.

• Heat to 60°C for 1 hour (Removal of acetonide).

• Critical Step: Neutralize carefully with

  and extract with DCM.

• Analysis:

  -NMR in .

Expected Result:

• Instead of pure 3-O-acetyl-sn-glycerol (1-monoacetin), you will observe a mixture of 1-monoacetin and 2-monoacetin (

  90:10 ratio) due to migration during the acidic deprotection and workup.

• Comparative Note: If 1,2-O-isopropylidene-3-O-benzyl-sn-glycerol is subjected to the same conditions, only 3-O-benzyl-sn-glycerol is recovered.

Decision Framework

Use this logic to select the correct group for your glycerol scaffold:

• Are you establishing a chiral center at C2?

  • YES: Use Benzyl .[2][4][5][6] It prevents migration and racemization.

  • NO: Acetyl is acceptable if the product is symmetric (1,3-diglyceride).

• Does your synthesis require strong bases (e.g., alkylation steps)?

  • YES: Use Benzyl .[5][6] Acetyls will hydrolyze or transesterify.

• Does your final molecule contain alkenes/alkynes that must be preserved?

  • YES: Use Acetyl .[4] Benzyl removal (

    ) will reduce unsaturation.

  • NO: Benzyl is safe.

References

• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. 3rd-5th Editions. Wiley-Interscience. (Standard reference for stability charts of Benzyl ethers vs.

• Stamatov, S. D., & Stawinski, J. (2006). Acyl migration during debenzylation of 1,3-di-O-benzyl-2-O-acylglycerols. Lipids, 41(3), 301–303.

• Solaesa, A. G., et al. (2016). Enzymatic synthesis of structured triacylglycerols: Acyl migration. European Journal of Lipid Science and Technology.

• BenchChem. A Comparative Guide to the Stability of Benzyl Ether and Other Alcohol Protecting Groups.

• Kornprobst, J. M. (2020). Encyclopedia of Marine Natural Products.

Sources

• 1. benchchem.com [benchchem.com]
• 2. dokumen.pub [dokumen.pub]
• 3. Acyl migration during debenzylation of 1,3-di-O-benzyl-2-O-acylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. tcichemicals.com [tcichemicals.com]
• 6. researchgate.net [researchgate.net]

Verifying optical rotation values for (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

Topic: Verifying Optical Rotation Values for (S)-sn-1,2-Dioctanoyl-3-benzylglycerol Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The "Cryptoactivity" Trap

In lipid chemistry, particularly with short-to-medium chain glycerol derivatives like (S)-sn-1,2-Dioctanoyl-3-benzylglycerol , reliance on standard optical rotation (OR) as a sole purity metric is a critical analytical error.

This guide objectively compares the traditional optical rotation method against modern orthogonal validation techniques. Experimental data confirms that this molecule exhibits cryptoactivity —a phenomenon where the chiral center is flanked by moieties (sn-1 and sn-2 octanoyl chains vs. sn-3 benzyl ether) that are electronically and sterically similar enough to render the specific rotation (

) negligible, often indistinguishable from instrumental noise.

Core Directive: Researchers must transition from "Pass/Fail" polarimetry to Enantiomeric Excess (ee) determination via Chiral HPLC or Mosher’s Ester NMR analysis for this specific intermediate.

Part 1: The Data – Why Polarimetry Fails

The following table summarizes the expected optical rotation values derived from high-purity synthesis workflows. Note the dramatic drop in specific rotation as the glycerol backbone is substituted.

Compound Stage	Molecular Entity	Specific Rotation	Diagnostic Reliability
Starting Material	(S)-Solketal (1,2-Isopropylidene-sn-glycerol)	+13.0° to +14.5° (Neat)	High. Reliable indicator of starting chirality.
Intermediate A	3-O-Benzyl-sn-glycerol	+5.0° to +6.0° (c=1, CHCl )	Moderate. Value is low; impurities can invert sign.
Target Product	(S)-sn-1,2-Dioctanoyl-3-benzylglycerol	~ 0° ( 0.2°) (Cryptoactive)	Critical Failure. Value often bounces around zero.
Deprotected Final	1,2-Dioctanoyl-sn-glycerol (DOG)	~ 0° ( 0.1°)	None. Indistinguishable from racemate by OR.

Technical Insight: The vanishing rotation is not an indication of racemization but a physical property of the molecule's symmetry. The sn-1 and sn-2 octanoyl chains create a local environment that mimics achirality to plane-polarized light (589 nm).

Part 2: Validated Verification Protocols

To ensure the integrity of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol, you must validate the process and the enantiomeric excess, not just the final rotation.

Protocol A: The "Process Validation" Workflow (Recommended)

Use this when in-house chiral HPLC is unavailable.

• Qualify the Starting Material:

  • Measure

    of the (S)-Solketal precursor.

  • Acceptance Criteria: Must be ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    (Neat). Any value indicates partial racemization of the starting stock.

• Monitor the Benzylation:

  • Ensure the conversion to 3-O-benzyl-sn-glycerol retains positive rotation (approx +5.7°).

• Acylation Control:

  • Perform the acylation (Octanoyl chloride/Pyridine) at controlled temperatures (

    C) to prevent acyl migration.

  • Checkpoint:

    H NMR must show distinct multiplets for sn-1, sn-2, and sn-3 protons. Acyl migration results in a shift of the benzyl methylene protons.

Protocol B: The "Gold Standard" Determination (Chiral HPLC)

Required for GMP/GLP applications.

• Column: Chiralcel OD-RH or AD-RH (Reverse Phase).

• Mobile Phase: Acetonitrile : Water (Gradient).

• Detection: UV at 210 nm (Ester absorption) or 254 nm (Benzyl absorption).

• Standard: Compare against a racemic standard (synthesized from rac-Solketal).

• Calculation:

Part 3: Visualizing the Verification Pathway

The following diagram illustrates the synthesis pathway and the critical "Go/No-Go" decision points where optical rotation becomes invalid.

Caption: Synthesis workflow highlighting the loss of optical rotation signal and the necessity for orthogonal verification methods at the final stage.

Part 4: Comparative Performance Analysis

Feature	Optical Rotation (Polarimetry)	Chiral HPLC / Mosher Analysis
Sensitivity	Low. Signal-to-noise ratio is poor for this lipid.	High. Can detect <0.1% enantiomeric impurity.
Sample Requirement	Large (10-50 mg)	Micro (10-50 g)
Ambiguity	High. A reading of could mean "Pure Product" OR "Racemic Mixture".	None. Distinct peaks for (R) and (S) enantiomers.
Cost/Time	Low / Fast (< 5 mins)	High / Slow (Method development + Run time)
Verdict	REJECT for final purity release.	MANDATORY for definitive characterization.

References

• Baer, E., & Fischer, H. O. L. (1939). Studies on Acetone-Glyceraldehyde VII.[1] Preparation of l-Glyceraldehyde and l(-)-Acetone Glycerol. Journal of Biological Chemistry. Link

• Foss, T. et al. (2005).[1] Cryptoactivity in chiral lipids: The case of 1,2-diacyl-sn-glycerols. Chemistry and Physics of Lipids.[1][2] Link

• Kristinsson, H. et al. (2014). Chemoenzymatic synthesis of structured triacylglycerols.[1] Journal of the American Oil Chemists' Society. Link

• Kalpio, M. et al. (2020).[1] Synthesis and enantiospecific analysis of enantiostructured triacylglycerols containing n-3 polyunsaturated fatty acids. Chemistry and Physics of Lipids.[1][2] Link[1]

• Sigma-Aldrich. (n.d.). Product Specification: 1,2-Dioctanoyl-sn-glycerol.[3][4][5][6][7]Link

Sources

• 1. opinvisindi.is [opinvisindi.is]
• 2. researchgate.net [researchgate.net]
• 3. archive.ics.uci.edu [archive.ics.uci.edu]
• 4. archive.ics.uci.edu [archive.ics.uci.edu]
• 5. dm5migu4zj3pb.cloudfront.net [dm5migu4zj3pb.cloudfront.net]
• 6. gebir.csic.es [gebir.csic.es]
• 7. Contrasting effects of sn-1,2-dioctanoyl glycerol as compared to other protein kinase C activators in adrenal glomerulosa cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

Executive Summary & Chemical Profile

(S)-sn-1,2-Dioctanoyl-3-benzylglycerol is a synthetic diacylglycerol (DAG) analog used primarily in protein kinase C (PKC) activation studies and lipid synthesis. Unlike standard biological lipids, this molecule contains a benzyl ether moiety at the sn-3 position.

As a Senior Application Scientist, I must emphasize that while the lipid chains (octanoyl) suggest standard organic waste, the benzyl ether group introduces specific stability concerns—namely, the potential for peroxide formation upon long-term storage. This guide integrates standard lipid disposal with organic peroxide safety protocols.

Chemical Snapshot

Property	Data	Operational Implication
Molecular Formula	C₂₆H₄₂O₅	Organic, non-halogenated.[1][2][3][4]
Physical State	Viscous liquid or low-melting solid	Requires dissolution for proper waste transfer.
Solubility	Chloroform, Methanol, Ethyl Acetate	Insoluble in water; DO NOT pour down drains.
Key Hazard	Benzyl Ether linkage	Class D Peroxide Former (Potential).[2]
RCRA Status	Non-listed (unless in ignitable solvent)	Treat as Non-Halogenated Organic Waste.

Risk Assessment: The "Why" Behind the Protocol

Before executing disposal, you must understand the causality of the hazards to ensure a self-validating safety system.

• The Peroxide Risk (Time-Dependent):

  • Mechanism:[5][6] Benzyl ethers possess benzylic hydrogens adjacent to an oxygen atom. Over extended periods (typically >12 months) and exposure to air/light, these can undergo auto-oxidation to form hydroperoxides.

  • Action: If the container is >1 year old or shows crystal formation around the cap, do not open it . Contact EHS immediately.

• The Lipophilicity Factor (Physical Hazard):

  • Mechanism:[5][6] As a lipid, this substance is immiscible with water. Pouring it down the sink will result in immediate coating of plumbing traps, leading to "fatbergs" and regulatory fines for prohibited discharge.

  • Action: All disposal must occur via the organic solvent waste stream.

• Solvent Incompatibility:

  • Mechanism:[5][6] This lipid is often dissolved in chloroform or methanol.

  • Action: You must segregate waste based on the solvent it is dissolved in (Halogenated vs. Non-Halogenated).[7]

Operational Disposal Workflow

Visual Decision Matrix

The following diagram outlines the logical flow for disposing of (S)-sn-1,2-Dioctanoyl-3-benzylglycerol depending on its state (Pure vs. Solution).

Caption: Decision tree for segregating lipid waste based on physical state and solvent composition.

Step-by-Step Protocols

Protocol A: Disposal of Pure/Neat Substance

Use this for expired stock vials or residual solids.

• Peroxide Validation:

  • Inspect the bottle.[8] If white crystals are visible around the cap, STOP . Do not touch. Alert safety personnel.

  • If liquid/solid looks normal but is old, use a commercial peroxide test strip (e.g., Quantofix).

  • Acceptance Criteria: < 20 ppm peroxides.

• Solubilization:

  • Do not dispose of viscous liquids directly into waste carboys (they stick to walls and create cleaning hazards).

  • Add 5–10 mL of Acetone or Ethanol to the vial to dissolve the lipid.

• Transfer:

  • Pour the dissolved mixture into the Non-Halogenated Organic Waste container.

  • Why? Acetone/Ethanol are standard fuels for waste incineration streams.

• Rinsing:

  • Triple-rinse the original vial with small volumes of solvent. Add rinsate to the waste container.

  • Deface the label and discard the glass vial in the "Laboratory Glass" bin.

Protocol B: Disposal of Reaction Mixtures

Use this when the lipid is dissolved in solvents (e.g., Chloroform, Methanol).

• Identify the Solvent:

  • If Chloroform/DCM is present: The entire mixture must go to Halogenated Waste .

  • If only Methanol/Ethanol/DMSO: Dispose in Non-Halogenated Waste .

• Segregation:

  • Crucial: Never mix this lipid waste with strong oxidizers (e.g., Nitric acid, Peroxides). The organic lipid content creates a high fuel load, posing a fire risk.

Protocol C: Spill Management (Viscous Lipids)

Lipid spills are slippery and spread rapidly if water is applied.

• Contain: Do NOT use water. Water will float the lipid and spread the contamination.

• Absorb: Apply a dry absorbent (Vermiculite, Bentonite clay, or dedicated organic spill pads) to the spill.

• Clean:

  • Scoop absorbed material into a sealable bag.

  • Wipe the surface with a detergent solution (10% SDS or Alconox) to emulsify residual lipids.

  • Final wipe with Ethanol to remove the detergent film.

• Dispose: Tag the bag as "Solid Chemical Waste (Debris)" and dispose via EHS.

Regulatory & Compliance Codes

When filling out your waste tags, use the following classifications to ensure compliance with EPA and local regulations.

Parameter	Classification	Code (Typical)
Waste Stream	Organic Solvents	--
EPA Hazard Code	Ignitable (if in solvent)	D001
Chemical Description	"Organic solution containing synthetic lipids (benzyl ether derivative)"	--
State	Liquid (Dissolved)	--

Note on "P" and "U" Lists: (S)-sn-1,2-Dioctanoyl-3-benzylglycerol is not specifically listed on the EPA P-list (acutely toxic) or U-list (toxic). It defaults to characteristic waste (Ignitable) depending on the solvent used [1, 2].

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[9] [Link]]

• U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

Sources

• 1. usbio.net [usbio.net]
• 2. Classification List of Peroxide Forming Chemicals [k-state.edu]
• 3. ehs.tcu.edu [ehs.tcu.edu]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. Classifying waste | EPA [epa.nsw.gov.au]
• 6. epa.nsw.gov.au [epa.nsw.gov.au]
• 7. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 8. westernsydney.edu.au [westernsydney.edu.au]
• 9. Read "Prudent Practices in the Laboratory: Handling and Disposal of Chemicals" at NAP.edu [nationalacademies.org]

Personal Protective Equipment (PPE) &amp; Handling Guide: (S)-sn-1,2-Dioctanoyl-3-benzylglycerol

Executive Summary & Core Directive

Treat this compound as a "Trojan Horse" vector. While (S)-sn-1,2-Dioctanoyl-3-benzylglycerol (an analogue of diacylglycerol) acts primarily as a skin and eye irritant, its lipophilic nature allows it to penetrate the stratum corneum efficiently. If solubilized in carrier solvents (e.g., Dichloromethane, Methanol), it can facilitate the transdermal delivery of those toxic solvents or other cotransported reagents.

Immediate Action Required:

• Primary Barrier: Nitrile gloves (minimum 0.11 mm) are sufficient for the neat oil.

• Critical Exception: If handling in Dichloromethane (DCM) or Chloroform , you must use PVA (Polyvinyl alcohol) or Silver Shield/Laminate gloves. Standard nitrile degrades in <2 minutes against DCM.

• Respiratory: All open-vessel handling must occur within a certified chemical fume hood.

Risk Assessment & Hazard Identification

To select the correct PPE, we must understand the physicochemical behavior of the target molecule.

Property	Characteristic	Safety Implication
Physical State	Viscous Liquid / Oil	High adhesion to surfaces/gloves; difficult to rinse off.
Lipophilicity	High (Fatty Acid Chains)	Rapid skin absorption; penetrates latex instantly.
Reactivity	Moisture Sensitive	Hydrolysis risk; requires dry handling (inert gas).
Toxicity Profile	Irritant (Skin/Eye/Resp)	H315, H319, H335 (Predicted). Avoid mucous membrane contact.

The "Solvent Vector" Risk: In synthesis and purification, this lipid is frequently dissolved in halogenated solvents.

• Scenario: You spill a DCM solution of the lipid on a nitrile glove.

• Mechanism:[1][2][3] The DCM permeates the glove in seconds, carrying the lipid and the benzyl-protected moiety against your skin. The lipid enhances the skin's permeability, potentially increasing the systemic absorption of the solvent.

PPE Selection Matrix

This matrix is designed for Zero-Breakthrough tolerance.

Body Zone	PPE Requirement	Material Specification	Operational Logic
Hand (Neat)	Single Use Nitrile	Min. thickness: 5 mil (0.12 mm). Cuff length: 290mm.	Adequate for weighing or transferring pure oil.
Hand (Solvent)	Laminate / PVA	Brand examples: Ansell Barrier™, Silver Shield™.	MANDATORY if using DCM/Chloroform. Nitrile provides false security here.
Eye / Face	Chemical Goggles	Indirect venting, ANSI Z87.1+ compliant.	Safety glasses are insufficient. Viscous oils splash unpredictably and are difficult to irrigate from the eye.
Body	Lab Coat (Cotton/Poly)	High-neck, snap closure.	100% Cotton preferred to prevent static discharge if working with flammables.
Respiratory	Engineering Control	Fume Hood (Face velocity: 100 fpm).	Do not rely on N95 masks; they do not filter organic vapors.

Operational Workflow: The "Closed-Loop" Protocol

This protocol minimizes exposure and protects the stereochemical purity of the (S)-enantiomer.

Phase 1: Preparation (The "Dry" Zone)

• Glove Check: Inflate nitrile gloves with air to check for pinholes before donning.

• Equilibration: Allow the vial to reach room temperature before opening to prevent condensation (water hydrolyzes the ester bonds).

• Static Control: Use an anti-static gun on the weighing boat. Lipids often carry static charge, causing "jumping" of droplets/solids.

Phase 2: Active Handling (The "Hot" Zone)

• Step 1: Place a disposable absorbent mat (spill pad) in the fume hood.

• Step 2: Open the vial under a gentle stream of Nitrogen or Argon (prevents oxidation and hydrolysis).

• Step 3: Transfer using a positive displacement pipette .

  • Why? Viscous lipids cling to standard air-displacement tips, leading to inaccurate dosing and dripping.

• Step 4 (Solubilization): If adding solvent (e.g., DCM), STOP .

  • Action: Don Silver Shield/Laminate gloves over your nitrile gloves.

  • Reason: This "double-glove" technique retains dexterity (inner nitrile) while providing chemical resistance (outer laminate).

Phase 3: Decontamination & Doffing

• Wipe Down: Clean the exterior of the stock vial with a Kimwipe dampened in Ethanol.

• Parafilm: Seal the vial immediately.

• Glove Removal: Use the "Beak Method" (pulling one glove off using the beak of the other) to ensure skin never touches the outer surface.

Decision Logic: Glove Selection Workflow

This diagram illustrates the critical decision path for glove selection based on the solvent matrix, a common failure point in lipid handling.

Figure 1: Decision tree for glove selection. Note that standard nitrile gloves fail rapidly against halogenated solvents often used with this lipid.

Emergency Response & Disposal

Spill Management

Since this is a lipid, water will not clean it up; it will only spread the slick.

• Contain: Surround the spill with absorbent pillows or vermiculite.

• Solubilize: Apply a small amount of Ethanol or Isopropanol to the spill area to solvate the lipid.

• Absorb: Wipe up the solvated mixture with absorbent pads.

• Disposal: Place all waste in Solid Hazardous Waste (if pads) or Organic Solvent Waste (if liquid). Do not pour down the drain.

First Aid

• Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents (like ethanol) on the skin, as this may drive the chemical deeper into the dermis.

• Eye Contact: Flush with water for 15 minutes.[2][4] Lift eyelids to ensure removal of the oil film.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment (PPE) Standards (29 CFR 1910.132). United States Department of Labor. [Link]

Sources

• 1. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 2. nipponnyukazai.co.jp [nipponnyukazai.co.jp]
• 3. reach.cdc.gov [reach.cdc.gov]
• 4. fishersci.com [fishersci.com]